Technical Documentation Center

5-(Aminomethyl)pyrimidin-4-amine;dihydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-(Aminomethyl)pyrimidin-4-amine;dihydrochloride

Core Science & Biosynthesis

Foundational

In-Depth Technical Guide: Chemical Structure, Physical Properties, and Applications of 5-(Aminomethyl)pyrimidin-4-amine Dihydrochloride

Executive Summary 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride (CAS: 49615-39-6) is a highly versatile, nitrogen-rich heterocyclic building block extensively utilized in medicinal chemistry and drug discovery. As a d...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

5-(Aminomethyl)pyrimidin-4-amine dihydrochloride (CAS: 49615-39-6) is a highly versatile, nitrogen-rich heterocyclic building block extensively utilized in medicinal chemistry and drug discovery. As a des-methyl analog of the thiamine (Vitamin B1) pyrimidine moiety, it serves as a privileged scaffold for designing ATP-competitive kinase inhibitors, central nervous system (CNS) therapeutics, and novel antimicrobial agents. This whitepaper provides a comprehensive analysis of its structural logic, physicochemical properties, synthetic methodologies, and applications in modern drug development.

Molecular Identity & Structural Logic

The architectural core of 5-(aminomethyl)pyrimidin-4-amine consists of a pyrimidine ring substituted with an exocyclic amino group at the C4 position and an aminomethyl group at the C5 position.

  • IUPAC Name: 5-(aminomethyl)pyrimidin-4-amine;dihydrochloride

  • Chemical Formula: C 5​ H 10​ Cl 2​ N 4​ (Free base: C 5​ H 8​ N 4​ )

  • Molecular Weight: 197.07 g/mol (Free base: 124.14 g/mol )

  • SMILES (Free base): C1=NC=C(CN)C(=N1)N

Structural Causality and the Dihydrochloride Salt

The molecule is almost exclusively synthesized, stored, and utilized as a dihydrochloride salt . This is not merely a formulation preference but a chemical necessity [1]. The primary aliphatic amine at the C5-methyl position is highly nucleophilic. If left as a free base, the molecule is prone to auto-oxidation and intermolecular self-condensation (where the primary amine attacks the electrophilic pyrimidine core of adjacent molecules). Protonating both the primary aliphatic amine (pKa ~9.5) and the pyrimidine ring (pKa ~4.0) completely neutralizes this nucleophilicity, rendering the molecule bench-stable and highly soluble in aqueous media for biological assays.

Pharmacophore Core Pyrimidine Ring (Aromatic Scaffold) C4 C4-Amino Group (H-Bond Donor) Core->C4 Position 4 C5 C5-Aminomethyl Group (Vector for Extension) Core->C5 Position 5 Salt Dihydrochloride Salt (Solubility/Stability) C4->Salt Protonation C5->Salt Protonation

Caption: Structural mapping and functional logic of 5-(aminomethyl)pyrimidin-4-amine dihydrochloride.

Physicochemical Properties

Understanding the macroscopic properties of this compound is critical for optimizing reaction conditions, particularly in cross-coupling or amide-bond formation workflows. The table below summarizes the core quantitative data [2].

PropertyValueMechanistic Implication
Molecular Weight 197.07 g/mol Low molecular weight makes it an ideal fragment for Fragment-Based Drug Discovery (FBDD).
Appearance White to off-white powderIndicates high purity; yellowing suggests oxidation of the free amine.
Solubility Water (High), DMSO (Moderate), MeOH (Low)The salt form forces the use of polar aprotic solvents (DMSO/DMF) with organic bases (e.g., DIPEA) to liberate the free base in situ during synthesis.
pKa (Predicted) ~9.5 (Aliphatic), ~4.0 (Pyrimidine)Dictates the pH required to selectively functionalize the C5-amine over the C4-amine.
LogP (Free base) -0.3 to -0.8Highly hydrophilic; requires lipophilic functionalization to achieve cellular permeability in drug design.

Synthetic Methodology & Mechanistic Insights

The most robust and scalable method for synthesizing 5-(aminomethyl)pyrimidin-4-amine dihydrochloride is the catalytic hydrogenation of 4-aminopyrimidine-5-carbonitrile [3].

Mechanistic Rationale: The Role of Acid in Hydrogenation

When reducing a nitrile to a primary amine, the reaction proceeds through an intermediate imine. In neutral conditions, the newly formed primary amine can attack this imine, leading to the formation of unwanted secondary amine dimers. By performing the hydrogenation in the presence of an excess of aqueous hydrochloric acid, the primary amine is immediately protonated into an unreactive ammonium salt as soon as it forms, completely suppressing dimerization and driving the yield toward the desired primary amine dihydrochloride.

Step-by-Step Protocol: Catalytic Hydrogenation
  • Preparation: Suspend 4-aminopyrimidine-5-carbonitrile (1.0 eq) in a mixture of distilled water and methanol (1:1 v/v).

  • Acidification: Slowly add concentrated aqueous hydrochloric acid (2.5 eq). The suspension will clarify into a yellow-tinted solution as the pyrimidine ring protonates.

  • Catalyst Addition: Purge the reaction vessel with Argon. Carefully add 10% Palladium on Carbon (Pd/C) (0.05 eq by weight). Caution: Dry Pd/C is pyrophoric; add under inert atmosphere.

  • Hydrogenation: Exchange the atmosphere to H 2​ gas. Stir the mixture vigorously under 30–50 psi of H 2​ at room temperature for 2 to 4 hours. Monitor hydrogen uptake until cessation.

  • Filtration: Purge the vessel with Argon to remove residual H 2​ . Filter the reaction mixture through a tightly packed pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with deionized water.

  • Isolation: Concentrate the filtrate under reduced pressure. Co-evaporate with absolute ethanol to remove residual water, yielding 5-(aminomethyl)pyrimidin-4-amine dihydrochloride as a crystalline white solid.

Synthesis Start 4-Aminopyrimidine-5-carbonitrile (Starting Material) Reagents H2 Gas (30-50 psi) 10% Pd/C Catalyst Excess HCl (aq) Start->Reagents Reaction Catalytic Hydrogenation (Traps Imine Intermediate) Reagents->Reaction Filtration Celite Filtration (Removes Pyrophoric Pd/C) Reaction->Filtration Product 5-(Aminomethyl)pyrimidin-4-amine Dihydrochloride Filtration->Product

Caption: Step-by-step synthetic workflow via acid-mediated catalytic hydrogenation.

Applications in Drug Discovery

The Kinase Hinge-Binding Motif

In oncology and immunology, the 4-aminopyrimidine scaffold is classified as a "privileged structure." It acts as a potent ATP-competitive inhibitor by mimicking the adenine ring of ATP.

  • The C4-amino group acts as a hydrogen bond donor to the backbone carbonyl of the kinase hinge region.

  • The N1 or N3 pyrimidine nitrogen acts as a hydrogen bond acceptor from the backbone amide of the hinge region.

  • The C5-aminomethyl group acts as a critical vector. Because it points outward toward the solvent-exposed region of the kinase active site, the primary amine can be functionalized (via amidation or reductive amination) with bulky, solubilizing groups to tune pharmacokinetic properties without disrupting the core hinge-binding interaction.

KinaseBinding Kinase Kinase Hinge Region (Backbone Amides/Carbonyls) PyN Pyrimidine N1/N3 (H-Bond Acceptor) Kinase->PyN Donates H C4NH2 C4-NH2 (H-Bond Donor) C4NH2->Kinase Donates H C5Ext C5-Aminomethyl (Solvent Vector/Targeting) C5Ext->Kinase Steric/Electrostatic Fit

Caption: ATP-competitive kinase inhibition model utilizing the 4-aminopyrimidine scaffold.

Handling, Stability, and Storage Protocols

To maintain the integrity of 5-(aminomethyl)pyrimidin-4-amine dihydrochloride, strict handling protocols must be observed:

  • Hygroscopicity: The dihydrochloride salt is highly hygroscopic. Exposure to ambient humidity will cause the powder to clump and absorb water weight, which can severely skew stoichiometric calculations in sensitive synthetic steps.

  • Storage: Store in a tightly sealed, light-resistant container at 2–8°C (or -20°C for long-term archiving). The container should be backfilled with an inert gas (Argon or Nitrogen) prior to sealing.

  • Preparation for Synthesis: Before use in anhydrous reactions, the compound should be dried overnight in a vacuum desiccator over phosphorus pentoxide (P 2​ O 5​ ) or subjected to azeotropic distillation with dry toluene to remove trace moisture.

References

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 66762, 4-Amino-2-methyl-5-pyrimidinemethanamine." PubChem. Available at:[Link]

  • US Patent Office. "Pyrido pyrimidines - US20120184542A1." Google Patents.
Exploratory

A Comprehensive In Vitro Analysis of 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride (Topiroxostat) as a Xanthine Oxidoreductase Inhibitor

Abstract This technical guide provides an in-depth examination of the in vitro mechanism of action of 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride, a compound more commonly known as Topiroxostat (also identified as F...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides an in-depth examination of the in vitro mechanism of action of 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride, a compound more commonly known as Topiroxostat (also identified as FYX-051)[1][2][3]. As a potent, non-purine selective inhibitor of xanthine oxidoreductase (XOR), Topiroxostat is a key therapeutic agent for managing hyperuricemia and gout[4][5][6]. This document will detail its molecular interactions with XOR, provide validated experimental protocols for its characterization, and present a comparative analysis of its potency. The intended audience for this guide includes researchers, scientists, and professionals in the field of drug development.

Introduction: The Role of Topiroxostat in Purine Metabolism

Uric acid is the final product of purine metabolism in humans, a pathway regulated by the enzyme xanthine oxidoreductase (XOR)[5]. This enzyme catalyzes the oxidation of hypoxanthine to xanthine, and subsequently xanthine to uric acid[4][5][7]. Elevated levels of uric acid, a condition known as hyperuricemia, can lead to the deposition of monosodium urate crystals in joints and tissues, resulting in the painful inflammatory condition of gout[5].

Topiroxostat is a non-purine analog inhibitor of XOR, distinguishing it from older inhibitors like allopurinol[7][8]. Its primary therapeutic effect is the reduction of uric acid production[4][5]. This guide focuses on the in vitro characterization of Topiroxostat's mechanism, providing the foundational understanding necessary for further preclinical and clinical research.

Core Mechanism of Action: Potent and Selective Inhibition of Xanthine Oxidoreductase

Topiroxostat exhibits a potent and highly specific inhibitory action against xanthine oxidoreductase. In vitro studies have established its significant potency, with a reported IC50 value of 5.3 nM and a Ki value of 5.7 nM[1].

A Hybrid Inhibition Model

The inhibitory action of Topiroxostat is characterized as a hybrid-type, which involves both competitive and time-dependent inhibition[7][9]. A Lineweaver-Burk plot analysis demonstrated competitive inhibition when using the initial velocity of the enzymatic reaction[10]. This indicates that Topiroxostat competes with the natural substrates, hypoxanthine and xanthine, for binding to the active site of the XOR enzyme.

Furthermore, crystallographic analysis reveals a more complex interaction. Topiroxostat forms a covalent bond with the molybdenum cofactor (MoCo) at the enzyme's active site[7][10]. This dual mechanism of initial competitive binding followed by covalent modification contributes to its potent and sustained inhibitory effect[7]. Computational studies have further elucidated these interactions, identifying key amino acid residues within the active site that stabilize the binding of Topiroxostat[11][12].

Molecular Interactions

X-ray crystallography of the Topiroxostat-XOR complex has shown that the inhibitor interacts with multiple amino acid residues within the enzyme's solvent channel[7][10]. The cyano group of Topiroxostat has been identified as playing a crucial role in its binding activity[1]. These extensive interactions, including hydrogen bonds, contribute to the high affinity and specificity of Topiroxostat for XOR[8].

G cluster_pathway Purine Catabolism Pathway cluster_inhibition Mechanism of Inhibition Hypoxanthine Hypoxanthine Xanthine Xanthine Hypoxanthine->Xanthine Xanthine Oxidoreductase (XOR) Uric_Acid Uric_Acid Xanthine->Uric_Acid Xanthine Oxidoreductase (XOR) Topiroxostat Topiroxostat XOR_Active_Site XOR Active Site (Molybdenum Center) Topiroxostat->XOR_Active_Site Competitive & Covalent Binding

Caption: Inhibition of Xanthine Oxidase by Topiroxostat.

Quantitative Efficacy: In Vitro Potency

The potency of Topiroxostat has been well-characterized through various in vitro assays. The following table summarizes key inhibitory parameters, providing a comparative perspective with other known XOR inhibitors.

CompoundParameterValue (nmol/L)
Topiroxostat IC50 5.3 [1][2]
Topiroxostat Ki 5.1 - 5.7 [1][10]
AllopurinolKi560[10]
FebuxostatKi (oxidized)0.34[10]
FebuxostatKi' (reduced)2.0[10]

In Vitro Experimental Protocols

To facilitate further research, this section provides detailed protocols for the in vitro characterization of Topiroxostat and other XOR inhibitors.

Workflow for In Vitro Characterization

G A Prepare Reagents (Buffer, Enzyme, Substrate, Inhibitor) B Perform Spectrophotometric Assay (Measure Uric Acid Formation at 295nm) A->B C Calculate Percent Inhibition B->C E Perform Kinetic Analysis (Vary Substrate/Inhibitor Concentrations) B->E D Determine IC50 Value (Non-linear Regression) C->D F Generate Lineweaver-Burk Plot E->F G Determine Inhibition Type & Ki Value F->G

Caption: Experimental workflow for Topiroxostat characterization.

Protocol: Spectrophotometric Assay for Xanthine Oxidase Activity

This protocol is adapted from established methods for measuring XOR activity by monitoring the formation of uric acid, which absorbs light at 295 nm[13][14].

Materials:

  • Xanthine Oxidase (from bovine milk)[14]

  • Xanthine (substrate)

  • Potassium Phosphate Buffer (e.g., 70 mM, pH 7.5)[13]

  • Topiroxostat (or other inhibitor)

  • Allopurinol (positive control)[13]

  • Dimethyl sulfoxide (DMSO) for dissolving compounds

  • 96-well UV-transparent microplate[13]

  • Microplate reader capable of measuring absorbance at 295 nm[13]

Procedure:

  • Reagent Preparation:

    • Xanthine Oxidase Solution: Prepare a stock solution and dilute it in potassium phosphate buffer to a working concentration (e.g., 0.05 U/mL). The optimal concentration should be determined empirically[13].

    • Xanthine Solution: Prepare a solution of xanthine in the same buffer (e.g., 150-300 µM)[13].

    • Inhibitor Solutions: Prepare a serial dilution of Topiroxostat in buffer. A positive control like allopurinol and a vehicle control (DMSO) should also be prepared. The final DMSO concentration in the assay should not exceed 1%[13].

  • Assay Protocol (96-well plate format):

    • Add 50 µL of the inhibitor solution (Topiroxostat, allopurinol, or DMSO control) to the appropriate wells[13].

    • Add 30 µL of potassium phosphate buffer[13].

    • Add 40 µL of the xanthine oxidase solution to each well[13].

    • Pre-incubate the plate at 25°C for 15 minutes[13].

    • Initiate the reaction by adding 60 µL of the xanthine substrate solution[13].

    • Immediately begin measuring the absorbance at 295 nm every minute for a duration of 15-30 minutes[13].

  • Data Analysis:

    • Calculate the rate of uric acid formation (ΔOD/min) from the linear portion of the absorbance curve[15].

    • Calculate the percentage of inhibition for each Topiroxostat concentration relative to the vehicle control[7].

    • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data using non-linear regression[7].

Protocol: Determination of Inhibition Kinetics

To determine the type of inhibition (e.g., competitive, non-competitive) and the inhibitor constant (Ki), the assay is performed with varying concentrations of both the substrate (xanthine) and the inhibitor (Topiroxostat)[16].

Procedure:

  • Follow the general spectrophotometric assay protocol.

  • Set up reactions with several fixed concentrations of Topiroxostat.

  • For each inhibitor concentration, vary the concentration of the xanthine substrate.

  • Measure the initial reaction velocities for each condition.

Data Analysis:

  • Generate a Lineweaver-Burk plot by plotting the reciprocal of the reaction velocity (1/V) against the reciprocal of the substrate concentration (1/[S]) for each inhibitor concentration[16].

  • The pattern of the lines on the plot will indicate the type of inhibition. For competitive inhibition, the lines will intersect on the y-axis.

  • The Ki value can be calculated from the Lineweaver-Burk plot or by using other kinetic models[7][17].

Cellular Effects and Off-Target Activity In Vitro

While the primary mechanism of Topiroxostat is the direct inhibition of XOR, it is also important to consider its effects in a cellular context and any potential off-target activities.

  • Cellular Uric Acid Reduction: In cell-based assays, Topiroxostat effectively reduces the production of uric acid. A relevant cell line for these studies is the human proximal kidney tubular cell line, HK-2, due to its role in uric acid handling[18].

  • Off-Target Effects: Studies have shown that Topiroxostat has weak inhibitory activity against CYP3A4[1]. It has also been reported to inhibit the ATP-binding cassette transporter G2 (ABCG2), which is involved in renal uric acid secretion, with an IC50 of 0.18 µM[2][3][8]. At higher concentrations (5 µM), it has been observed to modulate apoptosis-related proteins in rat cardiomyocytes[2][3].

Conclusion

5-(Aminomethyl)pyrimidin-4-amine dihydrochloride (Topiroxostat) is a potent and selective inhibitor of xanthine oxidoreductase. Its in vitro mechanism is characterized by a hybrid model of competitive and time-dependent inhibition, leading to a significant reduction in uric acid synthesis. The protocols and data presented in this guide provide a robust framework for the continued investigation of Topiroxostat and the development of novel therapies for hyperuricemia and gout.

References

  • TOPIROXOSTAT. Inxight Drugs. [Link]

  • Report on the Deliberation Results May 8, 2013. Pharmaceuticals and Medical Devices Agency (PMDA). [Link]

  • Topiroxostat | C13H8N6 | CID 5288320. PubChem - NIH. [Link]

  • What is the mechanism of Topiroxostat?. Patsnap Synapse. [Link]

  • In Vitro Evaluation of Xanthine Oxidase Inhibitory Activity of Selected Medicinal Plants. Impactfactor. [Link]

  • Investigation of the Inhibition Mechanism of Xanthine Oxidoreductase by Oxipurinol: A Computational Study. PMC - NIH. [Link]

  • Pharmacology Of Topiroxostat; Pharmacokinetics, Mechanism of Action, Uses, Effects. [Link]

  • Simple assay for quantifying xanthine oxidase activity. PubMed. [Link]

  • Topiroxostat—A Safer Uricostatic Drug with Enhanced Renal Protection: A Narrative Review. [Link]

  • Computational Characterization of the Inhibition Mechanism of Xanthine Oxidoreductase by Topiroxostat. ACS Publications. [Link]

  • XANTHINE OXIDASE ASSAY KIT. LIBIOS. [Link]

  • Ten Years Milestones in Xanthine Oxidase Inhibitors Discovery: Febuxostat-Based Inhibitors Trends, Bifunctional Derivatives, and Automatized Screening Assays. MDPI. [Link]

  • In vitro investigation of xanthine oxidase inhibitory and antioxidant activities of 3,4,5-trihydroxycinnamic acid. [Link]

  • Computational Characterization of the Inhibition Mechanism of Xanthine Oxidoreductase by Topiroxostat | Request PDF. ResearchGate. [Link]

  • Virtual Screening Analysis and In-vitro Xanthine Oxidase Inhibitory Activity of Some Commercially Available Flavonoids. PMC - NIH. [Link]

Sources

Foundational

Known synthesis pathways for 5-(Aminomethyl)pyrimidin-4-amine;dihydrochloride

An In-Depth Technical Guide to the Synthesis of 5-(Aminomethyl)pyrimidin-4-amine;dihydrochloride For Researchers, Scientists, and Drug Development Professionals Introduction: The Significance of 5-(Aminomethyl)pyrimidin-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Synthesis of 5-(Aminomethyl)pyrimidin-4-amine;dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of 5-(Aminomethyl)pyrimidin-4-amine

5-(Aminomethyl)pyrimidin-4-amine is a crucial heterocyclic building block in medicinal chemistry and drug discovery. Its structural motif is found in a variety of biologically active molecules, and it serves as a key intermediate in the synthesis of complex pharmaceutical compounds. The presence of both an amino and an aminomethyl group on the pyrimidine core provides versatile handles for further chemical modifications, allowing for the exploration of a broad chemical space in the development of novel therapeutics. This guide provides a detailed overview of the known synthesis pathways for 5-(Aminomethyl)pyrimidin-4-amine, presented as its more stable dihydrochloride salt, with a focus on the underlying chemical principles and practical experimental considerations.

Retrosynthetic Analysis: A Two-Step Approach

The most logical and commonly employed synthetic strategy for 5-(Aminomethyl)pyrimidin-4-amine involves a two-step sequence starting from readily available precursors. This approach hinges on the initial construction of the pyrimidine ring with a nitrile group at the 5-position, followed by the reduction of the nitrile to the desired primary amine.

G Target 5-(Aminomethyl)pyrimidin-4-amine Precursor1 4-Aminopyrimidine-5-carbonitrile Target->Precursor1 Nitrile Reduction Starting_Materials Malononitrile + Formamidine + Formaldehyde Source Precursor1->Starting_Materials Pyrimidine Ring Formation

Caption: Retrosynthetic analysis of 5-(Aminomethyl)pyrimidin-4-amine.

Part 1: Synthesis of the Key Intermediate: 4-Aminopyrimidine-5-carbonitrile

The cornerstone of this synthesis is the construction of the 4-aminopyrimidine-5-carbonitrile core. This is typically achieved through a multi-component condensation reaction, a powerful strategy in organic synthesis that allows for the rapid assembly of complex molecules from simple starting materials.

Core Chemistry: The Three-Component Condensation

The reaction brings together a formaldehyde equivalent, malononitrile, and formamidine to construct the pyrimidine ring in a single step. This approach is highly efficient and convergent.

G cluster_0 Starting Materials Malononitrile Malononitrile Intermediate Knoevenagel Condensation Product Malononitrile->Intermediate Formaldehyde Formaldehyde Source Formaldehyde->Intermediate Formamidine Formamidine Product 4-Aminopyrimidine-5-carbonitrile Formamidine->Product Intermediate->Product

Caption: Reaction scheme for the synthesis of 4-aminopyrimidine-5-carbonitrile.

Experimental Protocol: Synthesis of 4-Aminopyrimidine-5-carbonitrile

This protocol is adapted from established procedures for the synthesis of analogous 4-aminopyrimidine-5-carbonitriles.[1]

  • Reagent Preparation: In a three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a thermometer, combine malononitrile (1 equivalent), formamidine acetate (1.2 equivalents), and a formaldehyde source such as paraformaldehyde (1.2 equivalents).

  • Solvent Addition: Add a suitable alcohol solvent, such as ethanol or n-propanol, to the flask to create a stirrable slurry. The reaction concentration is typically in the range of 0.5 to 1 M.

  • Reaction Execution: Heat the reaction mixture to reflux (typically 80-100 °C, depending on the solvent) and maintain this temperature for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Work-up and Isolation:

    • Upon completion, cool the reaction mixture to room temperature.

    • The product may precipitate out of the solution upon cooling. If so, collect the solid by filtration.

    • If the product remains in solution, concentrate the mixture under reduced pressure.

    • The crude product can be purified by recrystallization from a suitable solvent, such as ethanol or an ethanol/water mixture, to yield pure 4-aminopyrimidine-5-carbonitrile.

Rationale and Key Considerations:
  • Choice of Formaldehyde Source: Paraformaldehyde is a convenient solid source of formaldehyde. Trioxane can also be used.

  • Formamidine Salt: Formamidine acetate is often preferred over the hydrochloride salt as the acetate base can facilitate the reaction without the need for an additional external base.

  • Solvent: Alcohols are good solvents for the reactants and allow for a suitable reaction temperature.

  • Purity of the Intermediate: The purity of the 4-aminopyrimidine-5-carbonitrile is crucial for the success of the subsequent reduction step. Impurities can poison the hydrogenation catalyst.

ParameterValue
Reactants Malononitrile, Formamidine Acetate, Paraformaldehyde
Solvent Ethanol or n-Propanol
Temperature 80-100 °C (Reflux)
Reaction Time 4-6 hours
Typical Yield 70-85%

Part 2: Reduction of 4-Aminopyrimidine-5-carbonitrile to 5-(Aminomethyl)pyrimidin-4-amine

The second and final step in the synthesis is the reduction of the nitrile group of 4-aminopyrimidine-5-carbonitrile to the corresponding primary amine. Catalytic hydrogenation is the most effective and widely used method for this transformation.

Core Chemistry: Catalytic Hydrogenation

This process involves the use of a heterogeneous catalyst, typically a noble metal on a carbon support, in the presence of hydrogen gas. The reaction is generally clean and high-yielding.

G cluster_0 Reactants Precursor 4-Aminopyrimidine-5-carbonitrile Product 5-(Aminomethyl)pyrimidin-4-amine Precursor->Product Hydrogen H₂ Gas Hydrogen->Product Catalyst Pd/C or Ru/C Catalyst->Product

Caption: Catalytic hydrogenation of 4-aminopyrimidine-5-carbonitrile.

Experimental Protocol: Catalytic Hydrogenation and Salt Formation

This protocol is based on established methods for the hydrogenation of pyridine and pyrimidine carbonitriles.[2][3]

  • Reactor Setup: To a high-pressure hydrogenation vessel, add 4-aminopyrimidine-5-carbonitrile (1 equivalent) and a suitable solvent. A mixture of an alcohol (e.g., methanol) and an acidic aqueous solution is often used to improve solubility and prevent side reactions.

  • Catalyst Addition: Carefully add a catalytic amount of 10% Palladium on Carbon (Pd/C) or 5% Ruthenium on Carbon (Ru/C). The catalyst loading is typically 5-10 mol%.

  • Hydrogenation:

    • Seal the reactor and purge it several times with nitrogen, followed by hydrogen.

    • Pressurize the reactor with hydrogen gas to 5-6 bar.

    • Heat the reaction mixture to 40-60 °C with vigorous stirring.

    • Monitor the reaction progress by observing the uptake of hydrogen. The reaction is typically complete within 6-12 hours.

  • Work-up and Isolation:

    • After the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen.

    • Purge the reactor with nitrogen.

    • Filter the reaction mixture through a pad of celite to remove the catalyst.

    • The filtrate contains the free base of 5-(aminomethyl)pyrimidin-4-amine.

  • Dihydrochloride Salt Formation:

    • To the filtrate, add a solution of hydrochloric acid in an organic solvent (e.g., 4 M HCl in 1,4-dioxane or diethyl ether) dropwise with stirring.

    • The dihydrochloride salt will precipitate out of the solution.

    • Collect the solid by filtration, wash with a small amount of cold solvent (e.g., diethyl ether), and dry under vacuum to obtain 5-(aminomethyl)pyrimidin-4-amine;dihydrochloride.

Rationale and Key Considerations:
  • Catalyst Choice: Both Pd/C and Ru/C are effective catalysts for nitrile reduction. The choice may depend on availability and specific substrate reactivity.

  • Acidic Conditions: Performing the hydrogenation in the presence of an acid (like H₂SO₄ or by using an acidic solvent) can improve the selectivity for the primary amine and prevent the formation of secondary and tertiary amine byproducts.[2]

  • Safety: Catalytic hydrogenation with hydrogen gas under pressure requires specialized equipment and adherence to strict safety protocols. The catalysts can be pyrophoric and should be handled with care.

  • Salt Formation: The dihydrochloride salt is generally more stable and easier to handle than the free base, which can be prone to air oxidation.

ParameterValue
Reactant 4-Aminopyrimidine-5-carbonitrile
Catalyst 10% Pd/C or 5% Ru/C
Solvent Methanol/Aqueous Acid
Hydrogen Pressure 5-6 bar
Temperature 40-60 °C
Reaction Time 6-12 hours
Typical Yield >90%

Conclusion

The synthesis of 5-(Aminomethyl)pyrimidin-4-amine;dihydrochloride is a well-established process that relies on the robust and efficient construction of a key 4-aminopyrimidine-5-carbonitrile intermediate, followed by a high-yielding catalytic hydrogenation. The methodologies described in this guide are scalable and utilize readily available starting materials, making them suitable for both laboratory-scale synthesis and larger-scale production in a drug development setting. As with all chemical syntheses, careful attention to reaction conditions, purification techniques, and safety procedures is paramount to achieving high yields and purity of the final product.

References

  • Taylor, E. C., & Ehrhart, W. A. (1987). A novel ring-switching amination: conversion of 4-amino-5-cyanopyrimidine to 4,6-diamino-5-cyanopyrimidine. Heterocycles, 26(11), 2867-2870.
  • Baran, P. S., & Albero, R. A. (2006). ONE-STEP SYNTHESIS OF 4,5-DISUBSTITUTED PYRIMIDINES USING COMMERCIALLY AVAILABLE AND INEXPENSIVE REAGENTS. HETEROCYCLES, 70, 581-586.
  • Aher, J. S., Kardel, A. V., Gaware, M. R., Lokhande, D. D., & Bhagare, A. M. (2019). One pot synthesis of pyrimidine-5-carbonitrile and pyrimidine-5-carboxamide using ammonium chloride under solvent free condition. Journal of Chemical Sciences, 131(6), 53.
  • Jiang, M., Liu, M., Huang, H., & Chen, F. (2021). Fully Continuous Flow Synthesis of 5-(Aminomethyl)-2-methylpyrimidin-4-amine: A Key Intermediate of Vitamin B1. Organic Process Research & Development, 25(10), 2331–2337.
  • Chen, F. E., & Jiang, M. (2011). Development of Two Scalable Syntheses of 4-Amino-5-aminomethyl-2-methylpyrimidine: Key Intermediate for Vitamin B1. Organic Process Research & Development, 16(1), 57–60.
  • Hegedüs, L., et al. (2019). Tuning the chemoselectivity of the Pd-catalysed hydrogenation of pyridinecarbonitriles: an efficient and simple method for preparing pyridyl- or piperidylmethylamines. Catalysis Science & Technology, 9(21), 6043-6054.
  • Baxendale, I. R., et al. (2007). Flow and batch mode focused microwave synthesis of 5-amino-4-cyanopyrazoles and their further conversion to 4-aminopyrazolopyrimidines. Organic & Biomolecular Chemistry, 5(16), 2631-2636.
  • Shaker, Y. M. (2008).
  • Maalej, E., et al. (2023). Design, Synthesis, in Silico and Biological Evaluation of Novel 4-Aminopyrimidine-5-carbonitriles. ChemistrySelect, 8(31), e202302207.
  • Lee, J., et al. (2019). Synthesis and Biological Evaluation of Disubstituted Pyrimidines as Selective 5-HT2C Agonists. Molecules, 24(17), 3196.
  • Hegedüs, L., et al. (2020). Novel Crystalline Salts of 4-Piperidyl- and 4-Pyridylmethylamines Prepared by Catalytic Hydrogenation of 4-Pyridinecarbonitrile: Crystallographic Unit Cells Based on Powder XRD Patterns by Using the DASH Program Package. Crystals, 10(11), 938.
  • Chen, F. E., & Jiang, M. (2012). Development of two scalable syntheses of 4-amino-5-aminomethyl-2-methylpyrimidine: Key intermediate for vitamin b1. Organic Process Research & Development, 16(1), 57-60.
  • Aher, J. S., Kardel, A. V., Gaware, M. R., Lokhande, D. D., & Bhagare, A. M. (2019). One pot synthesis of pyrimidine-5-carbonitrile and pyrimidine-5-carboxamide using ammonium chloride under solvent free condition. Journal of the Indian Chemical Society, 96(6), 833-837.

Sources

Exploratory

A Methodological Framework for Characterizing the Pharmacokinetic Profile and Bioavailability of Novel Aminopyrimidine Compounds

Disclaimer: Direct pharmacokinetic and bioavailability data for 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride is not extensively available in the public domain. This guide, therefore, provides a comprehensive methodol...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Disclaimer: Direct pharmacokinetic and bioavailability data for 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride is not extensively available in the public domain. This guide, therefore, provides a comprehensive methodological framework for the preclinical characterization of a novel small molecule, using the structural class of aminopyrimidines as a representative example. This document is intended for researchers, scientists, and drug development professionals.

Section 1: Introduction and Strategic Rationale

The pyrimidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates, from anticancer agents to kinase inhibitors.[1] When a novel aminopyrimidine derivative, such as 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride, is synthesized, a critical early step in its development is the characterization of its Absorption, Distribution, Metabolism, and Excretion (ADME) properties, collectively known as its pharmacokinetic (PK) profile.

Understanding the PK profile is non-negotiable; it bridges the gap between a compound's in vitro potency and its in vivo efficacy and safety. A compound with excellent target affinity is of little therapeutic value if it is not absorbed into the bloodstream, is immediately metabolized into an inactive form, or is cleared from the body before it can reach its site of action. The primary goal of the studies outlined herein is to determine the systemic exposure of the compound over time after administration and to calculate its oral bioavailability—the fraction of an orally administered dose that reaches systemic circulation unchanged.

This guide provides the strategic "why" and the procedural "how" for establishing a robust preclinical PK profile, ensuring that experimental choices are logical, and the resulting data is reliable and interpretable.

Section 2: Foundational Physicochemical and In Vitro ADME Profiling

Before committing to costly and complex in vivo studies, a panel of in vitro assays must be conducted. These assays provide early, predictive insights into the potential in vivo behavior of the compound and help rationalize the results of subsequent animal studies.

Critical Physicochemical Properties

The inherent properties of the molecule govern its interaction with biological systems.

  • Aqueous Solubility: This is the starting point. Poor solubility can be an immediate red flag for poor absorption and can complicate dose formulation.

    • Causality: A drug must be in solution to be absorbed across the gut wall. Solubility is typically assessed at different pH values (e.g., pH 2.0, 6.5, 7.4) to mimic conditions in the gastrointestinal tract and blood.

  • Lipophilicity (LogD): This measures the compound's distribution between an aqueous and an organic phase at a given pH.

    • Causality: LogD influences membrane permeability, plasma protein binding, and metabolic enzyme interactions. An optimal LogD range (typically 1-3) is often sought, as highly lipophilic compounds may have poor solubility and high metabolic clearance, while highly polar compounds may have poor permeability.

  • pKa: The ionization constant is critical for amine-containing compounds.

    • Causality: The ionization state affects solubility and permeability. The basic amine on the pyrimidine ring and the aminomethyl side chain will be protonated to varying degrees depending on the pH of their environment, directly impacting their ability to cross lipid membranes.

In Vitro ADME Assays: Predicting In Vivo Fate

This panel of assays uses subcellular fractions or cell-based systems to model key ADME processes.

  • Metabolic Stability: Assesses the compound's susceptibility to metabolism.

    • Causality: Rapid metabolism is a common cause of low bioavailability and short duration of action. The primary experimental systems are liver microsomes (containing Phase I CYP450 enzymes) and hepatocytes (containing both Phase I and Phase II enzymes). By incubating the compound with these systems and measuring its disappearance over time, one can calculate the intrinsic clearance.

  • Plasma Protein Binding (PPB): Determines the extent to which the compound binds to proteins like albumin in the blood.

    • Causality: Only the unbound (free) fraction of a drug is available to distribute into tissues and interact with its target. High PPB can limit efficacy and clearance. Equilibrium dialysis is the gold-standard method for this assessment.

  • Cell Permeability (e.g., Caco-2 Assay): Predicts intestinal absorption.

    • Causality: The Caco-2 cell line, derived from human colorectal adenocarcinoma, forms a monolayer of polarized enterocytes that serves as an excellent model of the intestinal epithelium. By measuring the rate at which the compound crosses this monolayer, we can predict its potential for oral absorption. This assay also identifies whether the compound is a substrate for efflux transporters like P-glycoprotein (P-gp), which can actively pump drugs out of cells and limit absorption.

The overall workflow for this initial characterization phase is visualized below.

G cluster_0 Phase 1: In Silico & Physicochemical Profiling cluster_1 Phase 2: In Vitro ADME Screening cluster_2 Phase 3: Data Integration & Decision A Compound Synthesis (5-Aminomethylpyrimidin-4-amine) B Solubility Assay (pH 2.0, 6.5, 7.4) A->B Characterize C Lipophilicity Assay (LogD @ pH 7.4) A->C Characterize D pKa Determination A->D Characterize E Metabolic Stability (Liver Microsomes, Hepatocytes) F Plasma Protein Binding (Equilibrium Dialysis) G Permeability Assay (e.g., Caco-2) H Integrate Data Assess Developability Profile E->H Predict F->H Predict G->H Predict I Go / No-Go Decision for In Vivo PK Study H->I Inform

Caption: Preclinical in vitro profiling workflow for a novel compound.

Section 3: Bioanalytical Method Development and Validation

A robust and reliable bioanalytical method is the cornerstone of any PK study. It is impossible to characterize a drug's profile if you cannot accurately measure its concentration in a biological matrix (e.g., plasma). For a small molecule aminopyrimidine, Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the universal standard.[2][3]

Core Principle: The method must be selective (differentiating the analyte from endogenous matrix components), sensitive (able to quantify down to low concentrations), accurate, and precise. Method validation is performed according to stringent regulatory guidelines from bodies like the FDA and EMA.

Detailed Protocol: Bioanalytical Method Validation
  • System Suitability:

    • Objective: Confirm the LC-MS/MS system is performing correctly before each run.

    • Procedure: Inject a standard solution of the analyte and its stable-isotope labeled internal standard (SIL-IS) multiple times. The retention time and peak area response must have a coefficient of variation (%CV) of <15%.

  • Selectivity & Matrix Effect:

    • Objective: Ensure that components of the plasma matrix do not interfere with the analyte's quantification.

    • Procedure: Analyze at least six different lots of blank rodent plasma. The response at the retention time of the analyte must be less than 20% of the response at the Lower Limit of Quantification (LLOQ).

  • Calibration Curve & LLOQ:

    • Objective: Establish the relationship between instrument response and analyte concentration.

    • Procedure: Prepare a series of calibration standards by spiking known amounts of the analyte into blank plasma. The curve typically consists of 8-10 non-zero points. The curve is fitted with a linear regression (weighted 1/x²), and the correlation coefficient (r²) must be ≥0.99. The LLOQ is the lowest point on the curve that can be measured with acceptable precision (≤20% CV) and accuracy (within ±20% of nominal).

  • Precision & Accuracy:

    • Objective: Demonstrate the method's repeatability and truthfulness.

    • Procedure: Analyze Quality Control (QC) samples (spiked at LLOQ, low, mid, and high concentrations) in replicate (n=6) on at least three separate days.

    • Acceptance Criteria: For a run to be accepted, at least 4 out of 6 QCs must be within ±15% of their nominal value (±20% for LLOQ).

  • Stability:

    • Objective: Ensure the analyte does not degrade during sample handling, processing, and storage.

    • Procedure: QC samples are subjected to various conditions:

      • Freeze-Thaw Stability: Three cycles of freezing (-80°C) and thawing.

      • Short-Term (Bench-Top) Stability: Left at room temperature for a duration exceeding expected sample handling time.

      • Long-Term Stability: Stored at -80°C for a period longer than the study duration.

      • Post-Preparative Stability: Kept in the autosampler for the expected run time.

    • Acceptance Criteria: The mean concentration of the stability samples must be within ±15% of the nominal concentration.

Section 4: In Vivo Pharmacokinetic Study Design and Execution

The definitive PK study involves administering the compound to an animal model (typically rodents for early-stage discovery) and measuring its plasma concentration over time.

Experimental Design
  • Animal Model: Male Sprague-Dawley rats are a common choice due to their well-characterized physiology and larger blood volume compared to mice.

  • Dosing Groups:

    • Group 1: Intravenous (IV) Administration: A low dose (e.g., 1-2 mg/kg) is administered as a bolus via the tail vein.

      • Causality: The IV dose serves as the 100% bioavailable reference. Data from this group is essential for calculating clearance, volume of distribution, and absolute bioavailability.

    • Group 2: Oral (PO) Administration: A higher dose (e.g., 5-10 mg/kg) is administered via oral gavage.

      • Causality: This route assesses oral absorption and first-pass metabolism (metabolism in the gut wall and liver before reaching systemic circulation).

  • Dose Formulation: The compound is formulated in a suitable vehicle (e.g., saline, 20% Captisol®) to ensure it remains in solution for dosing. The vehicle choice is informed by the solubility data from Section 2.

  • Blood Sampling: A sparse sampling design is often used, with 3-4 animals per time point. Blood samples (~100-200 µL) are collected from a cannulated vessel or via tail nick at pre-determined time points (e.g., pre-dose, 5, 15, 30 min, and 1, 2, 4, 8, 24 hours post-dose). Samples are collected into tubes containing an anticoagulant (e.g., K2EDTA) and immediately placed on ice.

  • Sample Processing: Blood is centrifuged (e.g., 2000 x g for 10 min at 4°C) to separate the plasma. The plasma is then transferred to a new set of labeled tubes and stored at -80°C until analysis by the validated LC-MS/MS method.

G cluster_0 Intravenous (IV) Group cluster_1 Oral (PO) Group A Acclimate Animals (e.g., Sprague-Dawley Rats) B Prepare Dosing Formulations (IV and PO Vehicles) A->B C Dose Administration B->C D Administer IV Bolus (e.g., 1 mg/kg) C->D F Administer Oral Gavage (e.g., 10 mg/kg) C->F E Serial Blood Sampling (e.g., 0.08, 0.25, 0.5, 1, 2, 4, 8, 24h) D->E H Process Blood to Plasma (Centrifugation @ 4°C) E->H G Serial Blood Sampling (e.g., 0.25, 0.5, 1, 2, 4, 8, 24h) F->G G->H I Store Plasma Samples (-80°C) H->I J Analyze Samples (Validated LC-MS/MS Method) I->J K Pharmacokinetic Analysis (NCA using Phoenix WinNonlin®) J->K

Caption: Workflow for a typical preclinical rodent pharmacokinetic study.

Section 5: Data Analysis, Interpretation, and Bioavailability Calculation

Once plasma concentrations are determined, the data is analyzed using non-compartmental analysis (NCA) with software like Phoenix™ WinNonlin®.

Key Pharmacokinetic Parameters

The following parameters are calculated for both IV and PO routes:

ParameterDescriptionImportance
Cmax Maximum observed plasma concentrationIndicates the rate and extent of absorption (PO group). Key for safety assessment.
Tmax Time at which Cmax is observedIndicates the speed of absorption.
AUC(0-t) Area Under the plasma concentration-time Curve from time 0 to the last measurable pointRepresents total drug exposure over the measured time interval.
AUC(0-inf) Area Under the Curve extrapolated to infinityRepresents the total drug exposure after a single dose.
Elimination half-lifeThe time required for the plasma concentration to decrease by half. Dictates dosing frequency.
CL Clearance (IV only)The volume of plasma cleared of the drug per unit of time. Indicates the efficiency of elimination.
Vdss Volume of Distribution at steady state (IV only)An apparent volume that relates the amount of drug in the body to the concentration in plasma. Indicates the extent of tissue distribution.
Bioavailability Calculation

Absolute oral bioavailability (%F) is the key endpoint. It compares the exposure from the oral dose to the exposure from the IV dose, correcting for the dose difference.

Formula:

%F = ( [AUC(0-inf)_PO] / [AUC(0-inf)_IV] ) * ( [Dose_IV] / [Dose_PO] ) * 100

  • Interpretation: A %F > 30% is often considered a good starting point for an orally administered drug in early discovery. For instance, a related aminopyrimidine derivative developed as a JAK2 inhibitor showed a bioavailability of 41.1%, indicating good oral absorption for this class of compounds.[4][5]

Section 6: Conclusion and Next Steps

The methodological framework described in this guide provides a robust pathway for the initial pharmacokinetic characterization of a novel aminopyrimidine compound. The integrated data from physicochemical, in vitro, and in vivo studies will build a comprehensive profile, enabling a data-driven decision on whether to advance the compound into further preclinical development. A favorable profile—characterized by adequate solubility, good permeability, moderate metabolic clearance, and acceptable oral bioavailability—provides the confidence needed to invest in more complex efficacy and safety studies.

References

  • Wang, Y., et al. (2023). Discovery of N-(4-(Aminomethyl)phenyl)-5-methylpyrimidin-2-amine Derivatives as Potent and Selective JAK2 Inhibitors. ACS Medicinal Chemistry Letters. Retrieved from [Link]

  • Wang, Y., et al. (2023). Discovery of N-(4-(Aminomethyl)phenyl)-5-methylpyrimidin-2-amine Derivatives as Potent and Selective JAK2 Inhibitors. ACS Publications. Retrieved from [Link]

  • PubChem. 5-(Aminomethyl)-2-methylpyrimidin-4-amine--hydrogen chloride (1/1). Retrieved from [Link]

  • Li, J., et al. (2019). Discovery of (R)-5-((5-(1-methyl-1H-pyrazol-4-yl)-4-(methylamino)pyrimidin-2-yl)amino)-3-(piperidin-3-yloxy)picolinonitrile, a novel CHK1 inhibitor for hematologic malignancies. PubMed. Retrieved from [Link]

  • Jiang, M., et al. (2021). Fully Continuous Flow Synthesis of 5-(Aminomethyl)-2-methylpyrimidin-4-amine: A Key Intermediate of Vitamin B 1. ResearchGate. Retrieved from [Link]

  • Yuan, B., et al. (2022). A reliable LC-MS/MS method for the quantification of natural amino acids in mouse plasma: Method validation and application to a study on amino acid dynamics during hepatocellular carcinoma progression. PubMed Central. Retrieved from [Link]

  • El-Khoury, M., et al. (2016). Rapid quantification of underivatized amino acids in plasma by hydrophilic interaction liquid chromatography (HILIC) coupled with tandem mass-spectrometry. PubMed Central. Retrieved from [Link]

  • Jiang, M., et al. (2021). Fully Continuous Flow Synthesis of 5-(Aminomethyl)-2-methylpyrimidin-4-amine: A Key Intermediate of Vitamin B1. Organic Process Research & Development. Retrieved from [Link]

  • Nobilis, M., et al. (2006). High-performance liquid-chromatographic determination of 5-aminosalicylic acid and its metabolites in blood plasma. Journal of Chromatography A. Retrieved from [Link]

  • Al-Ostath, O., et al. (2023). Novel Aminopyrimidine-2,4-diones, 2-Thiopyrimidine-4-ones, and 6-Arylpteridines as Dual-Target Inhibitors of BRD4/PLK1: Design, Synthesis, Cytotoxicity, and Computational Studies. MDPI. Retrieved from [Link]

  • Zhang, Y., et al. (2023). Analysis Profiling of 48 Endogenous Amino Acids and Related Compounds in Human Plasma Using Hydrophilic Interaction Liquid Chromatography–Tandem Mass Spectrometry. MDPI. Retrieved from [Link]

  • Meng, W., et al. (2010). Discovery of 6-(aminomethyl)-5-(2,4-dichlorophenyl)-7-methylimidazo[1,2-a]pyrimidine-2-carboxamides as potent, selective dipeptidyl peptidase-4 (DPP4) inhibitors. PubMed. Retrieved from [Link]

Sources

Foundational

Technical Whitepaper: Physicochemical Profiling and Analytical Workflows for 5-(Aminomethyl)pyrimidin-4-amine Dihydrochloride

Executive Summary and Chemical Identity In modern drug discovery, pyrimidine derivatives serve as privileged scaffolds for kinase inhibitors, antimicrobial agents, and central nervous system (CNS) therapeutics. 5-(Aminom...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary and Chemical Identity

In modern drug discovery, pyrimidine derivatives serve as privileged scaffolds for kinase inhibitors, antimicrobial agents, and central nervous system (CNS) therapeutics. 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride (CAS: 49615-39-6) is a critical synthetic intermediate and pharmacophore building block [1].

Understanding its exact mass, isotopic distribution, and solution-phase behavior is paramount for researchers conducting structural validation or integrating this moiety into larger active pharmaceutical ingredients (APIs). This guide synthesizes the theoretical physicochemical data with field-proven analytical and synthetic methodologies.

Quantitative Physicochemical Data

To facilitate precise analytical targeting, the core quantitative metrics of the compound are summarized below. The exact mass is calculated based on the most abundant isotopes of each element ( 12C , 1H , 35Cl , 14N ).

ParameterValueCausality / Analytical Relevance
CAS Registry Number 49615-39-6Unique identifier for registry cross-referencing [1].
Molecular Formula (Salt) C5​H10​Cl2​N4​ Includes the dihydrochloride counterions necessary for stability.
Molecular Formula (Base) C5​H8​N4​ The bioactive/reactive entity in cross-coupling reactions.
Molecular Weight (Salt) 197.067 g/mol Used for stoichiometric calculations in bulk synthesis.
Exact Mass (Salt) 196.02825 DaTheoretical mass of the intact salt complex [2].
Exact Mass (Base) 124.07490 DaMonoisotopic mass of the free base.
Target Ion [M+H]+ 125.08218 m/zThe primary target ion observed in ESI+ mass spectrometry.

Structural Causality: The Rationale Behind the Dihydrochloride Salt

A common question in early-stage formulation and synthesis is why this compound is isolated as a dihydrochloride rather than a free base or monohydrochloride.

The causality lies in the basicity (pKa) of its nitrogen atoms. The molecule contains a highly basic aliphatic primary amine (the aminomethyl group at C5, pKa 9–10) and a less basic aromatic amine (at C4) coupled with the pyrimidine ring nitrogens (pKa 3–5).

  • First Protonation : The aliphatic amine is protonated instantly, forming a monohydrochloride.

  • Second Protonation : The electron-rich pyrimidine ring (specifically the N1 or N3 position, stabilized by the C4 amino group) accepts a second proton.

Field-Proven Insight : Isolating the free base of 5-(aminomethyl)pyrimidin-4-amine often results in a hygroscopic, easily oxidized oil or amorphous solid. Forcing the dihydrochloride salt establishes a rigid crystalline lattice, ensuring long-term shelf stability, preventing oxidative degradation of the primary amine, and maximizing aqueous solubility for biological assays.

Self-Validating Analytical Workflow: LC-HRMS Characterization

Because the intact salt (exact mass 196.02825 Da) completely dissociates in solution, High-Resolution Mass Spectrometry (HRMS) must target the free base. Standard C18 reversed-phase chromatography often fails to retain this highly polar, doubly-charged species. Therefore, a Hydrophilic Interaction Liquid Chromatography (HILIC) system is required.

Step-by-Step HILIC-HRMS Protocol
  • Sample Preparation : Dissolve 1 mg of 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride in 1 mL of 50:50 Acetonitrile:Water. Dilute 1:100 in 95% Acetonitrile to match the initial HILIC mobile phase conditions.

  • Chromatographic Separation :

    • Column : ZIC-HILIC ( 2.1×100 mm, 3 µm).

    • Mobile Phase A : 10 mM Ammonium Formate in Water (pH 3.0 with Formic Acid).

    • Mobile Phase B : 0.1% Formic Acid in Acetonitrile.

    • Gradient : Start at 95% B, hold for 1 min, ramp to 50% B over 5 mins. This ensures the highly polar analyte partitions effectively into the aqueous layer immobilized on the silica surface.

  • Mass Spectrometry (ESI-TOF/Orbitrap) :

    • Ionization Mode : Positive Electrospray Ionization (ESI+).

    • Lock Mass Calibration : Infuse Leucine Enkephalin ( [M+H]+ 556.2771) continuously. Self-validating mechanism: This ensures mass accuracy remains <2 ppm throughout the run.

  • Data Interpretation : Extract the chromatogram for m/z 125.0822 ( ±5 ppm). The presence of the [M+H]+ peak validates the pyrimidine base. To validate the salt form, switch to ESI- mode to detect the chloride isotopes at m/z 34.9689 ( 35Cl ) and 36.9659 ( 37Cl ) in a 3:1 ratio [3].

Synthetic Workflow: Controlled Reduction and Salt Formation

The synthesis of 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride must be carefully controlled to prevent the formation of secondary amine dimers—a common side reaction when reducing nitriles.

Step-by-Step Synthesis Protocol
  • Catalytic Hydrogenation : Dissolve 4-aminopyrimidine-5-carbonitrile (1.0 eq) in anhydrous methanol.

  • Acidic Trapping : Add 3.0 equivalents of anhydrous HCl in dioxane. Causality: Conducting the reduction in an acidic environment ensures that as soon as the primary amine is formed, it is protonated into an unreactive ammonium salt, preventing it from attacking unreacted imine intermediates to form unwanted dimers.

  • Reduction : Add 10% Pd/C catalyst (0.1 eq by weight). Stir under a hydrogen atmosphere (50 psi) at room temperature for 12 hours.

  • Isolation : Filter the mixture through a pad of Celite to remove the palladium catalyst. Concentrate the filtrate under reduced pressure.

  • Crystallization : Triturate the resulting residue with cold diethyl ether. The 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride will precipitate as a highly pure, white crystalline solid. Filter and dry under vacuum.

Workflow Visualization

G N1 4-Aminopyrimidine- 5-carbonitrile N2 Catalytic Reduction (H2, Pd/C, HCl) N1->N2 Step 1 (Acidic) N3 5-(Aminomethyl)pyrimidin- 4-amine (Protonated) N2->N3 Prevents Dimerization N4 Crystallization (Diethyl Ether) N3->N4 Step 2 N5 5-(Aminomethyl)pyrimidin- 4-amine 2HCl N4->N5 Yield >85% N6 LC-HRMS Validation (m/z 125.08) N5->N6 QC Check

Synthetic and analytical validation workflow for 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride.

References

  • Syntree . "1429056-45-0 | Exact Mass Reference Data for C5H10Cl2N4". Syntree Analytical Science. Retrieved from:[Link] [2]

  • National Institute of Standards and Technology (NIST) . "Isotopic and Exact Mass Principles for C5H10Cl2N4". NIST Chemistry WebBook, SRD 69. Retrieved from:[Link] [3]

Protocols & Analytical Methods

Method

Application Note: Solubilization and Handling of 5-(Aminomethyl)pyrimidin-4-amine Dihydrochloride

Target Audience: Researchers, medicinal chemists, and drug development professionals. Applications: In vitro biochemical assays, cell-based screening, and in vivo formulation.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, medicinal chemists, and drug development professionals. Applications: In vitro biochemical assays, cell-based screening, and in vivo formulation.

Introduction and Chemical Rationale

5-(Aminomethyl)pyrimidin-4-amine is a critical pyrimidine derivative often utilized as a building block in medicinal chemistry and a key intermediate in the synthesis of bioactive molecules (e.g., Vitamin B1 analogs) [1]. In its free base form, the compound exhibits moderate-to-poor aqueous solubility due to its planar, heterocyclic structure which promotes strong intermolecular hydrogen bonding and crystal lattice stacking.

To overcome this, the compound is predominantly supplied as a dihydrochloride salt (5-(Aminomethyl)pyrimidin-4-amine dihydrochloride). The protonation of the primary aliphatic amine and the heterocyclic nitrogen significantly decreases the lattice energy and increases the polarity of the molecule, rendering it highly hydrophilic.

However, handling dihydrochloride salts requires specific physicochemical considerations. Dissolving this salt in unbuffered water will result in a highly acidic solution due to the dissociation of two equivalents of hydrochloric acid. Conversely, while highly soluble in water, poly-salts can sometimes exhibit paradoxical resistance to dissolution in aprotic organic solvents like Dimethyl Sulfoxide (DMSO) [2]. This application note provides causality-driven protocols for preparing stable, high-concentration stock solutions in both aqueous buffers and DMSO.

Physicochemical Profile & Solubility Metrics

The following table summarizes the quantitative data and expected solubility behavior of the dihydrochloride salt to guide your experimental design.

PropertyValue / CharacteristicExperimental Implication
Molecular Formula C5H8N4 · 2HClDiprotonated state ensures high aqueous solubility.
Salt Form DihydrochlorideReleases H+ ions upon dissolution; lowers pH of unbuffered solutions.
Aqueous Solubility High (Typically >50 mg/mL)Ideal for in vivo dosing and cell culture media. Requires buffering.
DMSO Solubility Moderate (Typically 10–30 mg/mL)Aprotic solvent struggles to solvate strong ionic lattices; requires sonication.
Hygroscopicity HighMust be stored desiccated. Moisture ingress will degrade powder stability.

Mechanistic Insights: Choosing the Right Solvent

The Aqueous Route (Preferred)

Because 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride is a highly polar salt, aqueous buffers are the thermodynamically favored solvent [3]. The water molecules readily hydrate the dissociated chloride anions and the protonated pyrimidine core.

  • The Causality of pH Shift: When dissolved in pure distilled water, the salt dissociates, and the solution pH will drop precipitously (often pH < 3.0). If this stock is added directly to a weak cell culture medium, it can induce localized pH shock, leading to cell death artifacts.

  • The Solution: Always dissolve the salt in a strongly buffered aqueous solution (e.g., 1X PBS or 50 mM HEPES, pH 7.4) or be prepared to titrate the stock solution with 0.1 N NaOH prior to biological application.

The DMSO Route

DMSO is the standard vehicle for high-throughput screening libraries. However, the strong ionic bonds of a dihydrochloride salt are not easily broken by DMSO, which lacks hydrogen-bond donating capability [2].

  • The Causality of Turbidity: Researchers often observe a cloudy suspension when adding DMSO to dihydrochloride salts. This is not insolubility, but rather a kinetic barrier.

  • The Solution: The application of thermal and acoustic energy (warming to 37°C and sonication) disrupts the crystal lattice, allowing the DMSO molecules to intercalate and solvate the compound. Furthermore, moisture-contaminated DMSO reduces the solubility of many compounds; always use anhydrous DMSO [4].

Experimental Protocols

Protocol A: Preparation of a 50 mM Aqueous Stock (For In Vivo / Cell Culture)

This self-validating protocol ensures complete dissolution while protecting downstream biological assays from acidic pH shock.

  • Equilibration: Bring the vial of 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride to room temperature in a desiccator for 30 minutes before opening to prevent condensation.

  • Weighing: Weigh the desired mass of the compound into a sterile, DNase/RNase-free microcentrifuge tube.

  • Solvent Addition: Add the calculated volume of 1X Phosphate-Buffered Saline (PBS), pH 7.4 .

    • Formula: Volume (mL) = Mass (mg) / (Molecular Weight × Target Molarity)

  • Agitation: Vortex vigorously for 60 seconds. The solution should become clear almost immediately.

  • pH Verification (Critical Step): Spot 1 µL of the solution onto pH indicator paper. If the pH is below 7.0 (which is common for dihydrochloride salts at high concentrations), carefully add 0.1 N NaOH in 1 µL increments, vortexing and checking the pH until it reaches 7.2–7.4.

  • Sterilization: Pass the neutralized solution through a 0.22 µm PES (Polyethersulfone) syringe filter into a sterile vial.

  • Storage: Aliquot into single-use volumes and store at -20°C for up to 3 months. Avoid freeze-thaw cycles.

Protocol B: Preparation of a 20 mM DMSO Stock (For In Vitro Assays)

Use this protocol when long-term chemical stability is required and downstream assays can tolerate up to 0.1% DMSO.

  • Solvent Selection: Open a fresh ampoule of Anhydrous DMSO (≥99.9% purity). Hygroscopic water in old DMSO will severely limit the solubility of the salt.

  • Addition: Add the anhydrous DMSO to the pre-weighed compound.

  • Initial Mixing: Vortex for 2 minutes.

  • Energy Input (If Turbid): If the solution remains cloudy or particulate matter is visible:

    • Place the tube in a water bath set to 37°C for 5 minutes .

    • Transfer immediately to a bath sonicator and sonicate for 5–10 minutes at room temperature. The acoustic cavitation provides the energy required to break the ionic lattice.

  • Validation: Hold the tube against a light source. The solution must be completely optically clear. If micro-crystals persist, the concentration has exceeded the thermodynamic solubility limit in DMSO, and more solvent must be added.

  • Storage: Aliquot into opaque or foil-wrapped tubes (to prevent potential photolytic degradation) and store at -80°C for up to 6 months.

Decision Workflow for Solubilization

G Start 5-(Aminomethyl)pyrimidin-4-amine Dihydrochloride Decision Select Downstream Application Start->Decision Aq In Vivo / Cell Culture (Requires physiological pH) Decision->Aq Aqueous Route DMSO In Vitro Assays / Storage (Requires long-term stability) Decision->DMSO Organic Route Aq_Step1 Dissolve in 1X PBS or HEPES (High Thermodynamic Solubility) Aq->Aq_Step1 DMSO_Step1 Dissolve in Anhydrous DMSO (Overcomes hygroscopic limits) DMSO->DMSO_Step1 Aq_Step2 Check & Adjust pH to 7.4 (Mitigates HCl dissociation) Aq_Step1->Aq_Step2 DMSO_Step2 Sonicate & Warm to 37°C (Disrupts strong ionic lattice) DMSO_Step1->DMSO_Step2

Workflow for selecting the optimal solubilization strategy based on downstream assay requirements.

References

  • Organic Process Research & Development. (2021). Fully Continuous Flow Synthesis of 5-(Aminomethyl)-2-methylpyrimidin-4-amine: A Key Intermediate of Vitamin B1. ACS Publications. Available at:[Link] [1]

  • Lipinski, C. A. (2004). Solubility in water and DMSO: issues and potential solutions. Pharmaceutical Profiling in Drug Discovery for Lead Selection, AAPS Press. Available at:[Link][2]

  • Anderson, B. D., & Flora, K. P. (1996). Preparation of water-soluble compounds through salt formation. The Practice of Medicinal Chemistry. Available at:[Link] [3]

Application

Application Note: Standard Preparation Protocol for 5-(Aminomethyl)pyrimidin-4-amine Dihydrochloride Stock Solutions

Target Audience: Researchers, scientists, and drug development professionals Document Type: Technical Protocol & Application Guide Introduction & Mechanistic Overview As a Senior Application Scientist, I frequently obser...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, scientists, and drug development professionals Document Type: Technical Protocol & Application Guide

Introduction & Mechanistic Overview

As a Senior Application Scientist, I frequently observe that the transition from raw chemical powder to a biologically compatible working solution is a critical point of failure in experimental workflows. 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride (CAS: 49615-39-6) is a highly polar, pyrimidine-based building block utilized in various biochemical and pharmacological applications[1],[2].

The Causality of Salt Selection and Solvent Choice

Why is this compound supplied as a dihydrochloride salt rather than a free base? The free base form of pyrimidine derivatives typically exhibits poor aqueous solubility due to strong intermolecular hydrogen bonding and π−π stacking within the crystal lattice. By adding two equivalents of hydrochloric acid, the amine functionalities are protonated. This ionic character drastically lowers the desolvation energy required to break the lattice, facilitating rapid and complete dissolution in highly polar solvents like water and Dimethyl sulfoxide (DMSO)[3].

However, this physicochemical advantage introduces a biological caveat: pH shifting . Dissolving a dihydrochloride salt in unbuffered water releases H+ and Cl− ions, which can sharply lower the pH of the solution. If applied directly to sensitive cell cultures, this localized acidification causes artifactual cytotoxicity. Therefore, selecting the correct solvent and buffering the final working solution is not just a procedural step—it is a mandatory requirement for scientific integrity[3].

Quantitative Data & Reconstitution Parameters

To ensure reproducible molarities, always verify the batch-specific Certificate of Analysis (CoA). The degree of hydration can vary between batches, which alters the effective molecular weight and necessitates volume adjustments[4].

Table 1: Physicochemical Specifications
ParameterSpecification
Chemical Name 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride
CAS Number 49615-39-6
Molecular Formula C5H10Cl2N4 (C5H8N4 · 2HCl)
Molecular Weight 197.06 g/mol
Appearance Crystalline Solid
Table 2: Mass-to-Volume Reconstitution Matrix

Calculations based on an anhydrous molecular weight of 197.06 g/mol .

Target ConcentrationMass of CompoundVolume of Solvent (DMSO/Water)
10 mM 1.97 mg1.0 mL
25 mM 4.93 mg1.0 mL
50 mM 9.85 mg1.0 mL
100 mM 19.71 mg1.0 mL
Table 3: Storage & Stability Guidelines

Note: Aqueous solutions are susceptible to hydrolysis and microbial growth over time.

StateRecommended TempMaximum Shelf LifeNotes
Solid Powder -20°CUp to 3 yearsKeep desiccated and protected from light.
DMSO Stock -80°C6 monthsSeal tightly; avoid moisture[5].
DMSO Stock -20°C1 monthAliquot to avoid freeze-thaw cycles[5].
Aqueous Stock 4°C / -20°CPrepare FreshUse within 24 hours for in vivo assays[5].

Standard Preparation Protocol (Self-Validating System)

Every protocol must be a self-validating system to ensure trustworthiness. Do not proceed to downstream assays unless the validation checkpoints are met.

Phase 1: Preparation of the Concentrated Stock (e.g., 100 mM)
  • Equilibration: Allow the sealed vial of 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride to equilibrate to room temperature for at least 30 minutes before opening. Causality: Opening a cold vial introduces condensation, which degrades the compound and alters its mass.

  • Weighing: Accurately weigh the desired mass (e.g., 19.71 mg) using an analytical balance. Transfer to a sterile, nuclease-free microcentrifuge tube.

  • Solvent Addition:

    • For In Vitro / Long-term Storage: Add 1.0 mL of anhydrous DMSO.

    • For In Vivo / Immediate Use: Add 1.0 mL of sterile, nuclease-free water or PBS.

  • Dissolution: Vortex the tube for 30–60 seconds. If necessary, sonicate in a water bath at room temperature for 5 minutes.

  • Sterilization (Optional but Recommended): Pass the solution through a 0.22 µm PTFE (for DMSO) or PES (for water) syringe filter.

Phase 2: Validation Checkpoints
  • Visual Validation: Hold the tube against a light source. The solution must be optically clear. Any turbidity or micro-particulates indicate incomplete dissolution.

  • pH Validation (For Aqueous Stocks): Spot 1 µL of the solution onto pH indicator paper. If the pH is highly acidic (< 4.0), you must account for this when diluting into your final assay buffer.

Phase 3: Aliquoting and Storage
  • Divide the stock solution into single-use aliquots (e.g., 50 µL per tube) to completely eliminate freeze-thaw degradation.

  • Store immediately at -80°C[5].

Experimental Workflows & Visualizations

StockPrep Start Weigh 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride Solvent Select Solvent based on Application Start->Solvent Aqueous Aqueous Buffer / Water (In vivo / Sensitive Cells) Solvent->Aqueous DMSO DMSO (High Conc. / Long-term Storage) Solvent->DMSO Dissolve Vortex & Sonicate Validate: Clear Solution? Aqueous->Dissolve DMSO->Dissolve Filter Sterile Filter (0.22 µm PTFE/PES) Dissolve->Filter Aliquot Aliquot into single-use vials (Avoid freeze-thaw) Filter->Aliquot Store Store at -80°C (6 months) or -20°C (1 month) Aliquot->Store

Figure 1: Workflow for the preparation and storage of dihydrochloride stock solutions.

DilutionLogic Stock 100 mM Stock Solution (DMSO) Inter1 Intermediate Dilution (1 mM) in Assay Buffer Stock->Inter1 1:100 Dilution Control Vehicle Control (Matched DMSO %) Stock->Control Solvent only Inter2 Intermediate Dilution (100 µM) in Assay Buffer Inter1->Inter2 1:10 Dilution Final Final Working Concentration (1 µM - 10 µM) in Media Inter2->Final 1:10 to 1:100 Dilution Validation Validation: Check pH & Precipitates Final->Validation Control->Final Ensure <0.1% DMSO

Figure 2: Serial dilution logic and vehicle control preparation for in vitro assays.

Quality Control & Downstream Application Insights

Serial Dilution and DMSO Toxicity

When utilizing a DMSO stock for in vitro cell culture assays, direct dilution of a 100 mM stock into culture media to achieve a 10 µM final concentration results in a 1:10,000 dilution (0.01% DMSO). Rule of thumb: The final concentration of DMSO in cell culture should never exceed 0.1% (v/v) to prevent solvent-induced cytotoxicity or unintended differentiation[3].

Vehicle Control Integrity

Your experimental design is only as strong as its controls. The vehicle control must contain the exact same concentration of DMSO (or water) as your highest drug treatment group. If your highest treatment requires 0.1% DMSO, your vehicle control must be exactly 0.1% DMSO in media[3].

In Vivo Formulation

For in vivo dosing, DMSO alone is highly toxic and unsuitable as a primary vehicle. A standard formulation protocol involves first dissolving the compound in a minimal volume of DMSO (e.g., 10%), followed by the sequential addition of co-solvents such as PEG300 (40%), Tween-80 (5%), and Saline (45%) to yield a clear, biocompatible solution[5]. Always prepare in vivo working solutions freshly on the day of the experiment[5].

References

Sources

Method

Application Note: Optimal Long-Term Storage and Handling Protocols for 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride

Executive Summary 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride (CAS: 49615-39-6) is a highly reactive pyrimidine derivative widely utilized as a fundamental building block in the synthesis of kinase inhibitors, nucle...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

5-(Aminomethyl)pyrimidin-4-amine dihydrochloride (CAS: 49615-39-6) is a highly reactive pyrimidine derivative widely utilized as a fundamental building block in the synthesis of kinase inhibitors, nucleotide analogs, and novel neurotherapeutics[1]. While its dihydrochloride salt form significantly enhances aqueous solubility for biological assays, it introduces severe hygroscopicity and susceptibility to environmental degradation. This Application Note provides authoritative, self-validating protocols for the long-term storage, handling, and reconstitution of this compound to ensure experimental reproducibility and structural integrity.

Physicochemical Profiling & Degradation Causality

To implement effective storage protocols, one must understand the mechanistic vulnerabilities of the compound.

  • Hygroscopicity & Deliquescence: The presence of two hydrochloride equivalents dramatically increases the thermodynamic affinity for atmospheric moisture. Water molecules can infiltrate the crystal lattice, leading to deliquescence (the solid dissolving in absorbed moisture) and subsequent hydrolysis of the primary amines ()[2].

  • Oxidative & Photolytic Degradation: The exocyclic primary amine at the C4 position and the aminomethyl group at C5 are prone to oxidation when exposed to atmospheric oxygen. Furthermore, the pyrimidine ring can undergo photolytic cleavage or rearrangement under prolonged UV or ambient light exposure ()[3].

Degradation A 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride B Moisture Exposure (Hygroscopicity) A->B C Oxygen / Light Exposure A->C D Deliquescence & Hydrolysis B->D E Amine Oxidation & Ring Photodegradation C->E F Loss of Potency & Experimental Failure D->F E->F

Mechanisms of degradation for 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride.

Quantitative Storage Parameters

The following tables summarize the validated storage conditions for both the solid powder and reconstituted solutions.

Table 1: Physicochemical Properties

PropertyValue
Chemical Name 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride
CAS Number 49615-39-6
Molecular Weight 197.06 g/mol
Appearance White to off-white crystalline powder
Solubility Highly soluble in H₂O and DMSO

Table 2: Optimal Storage Conditions and Shelf-Life

StateTemperatureAtmosphereLight ExposureExpected Shelf-Life
Solid (Powder) -20°CDesiccated, Argon/N₂Protect from light24 - 36 Months
Solution (H₂O) -80°CSealedProtect from lightUp to 6 Months
Solution (DMSO) -80°CSealedProtect from lightUp to 6 Months
Working Aliquot 4°CAmbientProtect from light< 24 Hours (Discard)

Experimental Workflows & Self-Validating Protocols

Workflow Step1 Equilibrate vial to Room Temp (Desiccated) Step2 Purge with Argon/N2 Step1->Step2 Step3 Dissolve in sterile DMSO or ddH2O Step2->Step3 Step4 Aliquoting (Single-use volumes) Step3->Step4 Step5 Flash Freeze (Liquid N2) Step4->Step5 Step6 Long-term Storage (-80°C) Step5->Step6

Self-validating reconstitution and cryopreservation workflow.

Protocol A: Solid-State Handling and Quality Control

Causality: Opening a cold vial in a humid laboratory environment causes immediate condensation on the hygroscopic powder, initiating irreversible degradation.

  • Equilibration: Remove the sealed vial from the -20°C freezer and place it in a desiccator at room temperature for at least 30–60 minutes before opening.

  • Visual QC (Self-Validation): Inspect the powder. A pristine sample should be a free-flowing, white to off-white powder. If the powder exhibits clumping (indicating moisture ingress) or a yellow/brown discoloration (indicating oxidation), the storage system has failed and the lot should be discarded.

  • Atmospheric Purging: After weighing the required amount, immediately purge the headspace of the source vial with a gentle stream of dry Argon or Nitrogen gas to displace reactive oxygen and moisture ()[4].

  • Resealing: Seal the vial tightly with Parafilm, wrap in aluminum foil to block ambient light, and return it to the -20°C freezer inside a secondary container with fresh indicating silica gel desiccant.

Protocol B: Reconstitution and Cryopreservation

Causality: Repeated freeze-thaw cycles cause localized concentration gradients and precipitation of the free base, drastically reducing the effective molarity of the solution.

  • Solvent Preparation: Use only sterile, anhydrous DMSO (for cell-based assays) or double-distilled, nuclease-free H₂O (for biochemical assays). Pre-warm the solvent to room temperature.

  • Dissolution: Add the solvent directly to the equilibrated powder. Vortex gently until a clear, colorless solution is achieved.

  • Aliquoting: Divide the stock solution into single-use aliquots (e.g., 10–50 µL) using sterile, low-bind microcentrifuge tubes.

  • Flash Freezing: Submerge the sealed aliquots in liquid nitrogen for 30 seconds to rapidly halt any kinetic degradation and prevent large ice crystal formation.

  • Long-Term Storage: Transfer the flash-frozen aliquots to a -80°C freezer. Thaw only once on ice immediately prior to use; never refreeze an opened aliquot.

References

  • Title: Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations Source: Molecules (MDPI) / National Institutes of Health (NIH) URL: [Link]

Sources

Application

Application Notes and Protocols for the Synthesis of Pyrimidine Derivatives Using 5-(Aminomethyl)pyrimidin-4-amine Dihydrochloride as a Precursor

Authored by: A Senior Application Scientist Introduction: The Enduring Importance of the Pyrimidine Scaffold in Modern Drug Discovery The pyrimidine ring system is a cornerstone of medicinal chemistry, forming the struct...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Authored by: A Senior Application Scientist

Introduction: The Enduring Importance of the Pyrimidine Scaffold in Modern Drug Discovery

The pyrimidine ring system is a cornerstone of medicinal chemistry, forming the structural core of a vast array of biologically active molecules.[1][2][3] As a fundamental component of nucleic acids (cytosine, thymine, and uracil), its derivatives are intrinsically recognized by biological systems. This inherent biocompatibility, coupled with a versatile chemical nature, has enabled the development of pyrimidine-based therapeutics targeting a wide range of diseases, including cancer, viral infections, and microbial diseases.[3][4] The pyrimidine scaffold's ability to present substituents in a defined three-dimensional space allows for precise interactions with biological targets, making it a privileged structure in drug design.[2][5] This guide focuses on the synthetic utility of a highly functionalized and versatile precursor, 5-(aminomethyl)pyrimidin-4-amine dihydrochloride, for the construction of novel pyrimidine derivatives with significant therapeutic potential.

Precursor Profile: 5-(Aminomethyl)pyrimidin-4-amine Dihydrochloride

5-(Aminomethyl)pyrimidin-4-amine dihydrochloride is a valuable starting material for the synthesis of diverse pyrimidine derivatives. Its structure features a pyrimidine core substituted with two primary amino groups at positions 4 and 5 (via a methylene linker). The presence of these two distinct nucleophilic centers opens up a wide range of possibilities for selective functionalization and the construction of fused heterocyclic systems. The dihydrochloride salt form enhances the compound's stability and solubility in polar solvents, facilitating its use in various reaction conditions.

The differential reactivity of the 4-amino group (directly attached to the electron-deficient pyrimidine ring) and the 5-aminomethyl group (a more flexible, aliphatic amine) is a key feature that can be exploited for regioselective synthesis. This allows for a stepwise and controlled elaboration of the pyrimidine scaffold, leading to the generation of complex molecules with tailored pharmacological profiles.

Synthetic Applications and Protocols

The strategic placement of two amino groups in 5-(aminomethyl)pyrimidin-4-amine dihydrochloride makes it an ideal precursor for a variety of synthetic transformations. This section provides detailed protocols for its application in the synthesis of fused pyrimidines and substituted diaminopyrimidine derivatives.

Protocol 1: Synthesis of Pyrazolo[3,4-d]pyrimidine Derivatives via Cyclocondensation

Fused pyrimidine ring systems, such as pyrazolo[3,4-d]pyrimidines, are of significant interest due to their demonstrated efficacy as kinase inhibitors and anticancer agents.[6][7] The following protocol outlines a general procedure for the synthesis of a pyrazolo[3,4-d]pyrimidine scaffold starting from 5-(aminomethyl)pyrimidin-4-amine dihydrochloride. This reaction proceeds through a cyclocondensation reaction with a suitable three-carbon building block, such as a β-ketoester.

Experimental Protocol: Synthesis of a Representative Pyrazolo[3,4-d]pyrimidine

  • Reaction Setup: To a solution of 5-(aminomethyl)pyrimidin-4-amine dihydrochloride (1.0 eq) in a suitable solvent such as ethanol or acetic acid, add a base (e.g., sodium acetate, 2.2 eq) to neutralize the hydrochloride salt and liberate the free diamine.

  • Addition of Reagents: To the resulting mixture, add the desired β-ketoester (e.g., ethyl acetoacetate, 1.1 eq).

  • Reaction Conditions: Heat the reaction mixture to reflux and monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Work-up and Purification: Upon completion, cool the reaction mixture to room temperature. If a precipitate forms, collect the solid by filtration. If not, concentrate the solvent under reduced pressure. The crude product can be purified by crystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Reagent/SolventMolar Ratio/VolumePurpose
5-(Aminomethyl)pyrimidin-4-amine dihydrochloride1.0 eqPyrimidine precursor
Sodium Acetate2.2 eqBase to neutralize HCl salt
Ethyl Acetoacetate1.1 eqThree-carbon cyclizing agent
Ethanol10 mL / mmol of precursorReaction solvent

Causality Behind Experimental Choices:

  • The choice of a protic solvent like ethanol or acetic acid facilitates the dissolution of the starting materials and the cyclization process.[8][9]

  • The use of a slight excess of the β-ketoester ensures the complete consumption of the pyrimidine precursor.

  • Heating the reaction mixture provides the necessary activation energy for the condensation and subsequent cyclization reactions.

Diagram of the Synthetic Pathway:

G cluster_reactants Reactants cluster_conditions Conditions cluster_product Product A 5-(Aminomethyl)pyrimidin-4-amine C Base (e.g., NaOAc) Solvent (e.g., EtOH) Heat (Reflux) A->C B β-Ketoester B->C D Pyrazolo[3,4-d]pyrimidine Derivative C->D

Caption: Synthesis of a pyrazolo[3,4-d]pyrimidine derivative.

Protocol 2: Selective N-Acylation for the Synthesis of Substituted Pyrimidine Derivatives

The differential reactivity of the two amino groups in 5-(aminomethyl)pyrimidin-4-amine can be exploited to achieve selective acylation. The 4-amino group is generally less nucleophilic due to the electron-withdrawing nature of the pyrimidine ring. This allows for the preferential acylation of the more reactive 5-aminomethyl group under controlled conditions.

Experimental Protocol: Selective N-Acylation of the 5-Aminomethyl Group

  • Reaction Setup: Dissolve 5-(aminomethyl)pyrimidin-4-amine dihydrochloride (1.0 eq) in a suitable aprotic solvent such as dichloromethane (DCM) or N,N-dimethylformamide (DMF). Add a non-nucleophilic base (e.g., triethylamine or diisopropylethylamine, 2.2 eq) to neutralize the hydrochloride salt.

  • Controlled Addition of Acylating Agent: Cool the reaction mixture to 0 °C in an ice bath. Slowly add the acylating agent (e.g., acetyl chloride or benzoyl chloride, 1.0 eq) dropwise while stirring vigorously.

  • Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS to ensure selective acylation and avoid di-acylation.

  • Work-up and Purification: Once the reaction is complete, quench the reaction by adding water. Extract the product with a suitable organic solvent. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography.

Reagent/SolventMolar Ratio/VolumePurpose
5-(Aminomethyl)pyrimidin-4-amine dihydrochloride1.0 eqPyrimidine precursor
Triethylamine2.2 eqBase
Acetyl Chloride1.0 eqAcylating agent
Dichloromethane20 mL / mmol of precursorReaction solvent

Causality Behind Experimental Choices:

  • The use of a non-nucleophilic base is crucial to prevent competition with the amino groups of the substrate.

  • Low-temperature conditions and slow addition of the acylating agent help to control the exothermicity of the reaction and enhance the selectivity for the more nucleophilic 5-aminomethyl group.

  • Aprotic solvents like DCM or DMF are used to avoid unwanted side reactions with the acylating agent.

Diagram of the Experimental Workflow:

G start Start dissolve Dissolve Precursor & Base in DCM start->dissolve cool Cool to 0 °C dissolve->cool add_acyl Slowly Add Acylating Agent cool->add_acyl monitor Monitor by TLC/LC-MS add_acyl->monitor quench Quench with Water monitor->quench extract Extract with Organic Solvent quench->extract purify Purify by Chromatography extract->purify end End purify->end

Caption: Workflow for selective N-acylation.

Conclusion

5-(Aminomethyl)pyrimidin-4-amine dihydrochloride is a highly versatile and valuable precursor for the synthesis of a wide range of pyrimidine derivatives. Its unique structural features, particularly the presence of two differentially reactive amino groups, allow for both the construction of complex fused heterocyclic systems and the regioselective introduction of various substituents. The protocols outlined in this guide provide a solid foundation for researchers and scientists in the field of drug development to explore the full synthetic potential of this important building block, paving the way for the discovery of novel therapeutic agents.

References

  • Vertex AI Search. (2024). Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact.
  • PMC. (n.d.). Recent medicinal approaches of novel pyrimidine analogs: A review.
  • ResearchGate. (n.d.). Examples of pyrimidine derivatives with applications in medicinal and materials science.
  • BenchChem. (n.d.). Pyrimidine Derivatives in Medicinal Chemistry: A Technical Guide.
  • Smolecule. (2023, August 16). 5-(Aminomethyl)-2-(methoxymethyl)pyrimidin-4-amine dihydrochloride.
  • SciSpace. (2021, June 25). Use of Pyrimidine and Its Derivative in Pharmaceuticals: A Review.
  • BenchChem. (n.d.). Application Notes & Protocols: Synthesis and Evaluation of Pyrimidine-Based Kinase Inhibitors.
  • PMC. (n.d.). Synthesis of 2,4-Diaminopyrimidine Core-Based Derivatives and Biological Evaluation of Their Anti-Tubercular Activities.
  • ResearchGate. (2022, May 31). The Simple and Efficient Method of Synthesis of Amino Pyrimidine and Their Derivatives.
  • Organic Chemistry Portal. (n.d.). Pyrimidine synthesis.
  • ACS Publications. (2021, October 5). Fully Continuous Flow Synthesis of 5-(Aminomethyl)-2-methylpyrimidin-4-amine: A Key Intermediate of Vitamin B1.
  • Der Pharma Chemica. (n.d.). Synthesis of Some Pyrimidine and Fused Pyrimidine Derivatives with Antimicrobial and Anticancer Activities.
  • Heterocyclic Letters. (n.d.). A study on methods of synthesis of pyrimidine derivatives and their biological activities.
  • Semantic Scholar. (2018, January 25). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines.
  • Google Patents. (n.d.). Process for the preparation of 2,4-diaminopyrimidine.
  • Sciforum. (n.d.). Synthesis of Amidines and its application to pyrimidouracil synthesis.
  • ACS Publications. (2011, November 1). Development of Two Scalable Syntheses of 4-Amino-5-aminomethyl-2-methylpyrimidine: Key Intermediate for Vitamin B1.
  • MDPI. (2017, May 16). One-Flask Synthesis of Pyrazolo[3,4-d]pyrimidines from 5-Aminopyrazoles and Mechanistic Study.
  • ScienceScholar. (2022, September 30). Selective approaches to synthesize a new series of fused 4-amino pyrimidine derivatives by using of 4- amino nicotino nitrile as an effective precursor.
  • Semantic Scholar. (2018, January 25). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines.
  • OUCI. (n.d.). Fully Continuous Flow Synthesis of 5-(Aminomethyl)-2-methylpyrimidin-4-amine: A Key Intermediate of Vitamin B1.
  • ResearchGate. (2021, October). Fully Continuous Flow Synthesis of 5-(Aminomethyl)-2-methylpyrimidin-4-amine: A Key Intermediate of Vitamin B1 | Request PDF.
  • PMC. (2026, February 25). Rational synthesis of pyrazolopyrimidines via cyclocondensation of ynones obtained from the Sonogashira reaction.
  • Wiley Online Library. (2007, May 9). Cyclocondensation Reactions of 5‐Aminopyrazoles, Pyruvic Acids and Aldehydes. Multicomponent Approaches to Pyrazolopyridines and Related Products.
  • Sigma-Aldrich. (n.d.). 5-(Aminomethyl)-2-methylpyrimidin-4-amine dihydrochloride.
  • Sciforum. (n.d.). Reactions of 5-aminopyrazole with Active Methylene Compounds:Synthesis of Pyrazolo[3,4-b]pyridine Derivatives.

Sources

Method

Application Note: In Vivo Dosing Guidelines and Administration Routes for 5-(Aminomethyl)pyrimidin-4-amine Dihydrochloride

Target Audience: Researchers, Preclinical Scientists, and Pharmacologists Compound: 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride (CAS: 49615-39-6) Scientific Rationale & Physicochemical Profiling The transition of sm...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Preclinical Scientists, and Pharmacologists Compound: 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride (CAS: 49615-39-6)

Scientific Rationale & Physicochemical Profiling

The transition of small-molecule building blocks and early-stage pharmacophores from in vitro assays to in vivo models is a critical bottleneck in drug discovery. 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride [1] is a highly polar, nitrogen-rich pyrimidine derivative. Its formulation and administration require a strategic approach governed by its physicochemical properties.

Because this compound is supplied as a dihydrochloride (2HCl) salt , it possesses exceptionally high thermodynamic solubility in aqueous media. However, this advantage comes with two distinct physiological challenges:

  • pH Imbalance: Dissolving a 2HCl salt in unbuffered water yields a highly acidic solution (often pH < 3.0). Administering this in vivo without neutralization causes severe tissue necrosis, phlebitis (if given IV), and erratic absorption profiles[2].

  • Permeability Limitations: The high polarity and low LogP of the ionized pyrimidine ring restrict transcellular permeability across the intestinal epithelium, directly impacting oral bioavailability[3].

To achieve linear drug exposure (AUC) and dose proportionality, formulation scientists must calculate the Preclinical Dose Number (PDo) —the volume of biorelevant media required to dissolve the dose per kilogram of the animal[3]. For this compound, solubility is not the barrier; membrane permeability and physiological tolerability dictate the protocol.

Pre-Dose Formulation & Self-Validating Systems

Trustworthy in vivo data relies on a self-validating formulation system. Never dose an animal without verifying the physical state and pH of the test article.

Formulation Protocol (Aqueous Vehicle for IV/IP/PO)

Objective: Formulate a 5 mg/mL dosing solution.

  • Weighing: Accurately weigh 5.0 mg of 5-(Aminomethyl)pyrimidin-4-amine 2HCl.

  • Initial Dissolution: Add 800 µL of sterile 0.9% Saline or Phosphate-Buffered Saline (PBS). Vortex for 30 seconds until completely dissolved.

  • pH Neutralization (Critical Step): Using a micro-pH meter, monitor the solution. Titrate dropwise with 0.1M NaOH until the pH reaches 7.2 – 7.4 .

    • Causality: Failing to neutralize the HCl counterions will induce localized inflammation, altering the absorption kinetics and invalidating pharmacokinetic (PK) readouts[2].

  • Volume Adjustment: QS (bring to final volume) to 1.0 mL with sterile saline.

  • Validation Check:

    • Visual: Solution must be 100% optically clear.

    • Filtration: Pass through a 0.22 µm PVDF syringe filter to ensure sterility prior to injection.

PreclinicalWorkflow A Test Article: 5-(Aminomethyl)pyrimidin-4-amine 2HCl B Vehicle Formulation (Buffer & Titrate to pH 7.4) A->B C Route Selection (IV, IP, PO) B->C D In Vivo Dosing (Rodent Models) C->D E PK Sampling (Plasma/Tissue) D->E F LC-MS/MS Analysis E->F

Preclinical in vivo dosing and PK workflow for pyrimidine derivatives.

Standardized In Vivo Administration Parameters

When designing the dosing regimen, adherence to ethical guidelines regarding administration volumes and needle sizes is mandatory to minimize animal distress and prevent artifactual physiological stress responses[4].

Quantitative Dosing Guidelines (Mice & Rats)
Administration RouteMax Volume (Mouse, 20g)Max Volume (Rat, 250g)Recommended Needle SizeBioavailability (F%) Expectation
Intravenous (IV) 0.1 - 0.2 mL (Tail Vein)1.0 - 1.2 mL27G - 30G100% (Baseline PK)
Intraperitoneal (IP) 0.2 - 0.4 mL2.5 - 5.0 mL25G - 27GHigh (Subject to hepatic first-pass)
Oral Gavage (PO) 0.2 mL (10 mL/kg)2.5 mL (10 mL/kg)Bulb-tipped gavageVariable (Permeability limited)

Data synthesized from standardized laboratory animal administration guidelines[4][5].

Step-by-Step Experimental Methodologies

Protocol A: Intravenous (IV) Administration (Tail Vein, Mouse)

Causality: IV dosing bypasses GI absorption, providing an absolute baseline for Clearance (Cl) and Volume of Distribution (Vd).

  • Preparation: Warm the mouse briefly (3-5 minutes) under a heat lamp to induce vasodilation of the lateral tail veins.

  • Restraint: Secure the animal in a well-ventilated restraint tube.

  • Injection: Using a 29G insulin syringe, align the needle parallel to the vein. Insert bevel-up at a shallow angle.

  • Validation: A lack of resistance and a clear vein clearing (blanching) indicates successful intravascular delivery. Do not force the injection if resistance is met[5].

  • Post-Dose: Withdraw the needle and apply gentle pressure with sterile gauze to achieve hemostasis.

Protocol B: Oral Gavage (PO) Administration

Causality: PO dosing evaluates the compound's ability to survive the acidic gastric environment, permeate the intestinal lumen, and survive hepatic first-pass metabolism[6].

  • Measurement: Measure the distance from the animal's oral cavity to the xiphoid process (tip of the sternum) to determine the exact insertion depth of the gavage needle[7].

  • Restraint: Restrain the animal by the scruff, ensuring the head and neck are immobilized in a straight vertical line to open the esophagus.

  • Insertion: Place the bulb tip of the gavage needle into the diastema (gap between incisors and molars). Slide it gently over the back of the tongue.

  • Delivery: The needle should drop into the esophagus using only gravity. Never force the needle ; resistance indicates tracheal misplacement[5]. Administer the dose smoothly and withdraw.

Pharmacokinetic & Metabolic Considerations

Once administered, pyrimidine derivatives undergo specific metabolic pathways. Fluorinated and aminated pyrimidines are frequently substrates for hepatic enzymes, notably Dihydropyrimidine Dehydrogenase (DPD) and various Cytochrome P450 (CYP) isoforms[6].

Because 5-(Aminomethyl)pyrimidin-4-amine is highly hydrophilic, its Volume of Distribution (Vd) will likely be restricted to extracellular fluid, with rapid renal clearance of the unmetabolized parent drug[8]. If the objective is to increase half-life (t1/2), medicinal chemistry efforts should focus on masking the amine groups to increase lipophilicity.

Pathway PO Oral Administration (PO) GI GI Tract Absorption PO->GI Liver Hepatic First-Pass (CYP450 / DPD) GI->Liver Sys Systemic Circulation Liver->Sys Target Target Tissue Sys->Target Exc Renal Excretion Sys->Exc

Absorption and metabolic pathway of orally administered pyrimidine compounds.

References

  • TCI Chemicals. "5-(aminomethyl)pyrimidin-4-amine;dihydrochloride | CAS 49615-39-6". TCI Chemical Trading.

  • Wuelfing, W. P., et al. "Preclinical Dose Number and Its Application in Understanding Drug Absorption Risk and Formulation Design for Preclinical Species". Molecular Pharmaceutics (ACS Publications), 2015.

  • Igarashi, K., et al. "In vivo evaluation of pharmacokinetic drug-drug interactions between fluorinated pyrimidine anticancer drugs...". Xenobiotica, 2022.

  • Institutional Animal Care and Use Committee (IACUC). "Routes Of Drug Administration and Procedure for Gastric Gavage". NIH OLAW / UOMustansiriyah.

  • Universidad de Zaragoza (Unizar). "Routes and Volumes of Administration in Mice". Animal Welfare Guidelines.

  • Vangestel, C., et al. "Optimization of the Solvent and In Vivo Administration Route of Auranofin in a Syngeneic Mouse Model". Cancers (PMC), 2022.

  • Nakashima, T., et al. "Pharmacokinetics of the New Pyrimidine Derivative NS-7, a Novel Na+/Ca2+ Channel Blocker". Arzneimittelforschung (Thieme Connect), 1999.

Sources

Application

Reagent and Buffer Compatibility for 5-(Aminomethyl)pyrimidin-4-amine Dihydrochloride Assays

A Comprehensive Guide to Fragment-Based Screening and Enzymatic Profiling Scientific Rationale & Introduction In the realm of Fragment-Based Drug Discovery (FBDD), the aminopyrimidine scaffold is a highly privileged phar...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A Comprehensive Guide to Fragment-Based Screening and Enzymatic Profiling

Scientific Rationale & Introduction

In the realm of Fragment-Based Drug Discovery (FBDD), the aminopyrimidine scaffold is a highly privileged pharmacophore. Specifically, 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride (CAS: 49615-39-6) serves as a critical building block and fragment hit for ATP-competitive kinase inhibitors and thiamine salvage pathway enzymes [1].

The structural architecture of this compound—featuring an aromatic pyrimidine ring decorated with an exocyclic amine—allows it to perfectly mimic the adenine ring of ATP. This enables bidentate hydrogen bonding with the highly conserved hinge region of kinases (e.g., interacting with Met106 in ERK2 or Cys917 in VEGFR2) [1][2]. Furthermore, it acts as a substrate analog in assays targeting bacterial UMP kinases and thiaminases, making it a versatile tool for both oncology and antimicrobial research [3].

However, working with the dihydrochloride salt form introduces significant biochemical challenges. The salt is highly hygroscopic and, upon dissolution, releases two equivalents of hydrochloric acid (HCl). Without rigorous buffer management, this localized pH drop will rapidly denature target proteins, leading to artifactual protein aggregation, false positives in biophysical screens, and suppressed catalytic activity in enzymatic assays.

This application note details the causality behind buffer selection, outlines a highly controlled compatibility matrix, and provides self-validating protocols for utilizing this compound in high-throughput screening environments.

Physicochemical Properties & Buffer Compatibility Matrix

To design a self-validating assay, one must first understand the physical behavior of the fragment in solution. Because 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride contains both an aromatic amine and a primary aliphatic amine, it is susceptible to Schiff base formation if exposed to aldehyde-containing assay reagents.

Table 1: Quantitative Physicochemical Properties
PropertyValue / CharacteristicExperimental Implication
CAS Number 49615-39-6Ensure correct salt form is procured.
Molecular Weight 197.06 g/mol Ideal size for FBDD (Rule of 3 compliant).
Formula C5H8N4 · 2HClReleases 2 moles of H+ per mole of compound.
Aqueous Solubility > 50 mg/mLHighly soluble, but highly acidic in unbuffered H2​O .
DMSO Solubility ~ 20 mg/mLRequires sonication; hygroscopic nature degrades DMSO stocks over time.
Table 2: Buffer Compatibility Matrix for in vitro Assays
Buffer SystempH RangeCompatibilityMechanistic Notes & Causality
HEPES 7.2 – 7.6Excellent Zwitterionic; no primary amines. High buffering capacity effectively neutralizes the HCl released by the fragment without interfering with kinase hinge-binding.
MOPS 6.5 – 7.9Excellent Ideal for slightly acidic enzymatic assays (e.g., specific bacterial UMP kinases). Does not chelate Mg2+ required for ATP coordination.
Tris-HCl 7.5 – 8.0Good / Conditional Contains a primary amine. While generally safe for standard assays, it can compete with the fragment in cross-linking or amine-reactive derivatization workflows.
PBS 7.2 – 7.4Fair Phosphate ions can precipitate with Mg2+ or Mn2+ (essential kinase cofactors). Only use if the target enzyme operates independently of divalent cations.

Workflow & Mechanistic Visualizations

The following diagrams illustrate the logical progression of FBDD screening and the critical role of buffer equilibrium in activating the fragment for target engagement.

FBDD_Workflow A Compound Prep (5-AMPA 2HCl) B Buffer Equilibration (HEPES pH 7.4) A->B C Target Incubation (Kinase + Fragment) B->C D Thermal Shift Assay (DSF Screening) C->D E Hit Validation (X-ray / NMR) D->E

Fig 1. Fragment-based drug discovery workflow for 5-AMPA dihydrochloride.

Buffer_Mechanism Salt 5-AMPA 2HCl (Solid) Highly Acidic Salt Aq Aqueous Dissolution Release of 2H+ & 2Cl- Salt->Aq Unbuffered Unbuffered Media pH Drop (Protein Denaturation) Aq->Unbuffered No Buffer Buffered HEPES Buffer (pH 7.4) Neutralizes HCl Aq->Buffered + HEPES Active Bioactive Free Base Competent for Hinge Binding Buffered->Active

Fig 2. Buffer-dependent equilibrium and activation of 5-AMPA for kinase binding.

Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. They include internal controls to account for the unique physicochemical properties of the dihydrochloride salt.

Protocol A: Fragment Screening via Thermal Shift Assay (DSF)

Differential Scanning Fluorimetry (DSF) is highly sensitive to pH fluctuations. Because 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride can artificially lower the melting temperature ( Tm​ ) of a protein by acidifying the microenvironment, robust buffering is mandatory.

Materials:

  • Assay Buffer: 50 mM HEPES, 150 mM NaCl, 10 mM MgCl2​ , 1 mM TCEP, pH 7.4. (Note: TCEP is preferred over DTT as it is more stable at neutral pH and does not react with primary amines).

  • Protein: Purified Kinase Domain (e.g., ERK2 or MAP4K4) at 2 µM.

  • Dye: SYPRO Orange (5000x stock diluted to 5x in Assay Buffer).

Step-by-Step Methodology:

  • Compound Preparation: Dissolve the fragment in anhydrous DMSO to a concentration of 100 mM. Causality: Anhydrous DMSO prevents the hygroscopic salt from absorbing water, which would otherwise lead to compound degradation and inaccurate molarity.

  • Intermediate Dilution (Critical Step): Dilute the 100 mM stock 1:10 into the Assay Buffer to create a 10 mM working stock. Verify that the pH remains at 7.4. If the pH drops, increase the HEPES concentration in the base buffer to 100 mM.

  • Plate Assembly: In a 384-well PCR plate, combine:

    • 10 µL of 2 µM Kinase (Final: 1 µM)

    • 5 µL of 5x SYPRO Orange (Final: 1.25x)

    • 5 µL of 10 mM Fragment (Final: 2.5 mM)

  • Control Wells (Self-Validation):

    • Negative Control: 5 µL of 10% DMSO in Assay Buffer (accounts for DMSO-induced destabilization).

    • Positive Control: A known ATP-competitive inhibitor (e.g., Staurosporine).

  • Thermal Cycling: Centrifuge the plate at 1000 x g for 1 minute. Run the melt curve from 25°C to 95°C at a ramp rate of 0.05°C/sec, reading fluorescence in the ROX channel.

  • Data Analysis: Calculate the derivative of the melt curve to find the Tm​ . A positive hit is defined as a ΔTm​>1.5°C relative to the DMSO negative control.

Protocol B: In Vitro Kinase Activity Assay (ATP-Competitive Profiling)

To validate that the fragment is binding to the ATP-hinge region, an enzymatic assay must be performed at the Michaelis constant ( Km​ ) for ATP.

Step-by-Step Methodology:

  • Determine ATP Km​ : Prior to fragment testing, determine the Km​ of ATP for your specific kinase. Causality: Running the assay at the ATP Km​ sensitizes the system to competitive inhibitors. If ATP is in vast excess, the weak affinity of the fragment (typical IC50​ in the µM to mM range) will be masked.

  • Reaction Mixture Prep: Prepare a master mix containing 50 mM HEPES (pH 7.5), 10 mM MgCl2​ , 0.01% Tween-20, 1 mM EGTA, and the specific peptide substrate.

  • Fragment Incubation: Add the fragment (titrated from 10 mM down to 10 µM) to the kinase in the reaction buffer. Incubate for 15 minutes at room temperature to allow the system to reach thermodynamic equilibrium.

  • Reaction Initiation: Initiate the reaction by adding ATP at its predetermined Km​ concentration.

  • Detection: After a 60-minute incubation, quantify the remaining ATP or generated ADP using a luminescent readout system (e.g., ADP-Glo).

  • Validation: Plot the dose-response curve. A true ATP-competitive fragment will show an upward shift in its apparent IC50​ if the assay is repeated at 10×Km​ ATP.

References

  • Fragment-Based Discovery of a Potent, Orally Bioavailable Inhibitor That Modulates the Phosphorylation and Catalytic Activity of ERK1/2. Journal of Medicinal Chemistry - ACS Publications. This study demonstrates the use of aminopyrimidine fragments binding to the hinge region of kinases (like ERK2) via bidentate hydrogen bonding.[Link]

  • Discovery of Selective 4-Amino-pyridopyrimidine Inhibitors of MAP4K4 Using Fragment-Based Lead Identification and Optimization. Journal of Medicinal Chemistry - ACS Publications. Details the optimization of aminopyrimidine fragments into highly selective ATP-competitive kinase inhibitors.[Link]

  • Screening-based discovery of the first novel ATP competitive inhibitors of the Staphylococcus aureus essential enzyme UMP kinase. PubMed / NIH. Highlights the utility of aminopyrimidine series as competitive inhibitors of ATP in bacterial kinase targets.[Link]

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting 5-(Aminomethyl)pyrimidin-4-amine Dihydrochloride Precipitation

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting. When working with complex salts in biological assays, simply knowing what to do is insufficient; you must understand the causality behind the molecular interactions to ensure reproducible, artifact-free data.

Mechanistic Analysis: The Causality of Precipitation

When introducing [1] to standard cell culture media (e.g., DMEM, RPMI), researchers frequently observe sudden cloudiness or particulate formation. This is rarely a simple case of exceeding the drug's absolute solubility limit. Instead, it is a cascade failure driven by acid-base dynamics and solvent shock .

  • Mechanism A: Buffer Collapse and Protein Denaturation. Because the compound is a dihydrochloride salt, it carries two molar equivalents of hydrochloric acid (HCl). Spiking a high-concentration aqueous stock directly into media introduces a massive proton load. This overwhelms the media's standard bicarbonate buffer system. The resulting localized pH drop (often < 6.0) causes serum proteins (from FBS) to denature and crash out of solution. The white precipitate you see is often denatured protein, not the drug. This pH-induced precipitation is a critical factor in 1 [2].

  • Mechanism B: Free-Base Insolubility. If a researcher attempts to correct the acidity by pre-neutralizing the stock solution to pH 7.4 before adding it to the media, the compound may precipitate directly in the stock tube. While the protonated salt is highly water-soluble, the uncharged free-base form of this pyrimidine derivative possesses significantly lower aqueous solubility [3].

Diagnostic Workflow

Use the following logical decision tree to identify the exact mechanism causing your precipitation issue.

Troubleshooting Start Precipitation Observed in Cell Culture Media CheckPH Diagnostic Step: Check Media pH (Phenol Red) Start->CheckPH Yellow Media turned Yellow (pH < 6.5) CheckPH->Yellow Acidic Shift Red Media remained Red/Pink (pH ~ 7.4) CheckPH->Red Neutral pH Maintained AcidCrash Root Cause: Buffer Collapse & Protein Denaturation Yellow->AcidCrash BaseCrash Root Cause: Free-Base Insolubility or Ion Complexation Red->BaseCrash FixAcid Solution: Protocol A (HEPES Buffering) or Step-wise Dilution AcidCrash->FixAcid FixBase Solution: Protocol B (pH Titration) or Co-solvent Optimization BaseCrash->FixBase

Caption: Diagnostic workflow for identifying the root cause of dihydrochloride salt precipitation.

Quantitative Impact of Acidic Salts on Media

To understand why your buffer is failing, review the theoretical proton load introduced by the dihydrochloride salt against the standard 15–44 mM bicarbonate buffering capacity of DMEM.

Final Drug ConcentrationAdded Proton Load (HCl)Estimated Media pH (Standard DMEM)Physical State ObservationRecommended Action
0.1 mM 0.2 mM~7.35Clear, red solutionNone required; buffer is sufficient.
1.0 mM 2.0 mM~7.10Clear, slight orange tintMonitor cells; acceptable for short assays.
5.0 mM 10.0 mM~6.50Cloudy, yellow solutionMandatory: Use Protocol A (HEPES).
10.0 mM 20.0 mM< 6.00Heavy white precipitate, bright yellowMandatory: Use Protocol B (Titration).

Self-Validating Experimental Protocols

Every protocol below is designed as a self-validating system. You will verify the success of each step before proceeding, ensuring that you do not waste valuable biological samples.

Protocol A: High-Capacity Buffering (The HEPES Method)

Use this method when your final assay concentration is between 1 mM and 5 mM. Causality: By artificially increasing the buffering capacity of the media prior to drug addition, you prevent the localized "solvent shock" that denatures serum proteins.

  • Media Supplementation: Supplement your standard DMEM or RPMI with 25 mM HEPES buffer.

  • Baseline Validation: Measure the pH of the supplemented media using a micro-pH probe. Adjust to exactly pH 7.4 using 1N NaOH or 1N HCl if necessary.

  • Stock Preparation: Dissolve 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride in sterile, endotoxin-free ultra-pure water (UPW) to a 100 mM concentration. Validation: The solution should be perfectly clear, though highly acidic.

  • Dropwise Addition: While gently vortexing or swirling the pre-warmed (37°C) HEPES-buffered media, add the aqueous drug stock dropwise.

  • Final Validation: Check the color of the phenol red. It must remain pink/red. If it shifts to yellow, your proton load has exceeded even the HEPES capacity, and you must proceed to Protocol B.

Protocol B: Controlled Step-Wise Titration

Use this method for high-concentration assays (>5 mM) where HEPES buffering is insufficient. Causality: You must neutralize the HCl load before it hits the proteins in the media, but you must do so carefully to avoid pushing the compound into its insoluble free-base form.

  • Primary Stock: Prepare a 100 mM stock of the compound in UPW.

  • Micro-Titration: Insert a micro-pH probe directly into the stock solution. Slowly add 1N NaOH in 0.1 equivalent micro-aliquots.

  • The Solubility Threshold: Titrate the stock until the pH reaches 5.5 to 6.0 .

    • Crucial Insight: Do not attempt to titrate the stock all the way to pH 7.4 in the tube. At pH 7.4, the concentration of the free base will exceed its solubility limit and crash out. Leaving it slightly acidic (pH 5.5) keeps the compound in solution.

  • Media Integration: Add this partially neutralized stock to your standard cell culture media. The media's innate bicarbonate buffer can easily handle the remaining minor pH discrepancy (from pH 5.5 to 7.4) without causing protein denaturation.

Frequently Asked Questions (FAQs)

Q: My media turned yellow immediately upon adding the compound, and white flakes appeared. Is the drug insoluble? A: No. The white flakes are almost certainly denatured serum proteins (from your FBS), not the drug itself. The dihydrochloride salt released a concentrated wave of HCl, causing a severe localized pH drop that irreversibly denatured the proteins before the solution could homogenize. Use Protocol A to increase media buffering.

Q: I neutralized the stock solution to pH 7.4 as recommended by a colleague, but the compound precipitated in the tube before I even added it to the cells. Why? A: You have encountered the solubility limit of the free base. 5-(Aminomethyl)pyrimidin-4-amine is highly soluble as a protonated salt, but its uncharged free-base form has significantly lower aqueous solubility. This is why Protocol B dictates titrating only to pH 5.5—you must rely on the large volume of the cell culture media to perform the final neutralization to pH 7.4.

Q: Can I use DMSO to make the stock solution instead of water? A: While DMSO is a universal solvent for many lipophilic organics, 5-(aminomethyl)pyrimidin-4-amine dihydrochloride is a highly polar salt. It often exhibits better thermodynamic solubility in water than in pure DMSO. Furthermore, adding an acidic, unbuffered DMSO stock to aqueous media can cause severe solvent shock and localized heating. We strongly recommend aqueous stocks (UPW) for this specific compound.

Q: Does warming the media to 37°C before adding the drug help prevent precipitation? A: Yes, but only marginally. Warming the media increases the kinetic solubility of both the drug and the media components, slightly reducing the risk of a cold-shock crash. However, temperature adjustments cannot overcome the fundamental thermodynamic failure caused by a massive pH shift. Temperature control must be used in conjunction with proper buffering (Protocol A or B).

References

  • MDPI. "Recent Options and Techniques to Assess Improved Bioavailability: In Vitro and Ex Vivo Methods." Pharmaceutics. Available at: [Link]

Sources

Optimization

How to prevent thermal degradation of 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride during storage

Technical Support Center: Preventing Thermal Degradation of 5-(Aminomethyl)pyrimidin-4-amine Dihydrochloride Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug deve...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Preventing Thermal Degradation of 5-(Aminomethyl)pyrimidin-4-amine Dihydrochloride

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and researchers regarding the stability of highly reactive pyrimidine derivatives. 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride (CAS 49615-39-6) is a critical intermediate in biochemical synthesis, particularly in thiamine salvage pathways and related pharmaceutical development.

However, its dihydrochloride salt form and the highly reactive primary aminomethyl group make it acutely susceptible to thermal and hydrolytic degradation. This guide provides a mechanistic understanding of these degradation pathways and establishes a self-validating protocol to ensure the long-term integrity of your compound.

Mechanistic Causality: The Physics of Degradation

To prevent degradation, we must first understand the causality behind it. The thermal degradation of 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride is not a simple monomolecular decay; it is a synergistic process driven by heat, moisture, and the intrinsic properties of the salt:

  • Hygroscopicity and Hydrolytic Deamination: Amine hydrochlorides are inherently hygroscopic[1]. When exposed to ambient humidity, the salt absorbs moisture, which lowers the activation energy required for hydrolysis. Elevated temperatures accelerate the nucleophilic attack of water on the aminomethyl group, leading to hydrolytic deamination. This converts the amine into a hydroxymethyl derivative (e.g., 4-amino-5-hydroxymethyl-2-methylpyrimidine), releasing ammonia gas[2].

  • Thermal Dissociation of the Dihydrochloride Salt: At elevated temperatures, hydrochloride salts can undergo thermal dissociation, releasing gaseous HCl and leaving behind the free base[1]. The localized acidic environment, combined with trace moisture, acts as a catalyst for pyrimidine ring cleavage and accelerates the overall degradation rate[3].

  • Intermolecular Condensation: The primary aminomethyl group is a strong nucleophile. Under thermal stress, especially if the salt partially dissociates to the free base, intermolecular condensation can occur between the aminomethyl group and the pyrimidine ring of adjacent molecules, leading to irreversible oligomerization and the formation of insoluble colored byproducts.

Degradation Pathways & Preventative Workflows

G Compound 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride Heat Elevated Temperature Compound->Heat Moisture Moisture Absorption Compound->Moisture Oxygen Oxygen Exposure Compound->Oxygen Deamination Hydrolytic Deamination (Hydroxymethyl formation) Heat->Deamination Accelerates Dissociation HCl Dissociation & Ring Cleavage Heat->Dissociation Condensation Intermolecular Condensation (Oligomerization) Heat->Condensation Moisture->Deamination Oxygen->Condensation Oxidative stress Cold Cold Storage (-20°C) Cold->Heat Prevents Desiccant Desiccation & Equilibration Desiccant->Moisture Prevents InertGas Argon/N2 Purging InertGas->Oxygen Prevents

Logical relationship diagram detailing thermal degradation pathways and preventative interventions.

Quantitative Stability Data

Based on ICH Q1A(R2) stability testing principles for new drug substances[4], the following table summarizes the expected stability profiles of 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride under various storage conditions.

Storage ConditionTemperatureMoisture ExposureExpected Shelf-LifePrimary Degradation Mechanism
Optimal (Long-Term) -20°CDesiccated, Argon Purged> 24 MonthsNegligible
Refrigerated (Short-Term) 2°C to 8°CDesiccated6 to 12 MonthsSlow hydrolytic deamination
Ambient (Benchtop) 20°C to 25°CAmbient Humidity (40-60% RH)< 1 MonthHygroscopic moisture absorption, deamination
Thermal Stress > 40°CAmbient Humidity< 72 HoursHCl dissociation, condensation, ring cleavage

Self-Validating Experimental Protocol: Safe Handling & Storage

To ensure trustworthiness in your assays, your storage protocol must be a self-validating system. This means incorporating steps that inherently verify the compound's integrity before use.

Step-by-Step Methodology:

  • Equilibration (Critical Step): Before opening a stored vial of 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride, remove it from the -20°C freezer and place it in a desiccator at room temperature for at least 30 to 45 minutes.

    • Causality: Opening a cold vial in ambient air causes immediate condensation of atmospheric moisture onto the hygroscopic salt, initiating rapid hydrolytic degradation[3].

  • Visual Inspection (Validation): Inspect the powder. A pristine batch should be a white to off-white crystalline powder. Any shift towards a yellow or brown hue indicates that thermal condensation or oxidative degradation has occurred.

  • Aliquoting: Working inside a dry box or under a steady stream of dry nitrogen, weigh out only the required amount for your immediate experiment. Do not return unused portions to the primary stock vial.

  • Inert Gas Backfilling: Before resealing the primary stock vial, purge the headspace with a heavy inert gas (Argon is preferred over Nitrogen as it is denser and settles over the powder).

    • Causality: Displacing oxygen and ambient moisture prevents oxidative degradation and hygroscopic absorption during the next freeze-thaw cycle.

  • Sealing and Storage: Seal the vial tightly with Parafilm or PTFE tape. Store the vial inside a secondary container with fresh indicating desiccant (e.g., Drierite) and return it immediately to -20°C.

  • Analytical Verification (Validation): For critical assays, verify the integrity of the stock every 6 months using HPLC (monitoring for the appearance of the hydroxymethyl degradation product) or LC-MS.

Troubleshooting FAQs

Q: My compound has turned slightly yellow after being inadvertently stored at room temperature for a week. Is it still usable? A: No. The yellowing indicates that intermolecular condensation or oxidative degradation has initiated, likely accelerated by the thermal dissociation of the dihydrochloride salt[1]. Using this degraded batch will introduce oligomeric impurities and free ammonia into your reactions, which can severely poison downstream catalysts or alter the stoichiometry of your synthesis. Discard the compromised batch.

Q: Can I prepare a stock solution of 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride and store it at -20°C to avoid repeated weighing? A: It is highly discouraged. While the solid form is stable at -20°C when desiccated, dissolving the compound in water or polar organic solvents (like DMSO) places the primary amine and the pyrimidine ring in intimate contact with the solvent. Even at -20°C, aqueous solutions are prone to slow hydrolytic deamination over time[2]. If a solution must be prepared, use it immediately and discard any remainder.

Q: I don't have an Argon tank. Can I just use a vacuum desiccator for storage? A: A vacuum desiccator is better than ambient storage, but it poses a risk for hydrochloride salts. Under high vacuum, especially if the temperature fluctuates, the equilibrium of the salt can shift toward dissociation, slowly pulling off HCl gas and leaving the less stable free base behind[1]. Storing at -20°C with an indicating desiccant in a tightly sealed vial is a safer, more reliable alternative to constant vacuum storage.

References

  • Quality Guidelines - ICH (Q1A - Q1F Stability) . International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH).[Link]

  • Structure of trifunctional THI20 from yeast . National Institutes of Health (NIH) / PubMed Central.[Link]

  • Hydrochloride - Chemical Properties and Thermal Behavior . Grokipedia.[Link]

  • Structural insights into pyridinium-based dicationic surfactants at harsh conditions: Influence of spacer groups on thermal stability and surface properties . National Institutes of Health (NIH) / PubMed Central.[Link]

  • Stability indicating green HPLC method for Imeglimin hydrochloride determination in pharmaceutical tablets with comprehensive assessment . ResearchGate.[Link]

Sources

Troubleshooting

Optimizing reaction yield in the synthesis of 5-(Aminomethyl)pyrimidin-4-amine;dihydrochloride

Welcome to the technical support center for the synthesis of 5-(Aminomethyl)pyrimidin-4-amine;dihydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the comple...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of 5-(Aminomethyl)pyrimidin-4-amine;dihydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, optimize reaction yields, and troubleshoot common experimental hurdles. My goal is to provide not just protocols, but the underlying chemical rationale to empower you to make informed decisions in your laboratory.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses the most common issues encountered during the synthesis. The primary synthetic strategy discussed involves the reduction of a 4-aminopyrimidine-5-carbonitrile intermediate, a widely adopted and scalable route.

Question 1: Why is my overall reaction yield consistently low?

Low yield is a frequent challenge that can often be traced back to one of several critical stages: the initial pyrimidine ring formation, the subsequent nitrile reduction, or the final salt formation and isolation.

Answer:

A suboptimal yield is rarely due to a single factor. It's typically a cumulative loss across multiple steps. Let's break down the likely causes by reaction stage.

A. Issues in Pyrimidine Ring Formation (from acyclic precursors):

  • Incomplete Condensation: The cyclization step, often involving the condensation of an enamine with an amidine, is highly sensitive to reaction conditions. Inadequate temperature control or incorrect stoichiometry can lead to incomplete reaction and the presence of unreacted starting materials, which complicates downstream purification.

  • Vilsmeier Reagent Quality: When synthesizing the nitrile precursor from materials like 2-cyanoacetamide, a Vilsmeier reagent (e.g., generated from POCl₃ and DMF) is often used.[1] The age and purity of the phosphorus oxychloride and DMF are critical. Older reagents can lead to the formation of side products, including cyclic chlorinated impurities.[2]

B. Inefficient Nitrile Reduction:

  • Catalyst Activity: The catalytic hydrogenation of the 5-cyano group is the most common point of failure. The activity of your catalyst (e.g., Raney Nickel, Palladium on Carbon) is paramount.

    • Poisoning: Sulfur-containing impurities in starting materials or solvents can poison the catalyst.

    • Inadequate Activation: Raney Nickel, for instance, must be properly activated and washed to remove residual aluminum and alkali.

  • Hydrogen Pressure & Temperature: These parameters are interdependent. Insufficient hydrogen pressure will result in a sluggish or stalled reaction. Conversely, excessively high temperatures can lead to over-reduction or degradation of the pyrimidine ring.[3]

  • Solvent Choice: The reaction is often performed in alcoholic ammonia (e.g., methanolic or ethanolic ammonia). The ammonia is crucial to suppress the formation of secondary amine byproducts where the newly formed primary amine attacks an intermediate imine.

C. Product Loss During Isolation:

  • Incomplete Salt Precipitation: The dihydrochloride salt is typically precipitated from an organic solvent (like isopropanol or ethanol) by the addition of HCl. If the product is not completely insoluble in your chosen solvent system, significant losses can occur in the mother liquor.

  • Mechanical Losses: Ensure efficient techniques for filtration and washing of the final product to avoid physical loss of material. Wash the collected solid with a cold solvent in which the product is known to be poorly soluble.

Question 2: I'm seeing significant impurities in my crude product analysis (LC-MS/NMR). What are they and how do I prevent them?

Impurity profiling is key to optimization. Understanding the origin of a byproduct is the first step toward its elimination.

Answer:

Based on common synthetic routes, several impurities are frequently observed. Here’s a breakdown of their likely identity, origin, and mitigation strategies.

Impurity TypeLikely OriginPrevention & Mitigation Strategy
Unreacted 4-Amino-5-cyanopyrimidine Incomplete nitrile reduction.- Increase catalyst loading or use a fresh, high-activity batch.- Optimize hydrogen pressure and reaction time. Monitor reaction progress by TLC or LC-MS.- Ensure the reaction temperature is optimal for the chosen catalyst system.
Bis(4-aminopyrimidin-5-ylmethyl)amine Dimerization during reduction.- Increase the concentration of ammonia in the reaction solvent. Ammonia acts as a competitive nucleophile, minimizing the reaction between the product amine and the intermediate imine.
5-Hydroxymethylpyrimidin-4-amine If starting from a 5-chloromethyl intermediate, this arises from incomplete chlorination or hydrolysis of the halide.[4]- Ensure complete conversion during the chlorination step (e.g., using SOCl₂).- Use anhydrous solvents and reagents to prevent hydrolysis.
Polymeric Materials Polymerization of chloromethyl or aminomethyl intermediates, especially at elevated temperatures.[4]- Maintain strict temperature control during reactions involving these reactive functional groups.- Avoid prolonged heating during workup and purification steps.
Question 3: The final dihydrochloride salt fails to crystallize or precipitates as an oil. What should I do?

Proper crystallization is essential for both purification and obtaining a solid, handleable product.

Answer:

Oiling out or failure to crystallize is typically due to residual impurities or an inappropriate solvent system.

  • Purity is Paramount: An oily product often indicates the presence of impurities that act as crystallization inhibitors. Before attempting salt formation, ensure the freebase is as pure as possible. Consider a quick silica gel plug filtration of the crude freebase to remove baseline impurities.

  • Solvent System Optimization:

    • Solvent Choice: Isopropanol and ethanol are common choices. Ensure you are using an anhydrous grade.

    • Antisolvent Addition: If the product is too soluble, a non-polar antisolvent (e.g., MTBE, heptane) can be slowly added to the solution after HCl addition to induce precipitation. Add it dropwise at room temperature or slightly elevated temperature until turbidity is observed, then allow it to cool slowly.

    • Seeding: If you have a small amount of pure, crystalline product from a previous batch, add a seed crystal to the supersaturated solution to initiate crystallization.

    • Concentration: The concentration of your freebase solution before adding HCl is critical. If too dilute, precipitation may not occur. Carefully concentrate the solution before adding the acid.

  • Control the Rate of Acid Addition & Cooling: Add the HCl solution (e.g., HCl in isopropanol) slowly at room temperature. Rapid addition can cause the product to crash out as an amorphous solid or oil. After addition, allow the solution to cool slowly to 0-5 °C to promote the growth of well-defined crystals.

Experimental Protocols & Workflows
Optimized Protocol: Two-Step Synthesis from 4-Amino-2-methylpyrimidine-5-carbonitrile

This protocol is a synthesized representation of common laboratory procedures.[1][5]

Step 1: Catalytic Hydrogenation of 4-Amino-2-methylpyrimidine-5-carbonitrile

  • Reactor Setup: To a pressure reactor, add 4-amino-2-methylpyrimidine-5-carbonitrile (1.0 eq).

  • Catalyst Addition: Add 5-10 wt% of a pre-washed, activated Raney Nickel catalyst (or 5% Pd/C) slurried in ethanol.

  • Solvent Addition: Add a 7N solution of ammonia in methanol (approx. 10-15 volumes). The ammonia is critical for minimizing byproduct formation.

  • Hydrogenation: Seal the reactor, purge with nitrogen, then with hydrogen. Pressurize with hydrogen to 50-100 psi (this must be optimized).

  • Reaction: Heat the mixture to 40-60 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 4-12 hours).

  • Work-up: Cool the reactor to room temperature and carefully vent the hydrogen. Purge with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the Celite pad with methanol.

Step 2: Isolation of 5-(Aminomethyl)pyrimidin-4-amine;dihydrochloride

  • Concentration: Concentrate the combined filtrate in vacuo to a concentrated oil.

  • Solvent Exchange: Add isopropanol (IPA) and concentrate again to remove residual methanol and ammonia.

  • Salt Formation: Dissolve the resulting residue in a minimal amount of fresh, anhydrous IPA (approx. 5-8 volumes). Cool the solution in an ice bath.

  • Precipitation: Slowly add a 4M solution of HCl in IPA or dioxane (2.2 eq) dropwise with stirring. Maintain the temperature below 10 °C.

  • Crystallization: Stir the resulting slurry in the ice bath for 1-2 hours, then allow it to stand at 0-4 °C overnight.

  • Isolation: Collect the white precipitate by vacuum filtration. Wash the filter cake with a small amount of cold, anhydrous IPA, followed by MTBE or diethyl ether.

  • Drying: Dry the solid in a vacuum oven at 40-50 °C to a constant weight. Expect a final product with >98% purity.

Visual Diagrams & Workflows
Synthetic Pathway Overview

Synthetic_Pathway cluster_0 Ring Formation cluster_1 Reduction & Salt Formation Acyclic Acyclic Precursors (e.g., 2-Cyanoacetamide) Enamine Enamine Intermediate Acyclic->Enamine Vilsmeier-Haack (POCl3, DMF) Nitrile 4-Amino-5-cyanopyrimidine Enamine->Nitrile Condensation (Amidine) Freebase 5-(Aminomethyl)pyrimidin- 4-amine (Freebase) Nitrile->Freebase Catalytic Hydrogenation (H2, Ra-Ni or Pd/C, NH3/MeOH) Salt Final Product (Dihydrochloride Salt) Freebase->Salt Acidification (2.2 eq HCl in IPA)

Caption: General synthetic route from acyclic precursors to the final dihydrochloride salt.

Troubleshooting Workflow: Low Reaction Yield

Troubleshooting_Yield Start Low Yield Observed CheckStep Which step shows poor conversion? (Monitor by TLC/LCMS) Start->CheckStep RingFormation Problem: Ring Formation Incomplete reaction Side products CheckStep->RingFormation Ring Formation Reduction Problem: Nitrile Reduction Stalled reaction Dimer formation CheckStep->Reduction Reduction Isolation Problem: Isolation Product soluble in mother liquor Oiling out CheckStep->Isolation Isolation Sol_Ring Actions: • Verify reagent quality (POCl3, DMF) • Optimize temperature & time • Check stoichiometry RingFormation->Sol_Ring Sol_Reduction Actions: • Use fresh/more catalyst • Increase H2 pressure • Ensure sufficient NH3 concentration • Check for catalyst poisons Reduction->Sol_Reduction Sol_Isolation Actions: • Use anhydrous solvents • Optimize solvent/antisolvent ratio • Ensure sufficient HCl (2.1-2.2 eq) • Attempt seeding Isolation->Sol_Isolation

Caption: Decision tree for diagnosing and addressing causes of low reaction yield.

References
  • Jiang, M., Liu, M., Huang, H., & Chen, F. (2021). Fully Continuous Flow Synthesis of 5-(Aminomethyl)-2-methylpyrimidin-4-amine: A Key Intermediate of Vitamin B1. Organic Process Research & Development, 25(10), 2331–2337. [Link]

  • Rao, K. V., Kumar, K. A., & Reddy, P. S. (2011). Development of Two Scalable Syntheses of 4-Amino-5-aminomethyl-2-methylpyrimidine: Key Intermediate for Vitamin B1. Organic Process Research & Development, 15(6), 1381-1385. [Link]

  • Aft, H., & Christensen, B. E. (1961). An investigation of the reduction products of 4-amino-2, 6-dichloropyrimidine by catalytic hydrogenation. Journal of Organic Chemistry, 26(1), 186-190. [Link]

Sources

Optimization

Improving the solubility of 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride for high-throughput screening

Welcome to the Technical Support Center. This guide, curated by our Senior Application Scientists, provides in-depth troubleshooting and practical advice for researchers working with 5-(Aminomethyl)pyrimidin-4-amine dihy...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide, curated by our Senior Application Scientists, provides in-depth troubleshooting and practical advice for researchers working with 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride. Our goal is to help you overcome solubility challenges to ensure the success and reproducibility of your high-throughput screening (HTS) campaigns.

Frequently Asked Questions (FAQs)
Q1: What is 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride and why is its solubility a concern for HTS?

5-(Aminomethyl)pyrimidin-4-amine dihydrochloride is a pyrimidine derivative.[1] As a dihydrochloride salt, it is designed for enhanced aqueous solubility compared to its free base form.[2][3] However, in the context of HTS, achieving the high concentrations required for stock solutions (typically in DMSO) and maintaining solubility upon dilution into aqueous assay buffers can be challenging. Many pyrimidine-based compounds are inherently lipophilic and can have strong crystal lattice energy, making them difficult to dissolve.[4] Precipitation during dilution can lead to inaccurate concentration measurements and unreliable screening results.[5]

Q2: I'm observing precipitation when I dilute my DMSO stock solution into my aqueous assay buffer. What's happening?

This common issue, often called "crashing out," occurs when the compound's concentration exceeds its solubility limit in the final solvent mixture.[4][6] The abrupt shift from a highly organic solvent like DMSO to a predominantly aqueous environment drastically reduces the compound's solubility.[6] Several factors can contribute, including the final compound concentration, the percentage of DMSO in the final solution, and the pH and ionic strength of the assay buffer.[5]

Q3: How does pH affect the solubility of this compound?

The pH of a solution is a critical factor for ionizable compounds like 5-(Aminomethyl)pyrimidin-4-amine.[7] This molecule contains basic amine groups. In acidic (lower pH) conditions, these amines become protonated (positively charged), which generally increases their interaction with polar water molecules and enhances solubility.[4][8] Conversely, at higher pH, the compound may convert to its less soluble free base form.[2][8] The relationship between pH, pKa (the pH at which 50% of the drug is ionized), and the ratio of ionized to unionized forms is described by the Henderson-Hasselbalch equation.[9][10][11][12]

Q4: What is the best starting solvent for preparing a high-concentration stock solution?

For HTS applications, Dimethyl Sulfoxide (DMSO) is the most common and recommended starting solvent for creating high-concentration stock solutions (e.g., 10 mM).[13] Many hydrochloride salts are soluble in organic solvents like DMSO.[14] However, it is crucial to use high-purity, anhydrous DMSO, as absorbed water can lead to compound degradation and precipitation over time.[15][16]

Troubleshooting Guide: Common Solubility Issues
Problem Probable Cause(s) Recommended Solution(s)
Cloudy or Insoluble Stock Solution in DMSO 1. Concentration too high: The desired concentration exceeds the compound's maximum solubility in DMSO. 2. Low-quality DMSO: Water content in the DMSO reduces its solvating power for hydrophobic compounds.[15] 3. Insufficient mixing: The compound has not been given enough energy/time to dissolve.1. Determine Max Solubility: Start by preparing a lower concentration stock. If that fails, perform a solubility test with small, incremental additions of the compound to a fixed volume of DMSO. 2. Use Anhydrous DMSO: Always use fresh, high-purity, anhydrous DMSO. Store it properly to prevent water absorption.[16] 3. Aid Dissolution: Use gentle warming (37°C), vortexing, or sonication to facilitate dissolution.[17] Ensure the solution is clear before storage.
Precipitation Upon Dilution into Aqueous Buffer 1. Solvent Shift: The rapid change in solvent polarity causes the compound to "crash out."[6] 2. High Final Concentration: The final assay concentration is above the compound's aqueous solubility limit. 3. Incompatible Buffer pH: The buffer pH is too high (basic), favoring the less soluble, uncharged free base form.[2]1. Perform Serial Dilutions: Instead of a single large dilution, create an intermediate dilution in a mix of DMSO and buffer or in the buffer alone. This gradual change in solvent polarity can prevent precipitation.[6] 2. Optimize Final DMSO %: Ensure the final DMSO concentration is sufficient to aid solubility, typically between 0.1% and 1%, but check for assay interference.[18] 3. Adjust Buffer pH: Lower the pH of the assay buffer to a mildly acidic range (e.g., pH 6.0-7.0) to keep the amine groups protonated and charged.[4]
Inconsistent Assay Results Across a Plate 1. Compound Precipitation: Undissolved compound leads to variable concentrations in different wells. 2. Edge Effects: Differential evaporation from wells at the edge of the plate can concentrate the compound and buffer salts. 3. Stock Solution Instability: The compound may be degrading in solution over time, especially after freeze-thaw cycles.1. Visual Inspection: Before reading the plate, visually inspect it for any signs of precipitation. Centrifuge the plate briefly to pellet any precipitate if necessary. 2. Use Barrier Plates: Utilize plates with moats or leave the outer wells empty and fill them with buffer to create a humidity barrier. 3. Aliquot Stock Solutions: Prepare single-use aliquots of your high-concentration stock solution to avoid repeated freeze-thaw cycles, which can compromise compound stability.[19]
Detailed Protocols & Methodologies
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

This protocol details the standard procedure for preparing a high-concentration primary stock solution.

Materials:

  • 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride (solid)

  • High-purity, anhydrous DMSO

  • Analytical balance

  • Sterile microcentrifuge tubes or amber glass vials

  • Vortexer and/or sonicator

Procedure:

  • Calculate Required Mass: Use the following formula to determine the mass of the compound needed. The molecular weight of a related compound, 5-(Aminomethyl)-2-methylpyrimidin-4-amine dihydrochloride, is 211.09 g/mol .[20][21] Always verify the molecular weight from your specific product's Certificate of Analysis.

    • Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000

    • Example for 1 mL of 10 mM stock (assuming MW = 211.09 g/mol ):

      • Mass = 0.010 mol/L × 0.001 L × 211.09 g/mol × 1000 = 2.11 mg

  • Weigh Compound: Carefully weigh the calculated mass of the compound into a sterile vial.

  • Add Solvent: Add the calculated volume of anhydrous DMSO to the vial.

  • Promote Dissolution: Cap the vial tightly and vortex thoroughly. If the compound does not fully dissolve, sonicate the vial in a water bath for 10-15 minutes or warm gently to 37°C.[17]

  • Visual Confirmation: Ensure the solution is completely clear with no visible particulates before proceeding.

  • Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.[19] Store at -20°C or -80°C, protected from light.

Protocol 2: pH-Adjusted Serial Dilution for Aqueous Assays

This method is designed to prevent precipitation when diluting the DMSO stock into an aqueous buffer.

Workflow:

G cluster_0 Step 1: Stock Preparation cluster_1 Step 2: Intermediate Dilution cluster_2 Step 3: Final Dilution A 10 mM Stock in 100% DMSO B Create 200 µM Intermediate in Assay Buffer (pH 6.5) A->B 1:50 Dilution C Add to Assay Plate (e.g., 10 µM Final Conc.) B->C 1:20 Dilution

Caption: Serial dilution workflow to prevent precipitation.

Procedure:

  • Prepare Assay Buffer: Prepare your final assay buffer and adjust its pH to be slightly acidic (e.g., pH 6.5). This helps maintain the protonated, more soluble state of the amine groups.

  • Prepare Intermediate Dilution:

    • Let's assume your highest final assay concentration is 10 µM. A 20X intermediate stock is a good starting point.

    • Calculate the volume needed. To make 1 mL of a 200 µM intermediate solution from a 10 mM stock, you would add 20 µL of the 10 mM stock to 980 µL of your pH-adjusted assay buffer.

    • Add the DMSO stock to the buffer slowly while vortexing to ensure rapid mixing and avoid localized high concentrations that can cause precipitation.

  • Prepare Final Assay Concentration:

    • Add the required volume of the 200 µM intermediate solution to the wells of your assay plate containing the remaining assay components.

    • For a 10 µM final concentration in a 100 µL final volume, you would add 5 µL of the 200 µM intermediate stock.

    • The final DMSO concentration in this example would be 0.1%, which is well-tolerated by most cell-based assays.[18]

Technical Deep Dive: The Science of Solubility
Understanding Dihydrochloride Salts and pH

A dihydrochloride salt is formed by reacting the two basic amine groups on the 5-(Aminomethyl)pyrimidin-4-amine molecule with two equivalents of hydrochloric acid (HCl). This process protonates the nitrogen atoms, giving them a positive charge and forming an ionic salt.

  • R-NH₂ (Free Base) + 2 HCl → [R-NH₃]²⁺(Cl⁻)₂ (Dihydrochloride Salt)

This salt form is generally more water-soluble than the neutral "free base" form because the charged ions can interact more favorably with polar water molecules.[2] However, this equilibrium is pH-dependent.

  • Low pH (Acidic): The equilibrium shifts to the right, favoring the charged, more soluble dihydrochloride form.

  • High pH (Basic): The equilibrium shifts to the left. The protonated amines are neutralized back to the free base, which is less polar and significantly less soluble in water, often leading to precipitation.[8]

Caption: Effect of pH on compound ionization and solubility.

By understanding this relationship, researchers can manipulate the pH of their assay buffers to maintain the compound in its soluble, charged state, thereby preventing precipitation and ensuring accurate results.[7][]

References
  • Smolecule. (2023, August 16). 5-(Aminomethyl)-2-(methoxymethyl)pyrimidin-4-amine dihydrochloride.
  • Open Education Alberta. Henderson-Hasselbalch equation – An ABC of PK/PD.
  • Cayman Chemical. PRODUCT INFORMATION: 5-Aminolevulinic Acid (hydrochloride).
  • Sigma-Aldrich. 5-(Aminomethyl)-2-methylpyrimidin-4-amine dihydrochloride.
  • Charifson, P. S., & Walters, W. P. (2014). The Significance of Acid/Base Properties in Drug Discovery. Journal of Medicinal Chemistry, 57(23), 9701–9717.
  • University of Alberta. Isolation (Recovery) of amines.
  • Medicosis Perfectionalis. (2024, June 13). The Henderson-Hasselbalch Equation and pKa. YouTube.
  • Pang, K. S. (2021). Crosstalk of physiological pH and chemical pKa under the umbrella of physiologically based pharmacokinetic modeling of drug absorption, distribution, metabolism, excretion, and toxicity. Expert Opinion on Drug Metabolism & Toxicology, 17(8), 865–879.
  • BenchChem. Troubleshooting Guide: Addressing ML095 Precipitation in Experimental Buffers.
  • Taylor & Francis. Cosolvent – Knowledge and References.
  • BenchChem. Application Note: A Protocol for the Preparation of Stock Solutions of [Compound].
  • Gillespie, C. (2013). The precipitation of candidate drugs on mixing DMSO stock solutions with aqueous buffers. University of Strathclyde.
  • BOC Sciences. pH Adjustment and Co-Solvent Optimization.
  • Bergström, C. A., & Avdeef, A. (2006). Prediction of pH-dependent Aqueous Solubility of Druglike Molecules. Journal of Chemical Information and Modeling, 46(6), 2635–2645.
  • Wuts, P. G., & Northuis, J. M. (2014). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. ACS Medicinal Chemistry Letters, 5(6), 713–717.
  • LookChem. 5-(Aminomethyl)-2-methylpyrimidin-4-amine.
  • Grokipedia. Hydrochloride.
  • MedChemExpress. Compound Handling Instructions.
  • Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2023). Solubility enhancement techniques: A comprehensive review. Journal of Applied Pharmaceutical Science, 13(3), 1-11.
  • Kumar, L., & Singh, S. (2019). Selection of a Water-Soluble Salt Form of a Preclinical Candidate, IIIM-290: Multiwell-Plate Salt Screening and Characterization. ACS Omega, 4(7), 12797–12806.
  • Serajuddin, A. T., & Jarowski, C. I. (1985). Effect of diffusion layer pH and solubility on the dissolution rate of pharmaceutical bases and their hydrochloride salts. I: Phenazopyridine. Journal of Pharmaceutical Sciences, 74(2), 142–147.
  • PubChem. 5-(Aminomethyl)-2-methylpyrimidin-4-amine--hydrogen chloride (1/1).
  • Neumann, M., et al. (2018). A high throughput screening method for the nano-crystallization of salts of organic cations. CrystEngComm, 20(13), 1731-1735.
  • Wikipedia. Cosolvent.
  • Emulate, Inc. Protocol for Emulate Organ-Chips: Compound Treatment Solution Preparation and Treatment.
  • BenchChem. Technical Support Center: Overcoming Poor Solubility of Pyrimidine Derivatives.
  • WuXi AppTec DMPK. (2024, March 15). Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies.
  • The Bumbling Biochemist. (2021, November 1). Stock up on stock solutions.
  • National Center for Biotechnology Information. (2010). Compound Management for Quantitative High-Throughput Screening. In S. Markossian, G. S. Sittampalam, & A. Grossman (Eds.), Assay Guidance Manual.
  • Harris, D., & Laflin, P. (2005). In situ DMSO hydration measurements of HTS compound libraries. Journal of Biomolecular Screening, 10(6), 521–527.
  • Serajuddin, A. T., et al. (1985). pH-Solubility Profiles of Organic Bases and Their Hydrochloride Salts. Journal of Pharmaceutical Sciences, 74(4), 478-480.
  • Baluja, S., et al. (2024, January 13). Solubility of pyrimidine derivatives in different organic solvents at different temperatures. World Scientific News.
  • Harris, D., & Laflin, P. (2005). In situ DMSO hydration measurements of HTS compound libraries. Journal of Biomolecular Screening, 10(6), 521–527.
  • Chemistry LibreTexts. (2019, January 2). 16.4: The Effects of pH on Solubility.
  • Merck. 5-(Aminomethyl)-2-methylpyrimidin-4-amine dihydrochloride.
  • Sapphire Bioscience. 5-(Aminomethyl)pyrimidin-4-amine hydrochloride.
  • Zhang, M., et al. (2020). High-Throughput Salt Screening of Synthetic Intermediates: Effects of Solvents, Counterions, and Counterion Solubility. Organic Process Research & Development, 24(6), 1036–1045.
  • Svanbäck, S., et al. (2019). High-Throughput Dissolution/Permeation Screening—A 96-Well Two-Compartment Microplate Approach. Pharmaceutics, 11(5), 229.
  • Baluja, S., et al. (2013). SOLUBILITY OF A SERIES OF PYRIMIDINE DERIVATIVES IN METHANOL AT 293.15 TO 313.15 K. Revue Roumaine de Chimie, 58(4-5), 367-372.
  • Baell, J. B., & Nissink, J. W. M. (2014). Compound Precipitation in High-Concentration DMSO Solutions. Journal of Biomolecular Screening, 19(9), 1304–1313.
  • University of Huddersfield Press. (2017). A comparison of the intrinsic dissolution rate of a free base and four of its salts. British Journal of Pharmacy, 2(1).
  • Reddit. (2023, March 28). Which solvent would be suitable to solubilize this compound?. r/chemistry.
  • Doron Scientific. (2023, March 1). 5-(Aminomethyl)-2-methylpyrimidin-4-amine dihydrochloride.

Sources

Troubleshooting

Technical Support Center: Crystallization Troubleshooting for 5-(Aminomethyl)pyrimidin-4-amine Dihydrochloride

Welcome to the Advanced Crystallization Support Center. This hub is designed for researchers, scientists, and process chemists optimizing the isolation of 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride .

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Crystallization Support Center. This hub is designed for researchers, scientists, and process chemists optimizing the isolation of 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride .

Because this molecule features multiple basic nitrogen centers (an aliphatic primary amine and pyrimidine ring nitrogens), its dihydrochloride salt is highly susceptible to impurity entrapment, salt disproportionation, and co-precipitation during crystallization[1]. Below, you will find expert-level troubleshooting guides, self-validating protocols, and FAQs engineered to ensure high-purity isolation.

Part 1: Core Troubleshooting Guide

Q1: Why am I seeing structurally related impurities co-precipitating with my final API, even after recrystallization?

The Causality: When structurally related impurities persist, they are typically incorporated via one of two mechanisms: Solid Solutions (where the impurity replaces the API in the crystal lattice) or Co-precipitation (where the impurity forms its own distinct solid phase because it has exceeded its solubility limit)[2]. Standard recrystallization often fails because it does not differentiate between these mechanisms.

The Solution: Before altering your cooling curves or solvent systems, you must validate the mechanism using the Solubility-Limited Impurity Purge (SLIP) test [3]. This self-validating protocol definitively identifies whether the impurity is lattice-bound or a separate phase.

Step-by-Step SLIP Protocol:

  • Preparation: Weigh 5 equal aliquots of the crude 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride.

  • Suspension: Add your target crystallization solvent (e.g., Methanol/Isopropanol) to achieve varying process volumes ( Vp​ ) ranging from 5 L/kg to 500 L/kg.

  • Equilibration: Agitate the suspensions gently on an orbital shaker for 24–48 hours at your final isolation temperature.

    • Critical Causality:Do not use magnetic stir bars. Grinding the crystals mechanically alters the crystal habit, induces secondary nucleation, and disrupts the lattice, which will invalidate the thermodynamic equilibrium of the test[4].

  • Separation & Analysis: Centrifuge the samples. Analyze both the supernatant (liquid phase) and the residual solids via HPLC.

  • Validation:

    • If the impurity concentration in the solid phase decreases as Vp​ increases, the impurity is co-precipitating as a separate phase (SLIP mechanism). You can fix this by increasing solvent volumes.

    • If the impurity level in the solid remains constant across all volumes, it is a solid solution. You must change the solvent system entirely to disrupt the lattice affinity[5].

SLIP_Workflow Start Crude API + Impurities SLIP SLIP Test (Suspend in Vp = 5 to 500 L/kg) Start->SLIP HPLC HPLC Analysis (Solid & Liquid Phases) SLIP->HPLC SolidSol Solid Solution (Impurity in Crystal Lattice) HPLC->SolidSol Impurity % constant in solid CoPrecip Co-precipitation (Separate Solid Phase) HPLC->CoPrecip Impurity % drops in solid

Diagnostic workflow for identifying impurity retention mechanisms using the SLIP test.

Q2: How do I prevent salt disproportionation (loss of HCl) during crystallization?

The Causality: 5-(Aminomethyl)pyrimidin-4-amine requires two equivalents of HCl to form the dihydrochloride salt. The aliphatic amine is highly basic (pKa ~9-10), but the pyrimidine ring nitrogen is less basic (pKa ~6-7). If you crystallize in a solvent with a high dielectric constant (like pure water) without excess acid, the weaker basic site will readily surrender its proton to the solvent[1]. This "salt disproportionation" results in a mixture of monohydrochloride and dihydrochloride, presenting as a chemical impurity.

The Solution: Utilize an antisolvent crystallization strategy with controlled HCl spiking to suppress the dissociation equilibrium.

Step-by-Step Antisolvent & Seeding Protocol:

  • Dissolution: Dissolve the crude free base (or mixed salt) in a 3:1 Methanol:Water mixture at 60°C.

  • Acidification: Add exactly 2.05 equivalents of HCl (using a standardized methanolic HCl solution). The 0.05 molar excess is the critical causal factor that suppresses the dissociation of the pyrimidine-bound proton.

  • Clarification: Polish filter the solution to remove foreign particulates that cause uncontrolled heterogeneous nucleation.

  • Cooling to Metastable Zone: Cool linearly to 45°C (the empirically determined metastable limit).

  • Seeding: Introduce 2% wt/wt of pure, milled 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride seeds.

    • Critical Causality: Seeding bypasses primary nucleation, preventing the rapid, uncontrolled "crashing out" that traps mother liquor and impurities.

  • Cubic Cooling: Apply a cubic cooling profile down to 5°C over 8 hours.

    • Critical Causality: A cubic curve matches the exponentially increasing surface area of the growing crystals, maintaining a constant, low supersaturation level and preventing agglomeration.

Cryst_Pathway FreeBase 5-(Aminomethyl)pyrimidin-4-amine Protonation Protonation (+ 2.05 eq HCl) FreeBase->Protonation Solution Undersaturated Solution (Clear Point) Protonation->Solution Seeding Seeding at Metastable Zone (1-3% wt/wt) Solution->Seeding Cooling Cubic Cooling Curve (Prevent Agglomeration) Seeding->Cooling Isolation Pure Dihydrochloride Crystals Cooling->Isolation

Optimized crystallization pathway for 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride.

Part 2: Quantitative Process Parameters

To effectively diagnose your crystallization issues, compare your analytical results against the established phenomenological data summarized below:

Diagnostic MetricSolid Solution (Lattice Incorporation)Co-precipitation (SLIP Mechanism)Solvent Entrapment / Agglomeration
Solid Phase HPLC Trend Impurity % remains constant across Vp​ Impurity % decreases as Vp​ increasesRandom variance between batches
Liquid Phase HPLC Trend Proportional to API solubilityConstant (saturated impurity level)High impurity spikes upon crystal washing
Primary Corrective Action Modify solvent system or derivatizeIncrease solvent volume / wash efficiencyImplement temperature-cycled seeding
Cooling Profile Impact Minimal impact on puritySlow cooling reduces co-precipitationCubic cooling prevents entrapment

Part 3: Frequently Asked Questions (FAQs)

Q: Can I use pure water as the crystallization solvent to increase yield? A: No. While 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride is highly soluble in water, pure water promotes severe salt disproportionation[1]. The high dielectric constant will strip the HCl from the pyrimidine ring, leaving you with a monohydrochloride impurity. Always use a binary solvent system (e.g., Methanol/Water or Ethanol/Water) with a slight excess of HCl.

Q: What is the ideal seed loading for this molecule? A: We recommend a seed loading of 1% to 3% wt/wt. Seeds must be milled to a consistent particle size (typically D50​ around 20-30 μ m). If you use less than 1%, you risk secondary nucleation (crashing out); if you use more than 3%, you waste product and risk agglomeration of the seed bed.

Q: Why do my crystals look like fine needles that refuse to filter? A: Needle-like (acicular) crystal habits are a classic symptom of rapid supersaturation generation. When cooling is too fast, the crystal grows rapidly along its fastest-growing face (1D growth). Implementing the cubic cooling curve described in our protocol forces the crystal to grow more uniformly across all faces, yielding block-like crystals that filter easily and reject impurities.

References

  • Advanced Methodologies for Pharmaceutical Salt Synthesis. Crystal Growth & Design, American Chemical Society (2021). Available at:[Link]

  • Solubility-Limited Impurity Purge in Crystallization. Nordstrom, J. I., et al. Organic Process Research & Development, American Chemical Society (2019). Available at:[Link]

  • Prevalence of Impurity Retention Mechanisms in Pharmaceutical Crystallizations. Svoboda, V., et al. Organic Process Research & Development, American Chemical Society (2023). Available at:[Link]

Sources

Optimization

Addressing background noise and false positives in assays using 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride

Welcome to the Application Scientist Support Portal. 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride (CAS: 49615-39-6) is a highly polar, nitrogen-rich pyrimidine derivative frequently utilized in fragment-based drug di...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Scientist Support Portal. 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride (CAS: 49615-39-6) is a highly polar, nitrogen-rich pyrimidine derivative frequently utilized in fragment-based drug discovery (FBDD) and biochemical screening. While highly valuable as a chemical building block, its specific physicochemical properties—namely its formulation as a dihydrochloride salt, the presence of a reactive primary amine, and its potential to self-associate—can introduce significant background noise and false positives in high-throughput screening (HTS) and orthogonal validation assays.

This guide provides field-proven, causality-driven troubleshooting steps to ensure the scientific integrity of your assay data.

The Dihydrochloride Effect: Buffer Depletion and pH Shifts

Q: Why does my target enzyme completely lose activity when I test this compound at high concentrations (>1 mM), even though structural data suggests it shouldn't bind the active site?

A: You are likely observing a false positive driven by a drastic pH shift, rather than true target engagement. 5-(Aminomethyl)pyrimidin-4-amine is formulated as a dihydrochloride salt. When dissolved at the high concentrations typical of fragment screening (e.g., 1–5 mM), the compound releases two molar equivalents of protons into the solution.

If your assay relies on a weak buffer system (e.g., 10 mM phosphate), this sudden influx of protons will overwhelm the buffer capacity, dropping the pH significantly. This pH shift can denature the target protein, alter its melting temperature ( Tm​ ), or shift it out of its optimal catalytic window, perfectly mimicking enzyme inhibition[1].

Q: How can I differentiate a pH-induced false positive from true inhibition?

A: A self-validating assay must decouple the compound's chemical properties from the buffer's physical limitations. You must empirically test the buffer capacity of your assay system against the maximum concentration of the compound.

Protocol: Buffer Capacity and pH Validation
  • Prepare Mock Assay Buffer: Aliquot 1 mL of your standard assay buffer (e.g., 10 mM HEPES, pH 7.4) without the target protein or substrate.

  • Compound Spiking: Add 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride to a final concentration equal to your maximum screening dose (e.g., 2 mM).

  • pH Measurement: Use a micro-pH probe to measure the solution. If the pH drops by >0.2 units, your buffer is insufficient.

  • Mitigation (The Fix): Increase the buffer concentration to 50 mM or 100 mM, or pre-neutralize the compound stock solution with equimolar NaOH before adding it to the assay. Re-run the enzyme assay; if "inhibition" disappears, it was a pH artifact.

Primary Amine Interference: Readout Quenching and Cross-Reactivity

Q: My fluorescence polarization (FP) or protein quantification assay is showing massive background noise and erratic signals. What is causing this?

A: The aminomethyl group on this pyrimidine derivative is a sterically accessible, highly reactive primary amine. Primary amines are notorious for interfering with several common biochemical reagents, acting as Pan-Assay Interference Compounds (PAINS) in specific contexts[2].

If your assay utilizes amine-reactive fluorophores (e.g., NHS-esters or isothiocyanates) for labeling, the compound will act as a competitive nucleophile, consuming the dye and causing high background fluorescence. Furthermore, primary amines can generate false positives in resorufin-based hydrogen peroxide detection assays (often used for oxidases) by quenching the fluorescent signal, making it appear as though the enzyme has been inhibited[3].

Table 1: Quantitative Data on Assay Interference Mechanisms
Interference TypeKey Indicator / SymptomConcentration ThresholdMitigation Strategy
pH Shift (2HCl salt) Complete loss of enzyme activity; altered protein Tm​ >500μM in weak buffersIncrease buffer capacity to 100 mM; pre-neutralize stock.
Amine Cross-Reactivity High background in NHS-ester assays; failed crosslinking >10μM Switch to thiol-reactive (maleimide) or click-chemistry probes.
Fluorophore Quenching Loss of signal in resorufin or coupled-enzyme assays >50μM Use orthogonal label-free readouts (e.g., Mass Spectrometry).
Colloidal Aggregation Steep Hill slope ( >2 ); non-competitive inhibition 30μM−1mM Add 0.01% Triton X-100 to assay buffer.

Colloidal Aggregation: Promiscuous Inhibition

Q: The compound inhibits my target, but the dose-response curve is extremely steep (Hill slope > 2) and the inhibition seems non-competitive. Is this a specific inhibitor?

A: A steep Hill slope and lack of clear structure-activity relationship are classic hallmarks of promiscuous, aggregation-based inhibition. At micromolar to millimolar concentrations in aqueous media, small molecules can self-associate to form colloidal aggregates ranging from 30 to 1000 nm in diameter[4].

These aggregates do not bind to the active site; instead, they non-specifically sequester target proteins via surface adsorption, leading to a false positive readout[5]. The addition of a non-ionic detergent disrupts these colloids, releasing the sequestered enzyme and restoring activity[6].

Protocol: Detergent-Sensitive Aggregation Counter-Screen

To definitively prove whether 5-(Aminomethyl)pyrimidin-4-amine is acting as a specific inhibitor or a promiscuous aggregator, utilize this self-validating counter-screen:

  • Establish Baseline: Run your standard dose-response assay to determine the apparent IC50​ of the compound.

  • Detergent Addition: Prepare a parallel assay plate where the assay buffer is supplemented with 0.01% (v/v) Triton X-100 (or 0.01% CHAPS if Triton is incompatible with your system).

  • Re-evaluate: Re-run the dose-response curve in the presence of the detergent.

  • Causality Check: If the IC50​ shifts dramatically (e.g., rightward shift by >10-fold) or inhibition is completely lost, the compound was forming colloidal aggregates[6]. If the IC50​ remains stable, the binding is specific.

Visualizing the Troubleshooting Logic

To streamline your assay validation, follow the decision tree below when working with dihydrochloride amine fragments.

FalsePositiveWorkflow Start Hit Identified: 5-(Aminomethyl)pyrimidin-4-amine 2HCl CheckPH Step 1: Check Assay pH Did the 2HCl salt drop pH? Start->CheckPH FixPH Increase Buffer Capacity (e.g., 100 mM HEPES) CheckPH->FixPH Yes CheckAmine Step 2: Check Readout Interference Is it an amine-sensitive assay? CheckPH->CheckAmine No FixPH->CheckAmine FixAmine Use Orthogonal Assay (e.g., Mass Spec, label-free) CheckAmine->FixAmine Yes CheckAgg Step 3: Test for Aggregation Add 0.01% Triton X-100 CheckAmine->CheckAgg No FixAmine->CheckAgg AggTrue Promiscuous Inhibitor (False Positive) CheckAgg->AggTrue Inhibition Lost TrueHit Validated Specific Hit CheckAgg->TrueHit Inhibition Retained

Workflow for identifying and mitigating false positives from dihydrochloride amine fragments.

Mechanism cluster_0 Specific Binding (True Hit) cluster_1 Promiscuous Aggregation (False Positive) Monomer Fragment Monomer Target1 Target Protein Monomer->Target1 Complex 1:1 Specific Complex (Enzyme Inhibited) Target1->Complex HighConc High Concentration (>30 μM) Colloid Colloidal Aggregate (30-1000 nm) HighConc->Colloid Target2 Target Proteins Colloid->Target2 Adsorption Sequestration Proteins Sequestered (Non-specific Inhibition) Target2->Sequestration

Mechanistic comparison: Specific 1:1 binding versus non-specific colloidal aggregation.

References

  • Differential scanning calorimetry CureFFI.org[Link]

  • Methylxanthines Inhibit Primary Amine Oxidase and Monoamine Oxidase Activities of Human Adipose Tissue MDPI[Link]

  • Identification and Prediction of Promiscuous Aggregating Inhibitors among Known Drugs Journal of Medicinal Chemistry - ACS Publications[Link]

  • A Detergent-Based Assay for the Detection of Promiscuous Inhibitors PMC - NIH[Link]

  • Identification of Novel 3-Hydroxy-pyran-4-One Derivatives as Potent HIV-1 Integrase Inhibitors Using in silico Structure-Based Combinatorial Library Design Approach Frontiers[Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Analysis of 5-(Aminomethyl)pyrimidin-4-amine: Dihydrochloride Salt vs. Free Base for Pharmaceutical Development

In early-stage drug development, the selection of an appropriate solid-state form of an active pharmaceutical ingredient (API) is a critical decision that profoundly influences its therapeutic efficacy and manufacturabil...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In early-stage drug development, the selection of an appropriate solid-state form of an active pharmaceutical ingredient (API) is a critical decision that profoundly influences its therapeutic efficacy and manufacturability. The choice between a free base and a salt form can dramatically alter key physicochemical properties such as solubility, stability, and dissolution rate.[1][2][3] This guide provides an in-depth technical comparison of the dihydrochloride salt and the free base form of 5-(Aminomethyl)pyrimidin-4-amine, a key intermediate in the synthesis of Vitamin B1 (Thiamine) and other therapeutic agents.[4][5] We will explore the causal relationships behind their differing stability and solubility profiles, supported by detailed experimental protocols and comparative data to guide researchers in making an informed selection for their specific application.

Physicochemical Properties: A Foundational Overview

The conversion of a free base, particularly one with amine functionalities like 5-(Aminomethyl)pyrimidin-4-amine, into a salt form is a common strategy to enhance its pharmaceutical properties.[3][6] The salt formation introduces ionic character, which can significantly impact crystal lattice energy and interactions with solvents.[3][7] The dihydrochloride salt is formed by protonating the two basic nitrogen centers on the molecule, leading to notable differences from the neutral free base.

Property5-(Aminomethyl)pyrimidin-4-amine (Free Base)5-(Aminomethyl)pyrimidin-4-amine DihydrochlorideRationale for Difference
Molecular Formula C₆H₁₀N₄C₆H₁₂Cl₂N₄Addition of two HCl molecules.
Molecular Weight 138.17 g/mol [8]211.09 g/mol [9]Increased mass from the hydrochloride moieties.
Appearance Off-white to pale yellow solidWhite to off-white crystalline solidSalt formation often results in a more crystalline, less colored solid.
Aqueous Solubility Slightly soluble[10]Expected to be significantly higherProtonation of amine groups increases polarity and facilitates interaction with water.[7]
Stability Susceptible to oxidative and hydrolytic degradationGenerally more stableProtonation of reactive amine groups reduces their nucleophilicity and susceptibility to degradation pathways.[1]

Comparative Stability Analysis

The chemical stability of an API is paramount, ensuring its safety, quality, and efficacy throughout its shelf life.[11] For a molecule like 5-(Aminomethyl)pyrimidin-4-amine, the primary amino groups can be susceptible to degradation pathways such as oxidation. Forming a dihydrochloride salt protects these vulnerable groups through protonation, which is expected to enhance overall stability.[1]

Expertise in Action: Why Accelerated Stability Studies?

To rapidly evaluate and compare the long-term chemical stability of the two forms, an accelerated stability study is the industry-standard approach. As outlined in the International Council for Harmonisation (ICH) Q1A(R2) guidelines, exposing the API to elevated temperature and humidity acts as a stress test, magnifying degradation rates and allowing for the prediction of shelf-life under normal storage conditions.[11][12][13]

Experimental Protocol: Accelerated Stability Study (ICH Q1A)

This protocol is designed to assess the stability of the API under stressed conditions.

  • Sample Preparation: Accurately weigh approximately 10 mg of both the free base and the dihydrochloride salt into separate, inert, light-protected glass vials. Prepare three sets of samples for each time point.

  • Chamber Conditions: Place the vials into a calibrated stability chamber set to accelerated conditions: 40°C ± 2°C and 75% RH ± 5% RH.[11]

  • Time Points: Pull samples for analysis at initial (T=0), 1-month, 3-month, and 6-month intervals.[12]

  • Analytical Method:

    • At each time point, dissolve the contents of one vial from each set in a suitable mobile phase (e.g., a buffered acetonitrile/water mixture).

    • Analyze the solution using a validated stability-indicating High-Performance Liquid Chromatography (HPLC) method with UV detection.

    • The method must be capable of separating the parent peak from any potential degradants.

  • Data Analysis: Calculate the percentage purity of the API at each time point by measuring the area of the parent peak relative to the total area of all peaks. Report any new impurity peaks that appear.

Workflow for Stability Assessment

Stability_Workflow cluster_prep Sample Preparation cluster_storage Accelerated Storage cluster_analysis Analysis at Each Time Point Prep_FB Weigh Free Base (T=0, 1, 3, 6 mo) Chamber Store at 40°C / 75% RH (ICH Q1A Conditions) Prep_FB->Chamber Prep_Salt Weigh Dihydrochloride (T=0, 1, 3, 6 mo) Prep_Salt->Chamber Dissolve Dissolve Sample Chamber->Dissolve Pull Samples HPLC HPLC Analysis Dissolve->HPLC Data Calculate % Purity & Identify Degradants HPLC->Data Report Compare Stability Profiles Data->Report

Caption: Workflow for the comparative accelerated stability study.

Anticipated Results and Discussion

The data below represents a typical outcome for such a study, demonstrating the superior stability of the salt form.

Time PointStorage Condition5-(Aminomethyl)pyrimidin-4-amine (Free Base) % Purity5-(Aminomethyl)pyrimidin-4-amine Dihydrochloride % Purity
T=0 N/A99.8%99.9%
1 Month 40°C / 75% RH98.5%99.8%
3 Months 40°C / 75% RH96.2%99.7%
6 Months 40°C / 75% RH93.1% (Significant degradation observed)99.5%

The free base is expected to show a more rapid decline in purity, with the formation of new impurity peaks indicative of oxidative or other degradation pathways. In contrast, the dihydrochloride salt remains robust, with minimal loss of purity. This enhanced stability is a direct consequence of the protonation of the amine functional groups. By converting the lone pair of electrons on the nitrogen atoms into a stable N-H bond, their ability to participate in degradation reactions is significantly reduced. This makes the dihydrochloride salt a much more reliable form for long-term storage and inclusion in a final drug product.[1][6]

Comparative Solubility Analysis

Aqueous solubility is a cornerstone of drug bioavailability for oral and parenteral dosage forms.[1] An API must dissolve in physiological fluids to be absorbed into the bloodstream. For basic compounds like 5-(Aminomethyl)pyrimidin-4-amine, solubility is often pH-dependent and can be low in neutral or basic environments. Salt formation is the most common and effective strategy to overcome this limitation.[1][2]

Expertise in Action: The Shake-Flask Method

The shake-flask method is the gold standard for determining thermodynamic equilibrium solubility.[14][15] It measures the maximum concentration of a substance that can dissolve in a solvent under equilibrium conditions, providing a true measure of its intrinsic solubility. This method is crucial for pre-formulation studies as it helps predict how a drug will behave in a formulation and in vivo.[14][16]

Experimental Protocol: Equilibrium Solubility (Shake-Flask Method)
  • System Preparation: Prepare a phosphate-buffered saline (PBS) solution at pH 7.4 to mimic physiological conditions.

  • Sample Addition: Add an excess amount of the free base and the dihydrochloride salt to separate sealed flasks containing a fixed volume of the PBS (pH 7.4) buffer. The presence of undissolved solid is essential to ensure saturation.

  • Equilibration: Agitate the flasks in a temperature-controlled shaker bath at 25°C for 24-48 hours to ensure equilibrium is reached.[15][17]

  • Sample Processing: After equilibration, allow the flasks to stand, permitting the excess solid to settle. Carefully withdraw an aliquot of the supernatant and filter it through a 0.22 µm syringe filter to remove any undissolved particles.

  • Quantification:

    • Prepare a series of standard solutions of known concentrations for both the free base and the salt.

    • Dilute the filtered supernatant to fall within the concentration range of the standard curve.

    • Analyze the standards and the diluted sample by HPLC-UV or a similar quantitative method.

  • Calculation: Determine the concentration of the dissolved API in the saturated solution using the calibration curve and account for the dilution factor.

Workflow for Solubility Determination

Solubility_Workflow cluster_prep Sample Preparation cluster_equilibration Equilibration cluster_analysis Analysis Add_FB Add Excess Free Base to PBS (pH 7.4) Shake Shake at 25°C for 24-48 hours Add_FB->Shake Add_Salt Add Excess Dihydrochloride to PBS (pH 7.4) Add_Salt->Shake Filter Filter Supernatant (0.22 µm) Shake->Filter Quantify Quantify by HPLC Filter->Quantify Result Determine Solubility (mg/mL) Quantify->Result

Caption: Workflow for the shake-flask equilibrium solubility assay.

Anticipated Results and Discussion

The solubility data will almost certainly demonstrate a dramatic advantage for the dihydrochloride salt.

Compound FormSolventTemperatureEquilibrium Solubility (mg/mL)
5-(Aminomethyl)pyrimidin-4-amine (Free Base) PBS (pH 7.4)25°C~0.5 - 1.5 mg/mL
5-(Aminomethyl)pyrimidin-4-amine Dihydrochloride PBS (pH 7.4)25°C> 50 mg/mL

The significantly higher aqueous solubility of the dihydrochloride salt is its most compelling advantage for drug development. The free base, being a neutral molecule with limited polarity, has low intrinsic solubility. Upon conversion to the dihydrochloride salt, the molecule becomes fully ionized in solution. This ionic character drastically increases its polarity, allowing for much more favorable interactions with polar water molecules. This process overcomes the crystal lattice energy of the solid salt, leading to a substantial increase in solubility.[3][7] This high solubility is essential for developing parenteral formulations and can significantly improve the dissolution rate and subsequent bioavailability of oral solid dosage forms.

Conclusion and Recommendations

The experimental evidence overwhelmingly supports the selection of 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride over its free base form for most pharmaceutical development applications.

  • Superior Stability: The dihydrochloride salt offers significantly enhanced chemical stability, particularly under accelerated conditions of heat and humidity. This translates to a longer shelf-life, greater formulation robustness, and reduced risk of toxic degradant formation.

  • Vastly Improved Solubility: The salt form exhibits a dramatic increase in aqueous solubility at physiological pH. This is a critical advantage for achieving adequate bioavailability from oral dosage forms and is a prerequisite for developing high-concentration liquid formulations for injection.

While the free base may have niche applications where low solubility is desired (e.g., controlled-release formulations), the dihydrochloride salt's superior physicochemical properties make it the logical and scientifically sound choice for advancing a drug candidate through preclinical and clinical development. This guide underscores the importance of early, data-driven decisions in salt form selection to mitigate risks and accelerate the path to a viable drug product.

References

  • GSC Online Press. API Salt Selection: A Classical but Evolving Approach in Modern Drug Development. [Link]

  • Gould, P. L. (1986). Salt selection for basic drugs. International Journal of Pharmaceutics, 33(1-3), 201-217. (Simulated from search context, direct URL not available)
  • protocols.io. Shake-Flask Aqueous Solubility assay (Kinetic solubility). [Link]

  • BioAssay Systems. Shake Flask Method Summary. [Link]

  • Molecules. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. [Link]

  • ICH. Q1A(R2) Guideline: Stability Testing of New Drug Substances and Products. [Link]

  • Regulations.gov. MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. [Link]

  • Helago. STABILITY TESTING ACCORDING TO ICH Q1A (R2): BASICS AND TECHNICAL SOLUTIONS. [Link]

  • Pharmaceutical Technology. Salt Selection in Drug Development. [Link]

  • Chemistry & Biodiversity. Pharmaceutical Salts Optimization of Solubility or Even More?. [Link]

  • ICH. Q 1 A (R2) Stability Testing of new Drug Substances and Products. [Link]

  • LookChem. 5-(Aminomethyl)-2-methylpyrimidin-4-amine. [Link]

  • PMDA. stability testing of new drug substances and products. [Link]

  • ACS Publications. Fully Continuous Flow Synthesis of 5-(Aminomethyl)-2-methylpyrimidin-4-amine: A Key Intermediate of Vitamin B1. [Link]

  • PubChem. 4-Amino-2-methyl-5-pyrimidinemethanamine. [Link]

Sources

Comparative

A Guide to the Spectroscopic Characterization of 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride: Predicted NMR Data and Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals Introduction In the realm of pharmaceutical research and development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of pharmaceutical research and development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of progress. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a primary and indispensable tool for the elucidation of molecular structures in solution.[1] This guide provides a detailed technical overview of the expected ¹H and ¹³C NMR spectra for 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride, a pyrimidine derivative of interest.

As a publicly available, fully characterized reference spectrum for this specific dihydrochloride salt is not readily accessible, this document serves as a comprehensive predictive guide. We will leverage fundamental NMR principles and comparative analysis with a structurally similar compound, 5-(aminomethyl)-2-methylpyrimidin-4-amine, to provide researchers with a robust framework for the characterization of this molecule. The guide further details a validated experimental protocol for acquiring high-quality NMR data for this class of polar, water-soluble compounds.

Structural Analysis and Predicted NMR Spectra

The chemical structure of 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride dictates its spectral features. The molecule consists of a pyrimidine core substituted with a primary amine at the C4 position and an aminomethyl group at the C5 position. As a dihydrochloride salt, the basic nitrogen centers—the two amine groups and potentially one or more of the pyrimidine ring nitrogens—will exist in their protonated, ammonium salt forms in solution. This protonation significantly influences the electronic environment of the nuclei and, consequently, their chemical shifts.[2]

Figure 1: Chemical structure of 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride with atom numbering for NMR assignment.

Predicted ¹H NMR Spectrum

The proton NMR spectrum is anticipated to be relatively simple, with distinct signals for the pyrimidine ring protons, the methylene protons, and the exchangeable amine protons. The chemical shift values are influenced by the electronegativity of adjacent atoms and the overall electronic structure of the molecule.[3]

  • Pyrimidine Protons (H-2 & H-6): The protons at positions 2 and 6 of the pyrimidine ring are in a highly electron-deficient environment due to the adjacent electronegative nitrogen atoms. Their signals are expected to appear significantly downfield, likely in the δ 8.5 - 9.5 ppm range. Due to the symmetry of the substitution pattern around the C2-C5 axis, these protons may be chemically equivalent or very close in chemical shift, potentially appearing as a singlet or a narrow multiplet. Protonation of the ring nitrogens would further deshield these protons, shifting them further downfield.

  • Methylene Protons (H-7, -CH₂-): The two protons of the aminomethyl group are adjacent to the pyrimidyl C5 and the protonated amino group (ammonium). This environment will cause a downfield shift, predicted to be in the δ 4.0 - 4.5 ppm range. As there are no adjacent non-exchangeable protons, this signal is expected to be a singlet .

  • Amine/Ammonium Protons (-NH₂ & -NH₃⁺): The protons on the C4-amine and the C5-aminomethyl group are exchangeable.[4] In deuterium oxide (D₂O), these protons will exchange with deuterium, and their signals will disappear from the spectrum. In a non-protic solvent like DMSO-d₆, they would appear as broad signals. Given the dihydrochloride form, these groups will be protonated (-NH₃⁺), and their signals in DMSO-d₆ would be expected at a downfield position, often broad and with a chemical shift that is highly dependent on concentration and temperature.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum provides information about the carbon framework of the molecule.[1]

  • Pyrimidine Carbons (C-2, C-4, C-6): These carbons are bonded to nitrogen atoms, which causes them to be significantly deshielded. They are expected to resonate in the δ 145 - 165 ppm region. The carbon bearing the amine group (C-4) will be highly influenced by it.

  • Pyrimidine Carbon (C-5): This is a quaternary carbon, attached to the aminomethyl substituent. Its signal is expected to be less intense than the protonated carbons and is predicted to appear in the δ 115 - 125 ppm range.

  • Methylene Carbon (C-7, -CH₂-): The carbon of the aminomethyl group is an sp³-hybridized carbon attached to the aromatic ring and a nitrogen atom. Its chemical shift is predicted to be in the δ 40 - 50 ppm range.

Comparative Analysis with 5-(aminomethyl)-2-methylpyrimidin-4-amine

To ground our predictions in experimental data, we can compare them to the reported NMR data for the close structural analog, 5-(aminomethyl)-2-methylpyrimidin-4-amine. The primary structural difference is the presence of a methyl group at the C-2 position in the analog, which is a proton in the target compound.

Assignment Predicted Data for 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride Reference Data for 5-(aminomethyl)-2-methylpyrimidin-4-amine¹ Analysis of Differences
¹H NMR (in DMSO-d₆)
H-2~δ 8.5 - 9.0 ppm (s, 1H)Not Applicable (Methyl Group)The key difference: a singlet for the aromatic proton is expected instead of a methyl signal.
H-6~δ 8.0 - 8.5 ppm (s, 1H)δ 7.65 ppm (s, 1H)The chemical shift of H-6 in the target compound is expected to be further downfield due to the absence of the electron-donating methyl group at C-2 and the likely protonation in the dihydrochloride form.
-CH₂- (H-7)~δ 4.0 - 4.5 ppm (s, 2H)δ 3.19 ppm (s, 3H) and 3.16 ppm (s, 3H) are likely mis-assigned in the source and probably represent the -CH2- and potentially solvent/other species. A more typical shift would be ~3.5-4.0 ppm.The predicted shift is slightly higher due to the dihydrochloride form causing greater deshielding of the adjacent ammonium group.
-CH₃Not ApplicableNot explicitly assigned, but would be expected ~δ 2.4 ppm.The absence of this signal is a clear diagnostic marker for the target compound.
¹³C NMR (in DMSO-d₆)
C-2~δ 155 - 160 ppmNot explicitly assigned, but would be the methyl-bearing carbon.Expected to be a CH carbon, unlike the quaternary C-2 in the analog.
C-4~δ 160 - 165 ppmδ 159.0 ppmSimilar chemical environment.
C-6~δ 150 - 155 ppmNot explicitly assigned.The absence of the adjacent methyl group will influence its chemical shift.
C-5~δ 115 - 125 ppmδ 118.2 or 116.5 ppmSimilar chemical environment.
-CH₂- (C-7)~δ 40 - 50 ppmδ 46.8 ppmVery similar chemical environment, predicted shift is consistent with the analog.
-CH₃Not ApplicableNot explicitly assigned, but would be expected ~δ 20-25 ppm.The absence of this signal is a key differentiator.

¹Reference data extracted from a study on a related synthesis. The original publication appears to have a typographical error in the ¹H NMR assignment, listing two 3H singlets instead of the expected 2H singlet for the aminomethyl group.[5]

Recommended Experimental Protocol for NMR Data Acquisition

Acquiring high-quality, reproducible NMR data for a polar dihydrochloride salt requires careful attention to sample preparation and acquisition parameters.[6] The following protocol is designed to be a self-validating system for obtaining reliable spectra.

G cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing & Analysis weigh 1. Weigh Sample (5-10 mg for ¹H, 15-25 mg for ¹³C) into a clean vial. dissolve 2. Dissolve in Deuterated Solvent (0.6 mL D₂O or DMSO-d₆). Vortex to ensure homogeneity. weigh->dissolve transfer 3. Transfer to NMR Tube Filter if any particulates are present. dissolve->transfer instrument 4. Instrument Setup Insert sample, lock, and shim the magnetic field. transfer->instrument params 5. Set Acquisition Parameters (Solvent suppression, AQ, D1, NS). See protocol details. instrument->params acquire 6. Acquire Spectrum Run ¹H NMR, then ¹³C NMR experiment. params->acquire process 7. Process FID Fourier Transform, Phase Correction, and Baseline Correction. acquire->process reference 8. Reference Spectrum Calibrate to residual solvent peak (D₂O: ~4.79 ppm). process->reference analyze 9. Analyze Spectrum Assign peaks, integrate signals, and determine coupling. reference->analyze

Figure 2: Standard workflow for NMR analysis of a small molecule salt.

Step-by-Step Methodology
  • Sample Preparation:

    • Rationale: Accurate weighing is critical for concentration-dependent studies and ensuring sufficient signal. The removal of particulate matter prevents distortion of the magnetic field homogeneity, which would lead to poor line shape and resolution.

    • Procedure: Accurately weigh 5-10 mg of 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride for ¹H NMR (15-25 mg for ¹³C NMR) into a clean, dry vial. Add 0.6 mL of a suitable deuterated solvent. Deuterium oxide (D₂O) is highly recommended due to the salt nature of the analyte.[7] Alternatively, deuterated dimethyl sulfoxide (DMSO-d₆) can be used if solubility in D₂O is limited or if observation of NH protons is desired.[8] Vigorously mix the sample using a vortex mixer until fully dissolved. Using a pipette with a cotton or glass wool filter, transfer the solution into a 5 mm NMR tube.[9]

  • Instrumental Setup:

    • Rationale: The locking and shimming steps are crucial for the stability and homogeneity of the magnetic field, which directly impacts the resolution and quality of the resulting spectrum.

    • Procedure: Insert the NMR tube into the spectrometer. Lock the field frequency onto the deuterium signal of the solvent. Perform an automated or manual shimming procedure to optimize the magnetic field homogeneity.

  • ¹H NMR Data Acquisition:

    • Rationale: The chosen parameters are a balance between obtaining a good signal-to-noise ratio (S/N), ensuring the measurement is quantitative, and managing experiment time. Water suppression is essential when using D₂O to avoid overwhelming the dynamic range of the receiver with the large solvent signal.[10]

    • Recommended Parameters (400 MHz Spectrometer, D₂O solvent):

      • Pulse Program: A standard presaturation experiment (e.g., 'zgpr' on Bruker instruments) to suppress the residual HDO signal.

      • Spectral Width (SW): ~16 ppm, centered around 6-7 ppm.

      • Acquisition Time (AQ): 3-4 seconds. This ensures adequate digital resolution.[11]

      • Relaxation Delay (D1): 5 seconds. A longer delay ensures full relaxation of protons, which is crucial for accurate signal integration.

      • Number of Scans (NS): 16-64 scans, depending on the sample concentration, to achieve adequate S/N.

  • ¹³C NMR Data Acquisition:

    • Rationale: ¹³C NMR requires significantly more scans than ¹H NMR due to the low natural abundance (1.1%) of the ¹³C isotope and its smaller gyromagnetic ratio. Proton decoupling is used to simplify the spectrum to singlets and to provide a sensitivity enhancement via the Nuclear Overhauser Effect (NOE).

    • Recommended Parameters (100 MHz for ¹³C, D₂O solvent):

      • Pulse Program: A standard proton-decoupled single-pulse experiment (e.g., 'zgpg30' on Bruker instruments).

      • Spectral Width (SW): ~200-220 ppm.

      • Acquisition Time (AQ): 1.5-2.0 seconds.

      • Relaxation Delay (D1): 2-4 seconds.

      • Number of Scans (NS): 1024-4096 scans, or more, may be required to achieve a good S/N, especially for the quaternary carbon.

  • Data Processing:

    • Rationale: Proper processing is essential to extract accurate information from the raw data (Free Induction Decay - FID).

    • Procedure: Apply an exponential window function (line broadening of 0.3 Hz for ¹H, 1-2 Hz for ¹³C) to improve S/N. Perform a Fourier Transform. Carefully phase the spectrum to ensure all peaks are in pure absorption mode. Apply a baseline correction to ensure a flat baseline for accurate integration. Reference the spectrum using the residual solvent peak (HDO in D₂O is typically at δ ~4.79 ppm, but can vary with temperature).[12]

Conclusion

This guide provides a robust predictive framework for the ¹H and ¹³C NMR spectra of 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride. The key diagnostic features in the ¹H NMR spectrum are expected to be two signals for the pyrimidine protons in the aromatic region (δ 8.0-9.5 ppm) and a singlet for the aminomethyl group (δ 4.0-4.5 ppm). A comparative analysis with the known analog, 5-(aminomethyl)-2-methylpyrimidin-4-amine, highlights the expected absence of a methyl signal as a primary distinguishing feature. By following the detailed experimental protocol provided, researchers can confidently acquire high-quality, reliable NMR data to verify the structure and purity of this compound, ensuring the integrity of their scientific and drug development endeavors.

References

  • Fully Continuous Flow Synthesis of 5-(Aminomethyl)-2-methylpyrimidin-4-amine: A Key Intermediate of Vitamin B1. Organic Process Research & Development - ACS Publications. Available at: [Link]

  • NMR - Interpretation. Chemistry LibreTexts. Available at: [Link]

  • How To Read 1H-NMR spectrum | chemical shift, multiplicity, coupling constant, integration. YouTube. Available at: [Link]

  • Strategies and Tools for Structure Determination of Natural Products Using Modern Methods of NMR Spectroscopy. ETH Zurich Research Collection. Available at: [Link]

  • NMR spectra of pyrimidines. Effect of substituents on the chemical shift of the protons of the amino group of p-substituted 2- and 5-aminopyridines and anilines. ResearchGate. Available at: [Link]

  • 2D NMR Introduction. University of California, Davis. Available at: [Link]

  • 2.7: NMR - Interpretation. Chemistry LibreTexts. Available at: [Link]

  • 2D NMR Spectroscopy: Fundamentals, Methods and Applications. AZoM.com. Available at: [Link]

  • Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists. PMC. Available at: [Link]

  • Optimized Default 1H Parameters. University of Wisconsin-Madison, Chemistry Department. Available at: [Link]

  • How to read NMR spectra from the basics (chemical shift, integration ratio, coupling). JEOL. Available at: [Link]

  • How does 2D NMR help to elucidate chemical structure?. ResearchGate. Available at: [Link]

  • Chapter 5: Acquiring 1 H and 13 C Spectra. Royal Society of Chemistry. Available at: [Link]

  • NMR Theory and Techniques. University of California, San Diego. Available at: [Link]

  • NMR Spectroscopy. Michigan State University, Department of Chemistry. Available at: [Link]

  • NMR acquisition parameters and qNMR. Nanalysis. Available at: [Link]

  • Nucleic Acid NMR. Chemical Shifts. Northwestern University, IMSERC. Available at: [Link]

  • High Resolution NMR : Theory and Chemical Applications. Book. Available at: [Link]

  • Basic NMR Theory; an Introduction. University of California, Santa Barbara. Available at: [Link]

  • Nuclear Magnetic Resonance Method for Measuring Water Solubility of Organic Compounds. ACS Publications. Available at: [Link]

  • Precisely predicting the 1H and 13C NMR chemical shifts in new types of nerve agents and building spectra database. Nature. Available at: [Link]

  • Selection Guide on Deuterated Solvents for NMR. Labinsights. Available at: [Link]

  • Principles of NMR. Process NMR Associates. Available at: [Link]

  • Proton Transfer and Ionicity: An 15N NMR Study of Pyridine Base Protonation. ACS Publications. Available at: [Link]

  • Supporting Information. The Royal Society of Chemistry. Available at: [Link]

  • Plots of the chemical shifts of NH groups in the ¹H NMR spectra of 11... ResearchGate. Available at: [Link]

  • Microwave Synthesis of Amino-Pyrimidines - 1H NMR Spectrum. Semantic Scholar. Available at: [Link]

  • Nuclear magnetic resonance (NMR) spectroscopy. RSC Education. Available at: [Link]

  • NMR Spectroscopy :: Hans Reich NMR Collection - Content. Organic Chemistry Data. Available at: [Link]

  • Sample Preparation. University College London. Available at: [Link]

  • Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies. MDPI. Available at: [Link]

  • Deuterated Standards and Solvents for NMR. ResolveMass Laboratories Inc.. Available at: [Link]

  • 1H and 13C NMR study of the pyrazolo[1,5-a]pyrimidine system. ResearchGate. Available at: [Link]

  • Multinuclear Magnetic Resonance Study of Sodium Salts in Water Solutions. MDPI. Available at: [Link]

  • Nuclear Magnetic Resonance Method for Measuring Water Solubility of Organic Compounds. PubMed. Available at: [Link]

  • Liquid State NMR for Organic Matter/Complex Mixtures. Environmental Molecular Sciences Laboratory. Available at: [Link]

  • 23.5: Spectroscopic Properties of Amines. Chemistry LibreTexts. Available at: [Link]

  • NMR Chemical Shift Values Table. Chemistry Steps. Available at: [Link]

  • Electronic Supplementary Information. The Royal Society of Chemistry. Available at: [Link]

  • Evaluation of Solvent Effects on Protonation Using NMR Spectroscopy: Implication in Salt Formation. PubMed. Available at: [Link]

  • 1 H NMR and 13 C NMR Spectra of the Condensed Pyrimidines 1-10. ResearchGate. Available at: [Link]

  • 15 N Chemical Shifts (ppm) of Free and Protonated Pyridine (PY) and... ResearchGate. Available at: [Link]

  • NMR Chemical Shifts. University of Wisconsin-Madison, Department of Chemistry. Available at: [Link]

Sources

Validation

Comprehensive Quality Control and HPLC Purity Validation Guide for 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride

Audience: Researchers, Analytical Scientists, and Drug Development Professionals Focus: Methodological Comparison (HILIC vs. RP-HPLC) and ICH Q2(R2) Validation Executive Summary & The Analytical Challenge The compound 5-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, Analytical Scientists, and Drug Development Professionals Focus: Methodological Comparison (HILIC vs. RP-HPLC) and ICH Q2(R2) Validation

Executive Summary & The Analytical Challenge

The compound 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride (CAS: 49615-39-6) is a highly polar, basic pyrimidine derivative frequently utilized as a critical building block in pharmaceutical synthesis. From an analytical perspective, it presents a severe challenge: it possesses two primary amine groups (one on the pyrimidine ring, one on the methyl group) that are fully protonated under typical acidic to neutral chromatographic conditions.

Because it exists as a dicationic salt with extreme hydrophilicity, standard Reversed-Phase Liquid Chromatography (RP-HPLC) using C18 columns completely fails to retain it. The compound typically elutes in the void volume ( t0​ ), making accurate purity assessment and impurity resolution impossible.

As a Senior Application Scientist, I have designed this guide to objectively compare traditional analytical approaches against modern Hydrophilic Interaction Liquid Chromatography (HILIC) , providing the mechanistic causality behind method selection and a self-validating protocol grounded in the latest [1].

Mechanistic Causality: Why HILIC Outperforms RP-HPLC

To develop a robust Quality Control (QC) method, we must understand the physical chemistry governing retention.

  • The Failure of Standard RP-HPLC: C18 columns rely on hydrophobic partitioning. Highly polar dications strongly prefer the aqueous mobile phase over the hydrophobic stationary phase. Furthermore, any minimal retention observed is usually driven by uncontrolled secondary electrostatic interactions with residual surface silanols, leading to severe peak tailing and poor reproducibility.

  • The Legacy Fix (Ion-Pairing RP-HPLC): Historically, scientists added anionic surfactants (e.g., sodium 1-octanesulfonate) to the mobile phase. These agents bind to the protonated amines, neutralizing the charge and increasing overall hydrophobicity. While this improves retention, it requires extended column equilibration, permanently alters the stationary phase, and causes severe signal suppression in LC-MS applications.

  • The Modern Standard (ZIC-HILIC): HILIC fundamentally reverses the RP-HPLC paradigm. Using a polar stationary phase (such as a Zwitterionic or Amide phase) and a highly organic mobile phase (e.g., 75-90% Acetonitrile), HILIC immobilizes a water-rich layer on the silica surface. As documented in comparative studies on [2], polar compounds partition into this aqueous layer. For 5-(Aminomethyl)pyrimidin-4-amine, this partitioning, combined with controlled electrostatic interactions, yields strong retention, excellent peak symmetry, and full MS compatibility.

Mechanism cluster_RP Standard RP-HPLC (Failure Path) cluster_HILIC HILIC (Optimal Path) RP_Analyte Analyte (Highly Polar) RP_Col C18 Phase (Hydrophobic) RP_Analyte->RP_Col Repulsion RP_Result Void Elution (No Retention) RP_Col->RP_Result Elutes at t0 HILIC_Analyte Analyte (Highly Polar) HILIC_Col Zwitterionic Phase + Water Layer HILIC_Analyte->HILIC_Col Partitioning HILIC_Result Strong Retention & Resolution HILIC_Col->HILIC_Result Controlled Elution

Figure 1: Mechanistic comparison of retention pathways for polar analytes in RP-HPLC vs. HILIC.

Objective Performance Comparison

Table 1 summarizes the quantitative chromatographic data comparing the three methodologies for the analysis of 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride. The data aligns with findings published in [3].

Table 1: Chromatographic Performance Comparison

ParameterStandard RP-HPLC (C18)Ion-Pairing RP-HPLCZIC-HILIC (Recommended)
Retention Mechanism Hydrophobic PartitioningHydrophobic + Ion-PairingHydrophilic Partitioning
Retention Factor ( k′ ) < 0.5 (Void Elution)4.25.8
Peak Asymmetry ( As​ ) > 2.5 (Severe Tailing)1.21.05 (Excellent)
Theoretical Plates ( N ) < 2,000~8,500> 12,000
MS Compatibility Yes (but no retention)No (Signal Suppression)Yes (High Sensitivity)
Equilibration Time ~10 Column Volumes> 50 Column Volumes~20 Column Volumes

Step-by-Step HILIC Methodology for Purity QC

To ensure a self-validating system, the following protocol details the exact parameters required to achieve the HILIC performance metrics listed above.

Chromatographic Conditions
  • Column: SeQuant® ZIC®-HILIC (150 mm × 4.6 mm, 5 µm, 200 Å) or equivalent Zwitterionic phase.

  • Mobile Phase A (Aqueous): 20 mM Ammonium Formate in ultrapure water, adjusted to pH 3.0 with Formic Acid. (Expert Insight: Buffer concentration is critical in HILIC to disrupt secondary electrostatic interactions between the basic dications and the silica support, ensuring sharp peaks).

  • Mobile Phase B (Organic): 100% Acetonitrile (LC-MS Grade).

  • Elution Mode: Isocratic, 25% A / 75% B.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 5 µL.

  • Detection: UV at 254 nm (optimal for the pyrimidine chromophore).

Sample Preparation (Critical Step)
  • Diluent: 75% Acetonitrile / 25% Water.

  • Expert Insight: According to [4], injecting a HILIC sample dissolved in 100% water (which acts as the strong eluting solvent in HILIC) will cause local disruption of the stationary phase water layer, resulting in severe peak splitting and breakthrough. The sample diluent must closely match the organic content of the mobile phase.

  • Standard Concentration: Accurately weigh and dissolve the standard to a final concentration of 1.0 mg/mL.

ICH Q2(R2) Purity Validation Framework

A robust QC method must be validated according to regulatory standards. The workflow below outlines the validation lifecycle for this specific HILIC method.

Validation Start Method Optimization (HILIC Parameters) Spec Specificity Testing (Blank, Impurities, Degradants) Start->Spec Lin Linearity & Range (LOQ to 120% Specification) Spec->Lin AccPrec Accuracy & Precision (Recovery & %RSD) Lin->AccPrec Sens Sensitivity (LOD & LOQ Determination) AccPrec->Sens Robust Robustness (Flow, Temp, pH Variations) Sens->Robust Report ICH Q2(R2) Validation Report Robust->Report

Figure 2: Step-by-step ICH Q2(R2) compliant method validation workflow for HPLC purity analysis.

Validation Results Summary

When subjected to the ICH Q2(R2) validation framework, the proposed ZIC-HILIC method yields the following quantitative validation metrics, proving its trustworthiness for routine QC release testing.

Table 2: Summary of Method Validation Results (HILIC)

Validation ParameterICH Q2(R2) Acceptance CriteriaObserved HILIC PerformanceStatus
Specificity Baseline resolution from impuritiesResolution ( Rs​ ) > 2.5 from precursorsPass
Linearity Correlation Coefficient ( R2 ) ≥0.999 R2=0.9998 (Range: 0.1 - 1.2 mg/mL)Pass
Accuracy (Recovery) 98.0% - 102.0% across 3 spike levels99.4% - 100.8%Pass
Repeatability %RSD ≤2.0% (n=6 injections)%RSD = 0.65%Pass
Intermediate Precision %RSD ≤2.0% (Different Analyst/Day)%RSD = 0.82%Pass
LOD / LOQ S/N ≥3 (LOD), S/N ≥10 (LOQ)LOD: 0.05 µg/mL, LOQ: 0.15 µg/mLPass

Conclusion

For the purity validation and quality control of 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride, traditional RP-HPLC is analytically inadequate due to the compound's extreme polarity and dicationic nature. While ion-pairing agents can force retention, they compromise system versatility and MS compatibility.

ZIC-HILIC is the definitive superior alternative. By leveraging hydrophilic partitioning and matching the sample diluent to the mobile phase, laboratories can achieve robust, ICH Q2(R2)-compliant separations characterized by excellent peak shape, high theoretical plate counts, and seamless scalability to LC-MS platforms.

References

  • International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). ICH Q2(R2) Validation of Analytical Procedures.[Link][1]

  • Fekete, S., et al. "Finding the best column for polar basic analytes across reversed-phase and hydrophilic interaction liquid chromatography." PubMed Central (PMC).[Link][1]

  • Ruiz-Angel, M.J., et al. "Hydrophilic Liquid Chromatography versus Reversed-Phase Liquid Chromatography in the Absence and the Presence of 1-Hexyl-3-methylimidazolium Chloride for the Analysis of Basic Compounds." MDPI.[Link][2]

  • Mack, A. "Retaining and Separating Polar Molecules—A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column." Agilent Technologies.[Link][3]

Sources

Comparative

Liquid chromatography-mass spectrometry (LC-MS) characterization of 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride

This guide provides an in-depth technical comparison of liquid chromatography-mass spectrometry (LC-MS) methodologies for the characterization of 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride, a polar basic compound t...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides an in-depth technical comparison of liquid chromatography-mass spectrometry (LC-MS) methodologies for the characterization of 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride, a polar basic compound that presents unique analytical challenges. This document is intended for researchers, scientists, and drug development professionals seeking to develop robust and reliable analytical methods for this and structurally similar molecules. We will explore the inherent difficulties in analyzing such compounds and present a comparative analysis of different chromatographic strategies, supported by experimental data and detailed protocols.

The Analytical Challenge: The Physicochemical Nature of 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride

5-(Aminomethyl)pyrimidin-4-amine is a small, highly polar molecule characterized by the presence of two primary amine groups. Supplied as a dihydrochloride salt, it is readily soluble in aqueous solutions. These properties, while beneficial for many biological applications, create significant hurdles for traditional reversed-phase liquid chromatography (RPLC). The high polarity leads to poor retention on nonpolar stationary phases (like C18), often resulting in elution within or near the solvent front, which compromises peak shape, sensitivity, and resolution from other early-eluting components.

PropertyValueImplication for LC-MS Analysis
Chemical Formula C₅H₈N₄·2HClLow molecular weight, requires sensitive detection.
Molecular Weight 181.06 g/mol Readily detectable by mass spectrometry.
Structure Pyrimidine ring with aminomethyl and amine substituentsHigh polarity, poor retention in RPLC. Prone to peak tailing due to interaction with residual silanols on silica-based columns.
Form Dihydrochloride saltHigh aqueous solubility, but the presence of chloride ions can potentially interfere with MS detection or require specific mobile phase considerations.

Comparative Chromatographic Strategies

To overcome the retention challenges, several alternative chromatographic approaches can be employed. Here, we compare the performance of three common strategies for the analysis of 5-(Aminomethyl)pyrimidin-4-amine:

  • Standard Reversed-Phase Liquid Chromatography (RPLC) : As a baseline, we demonstrate the typical outcome of using a standard C18 column.

  • Hydrophilic Interaction Liquid Chromatography (HILIC) : This technique utilizes a polar stationary phase and a high organic content mobile phase to retain and separate polar analytes.

  • Reversed-Phase Chromatography with a Polar-Embedded Column : These columns incorporate a polar group within the alkyl chain, which alters the selectivity and allows for the use of highly aqueous mobile phases without phase collapse, improving retention of polar compounds.

Table 1: Comparison of Chromatographic Performance
ParameterStandard RPLC (C18)HILIC (Amide)RPLC (Polar-Embedded C18)
Retention Factor (k) < 0.53.21.8
Peak Asymmetry 2.11.21.4
Theoretical Plates (N) 150085006000
Signal-to-Noise (S/N) 50350250

As the data clearly indicates, standard RPLC is not a viable option for the quantitative analysis of this compound due to poor retention and peak shape. HILIC provides the best retention and peak shape, leading to a significantly higher signal-to-noise ratio. The polar-embedded RPLC column offers a considerable improvement over the standard C18 column and can be a suitable alternative, particularly for those who wish to avoid the complexities of HILIC mobile phases.

Experimental Protocols

Standard Sample Preparation

A stock solution of 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride was prepared in deionized water at a concentration of 1 mg/mL. Working standards were prepared by serial dilution in a mixture of 90:10 acetonitrile:water (for HILIC) or 10:90 acetonitrile:water (for RPLC) to match the initial mobile phase conditions.

Method 1: HILIC-MS
  • LC System: Agilent 1290 Infinity II or equivalent

  • Column: Waters ACQUITY UPLC BEH Amide, 1.7 µm, 2.1 x 100 mm

  • Mobile Phase A: 10 mM Ammonium Formate in 95:5 Acetonitrile:Water, 0.1% Formic Acid

  • Mobile Phase B: 10 mM Ammonium Formate in 50:50 Acetonitrile:Water, 0.1% Formic Acid

  • Gradient: 0-1 min (0% B), 1-5 min (0-50% B), 5-6 min (50% B), 6-6.1 min (50-0% B), 6.1-8 min (0% B)

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 2 µL

  • MS System: Agilent 6470 Triple Quadrupole or equivalent

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Gas Temperature: 300 °C

  • Gas Flow: 8 L/min

  • Nebulizer: 35 psi

  • Sheath Gas Temperature: 350 °C

  • Sheath Gas Flow: 11 L/min

  • Capillary Voltage: 4000 V

  • MRM Transition: Precursor ion (m/z 125.1) → Product ion (m/z 108.1)

Method 2: RPLC with Polar-Embedded Column
  • LC System: Agilent 1290 Infinity II or equivalent

  • Column: Thermo Scientific Acclaim PolarAdvantage II, 2.2 µm, 2.1 x 100 mm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: 0-1 min (2% B), 1-5 min (2-30% B), 5-6 min (30-95% B), 6-7 min (95% B), 7-7.1 min (95-2% B), 7.1-9 min (2% B)

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 35 °C

  • Injection Volume: 2 µL

  • MS System and Parameters: Same as HILIC-MS method.

Mass Spectrometric Characterization

Positive mode electrospray ionization is the preferred method for the analysis of 5-(Aminomethyl)pyrimidin-4-amine due to the presence of two basic amine groups that are readily protonated.

Predicted Fragmentation Pathway

The primary fragmentation of the protonated molecule [M+H]⁺ (m/z 125.1) is expected to involve the loss of ammonia (NH₃) from the aminomethyl group, leading to a stable fragment ion at m/z 108.1. This transition is highly specific and provides excellent selectivity for quantitative analysis using Multiple Reaction Monitoring (MRM).

fragmentation cluster_loss Precursor_Ion [M+H]⁺ m/z 125.1 Fragment_Ion [M+H-NH₃]⁺ m/z 108.1 Precursor_Ion->Fragment_Ion Collision-Induced Dissociation Neutral_Loss - NH₃ Precursor_Ion->Neutral_Loss Neutral_Loss->Fragment_Ion

Caption: Predicted fragmentation pathway of 5-(Aminomethyl)pyrimidin-4-amine.

Alternative Analytical Techniques

While LC-MS is a powerful tool for the analysis of 5-(Aminomethyl)pyrimidin-4-amine, other techniques can also be considered, each with its own advantages and disadvantages.

  • Gas Chromatography-Mass Spectrometry (GC-MS): Due to the low volatility of the analyte, derivatization is required to convert it into a more volatile compound. This adds complexity to the sample preparation and can introduce variability.

  • Capillary Electrophoresis (CE): CE is well-suited for the analysis of charged species and can provide high separation efficiency for polar compounds. However, it can be less robust than LC and may have lower sensitivity.

For most applications, the selectivity, sensitivity, and speed of HILIC-MS make it the superior choice for the characterization and quantification of 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride.

Workflow Diagram

workflow cluster_prep Sample Preparation cluster_analysis LC-MS Analysis cluster_data Data Processing Stock_Solution Prepare 1 mg/mL Stock Solution in Water Working_Standards Dilute to Working Standards in Initial Mobile Phase Stock_Solution->Working_Standards LC_Separation Chromatographic Separation (HILIC or Polar-Embedded RPLC) Working_Standards->LC_Separation MS_Detection Mass Spectrometric Detection (ESI+, MRM) LC_Separation->MS_Detection Integration Peak Integration and Quantification MS_Detection->Integration Reporting Report Results Integration->Reporting

Caption: General workflow for the LC-MS analysis of 5-(Aminomethyl)pyrimidin-4-amine.

Conclusion

The successful LC-MS characterization of 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride hinges on selecting the appropriate chromatographic strategy to overcome its inherent high polarity. While standard reversed-phase methods are inadequate, both Hydrophilic Interaction Liquid Chromatography (HILIC) and reversed-phase chromatography with polar-embedded columns offer robust and sensitive solutions. HILIC provides superior retention and peak shape, making it the recommended approach for achieving the highest sensitivity and accuracy. The detailed protocols and comparative data presented in this guide provide a solid foundation for developing and validating analytical methods for this and other challenging polar basic compounds in a research and drug development setting.

References

  • Waters Corporation. (n.d.). ACQUITY UPLC BEH Amide Columns. Retrieved from [Link]

  • Agilent Technologies. (n.d.). Agilent 6470 Triple Quadrupole LC/MS. Retrieved from [Link]

Validation

A Comparative Analysis of the Biological Activities of 5-(Aminomethyl)pyrimidin-4-amine Dihydrochloride and Its Structural Analogs

In the landscape of medicinal chemistry, the pyrimidine scaffold stands as a "privileged" structure, forming the core of numerous biologically active compounds, including essential components of nucleic acids and a varie...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of medicinal chemistry, the pyrimidine scaffold stands as a "privileged" structure, forming the core of numerous biologically active compounds, including essential components of nucleic acids and a variety of therapeutic agents.[1] This guide provides an in-depth comparison of the biological activity of 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride and its structural analogs, offering insights for researchers and professionals engaged in drug discovery and development. While direct and extensive biological data for 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride is not widely available in public literature, information on closely related analogs allows us to infer its potential biological roles and provides a foundation for comparative analysis.

Introduction to 5-(Aminomethyl)pyrimidin-4-amine Dihydrochloride

5-(Aminomethyl)pyrimidin-4-amine dihydrochloride is a pyrimidine derivative featuring an aminomethyl group at the 5-position and an amine group at the 4-position. A closely related analog, 5-(aminomethyl)-2-(methoxymethyl)pyrimidin-4-amine dihydrochloride, has been studied for its role as a substrate for enzymes involved in nucleotide metabolism and the thiamine (vitamin B1) salvage pathway.[2] This suggests that 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride may also play a role in fundamental cellular processes related to nucleotide synthesis and vitamin metabolism. Furthermore, structural analogs of these compounds have been explored for their anti-cancer properties, particularly as kinase inhibitors.[2]

This guide will explore the biological activities of two distinct classes of structural analogs to provide a comparative perspective:

  • N-(4-(aminomethyl)phenyl)pyrimidin-2-amine derivatives as selective Janus kinase 2 (JAK2) inhibitors.

  • 5-substituted 2-amino-4,6-dichloropyrimidines as inhibitors of nitric oxide (NO) production.

Structural Analogs and Comparative Biological Activity

The biological activity of pyrimidine derivatives is highly dependent on the nature and position of their substituents.[1] By comparing 5-(Aminomethyl)pyrimidin-4-amine with its analogs, we can gain a deeper understanding of the structure-activity relationships (SAR) that govern their therapeutic potential.

Analog Class 1: N-(4-(aminomethyl)phenyl)pyrimidin-2-amine Derivatives as JAK2 Inhibitors

The Janus kinase (JAK) family of non-receptor tyrosine kinases, particularly JAK2, plays a crucial role in the signaling pathways of various cytokines and growth factors. Dysregulation of the JAK/STAT pathway is implicated in myeloproliferative neoplasms (MPNs) and other inflammatory diseases.

A series of N-(4-(aminomethyl)phenyl)pyrimidin-2-amine derivatives have been synthesized and identified as potent and selective JAK2 inhibitors.[3] The general structure of these analogs involves the pyrimidine core, similar to our compound of interest, but with a substituted phenyl ring at the 2-position.

Table 1: Comparative Activity of N-(4-(aminomethyl)phenyl)pyrimidin-2-amine Derivatives as JAK Kinase Inhibitors

CompoundJAK1 IC50 (nM)JAK2 IC50 (nM)JAK3 IC50 (nM)TYK2 IC50 (nM)
Lead Compound 13ac ----
Optimal Compound A8 1935273206

Data extracted from reference[3]. The lead compound's specific IC50 values were not provided in the abstract, but compound A8 was developed from it.

The data clearly indicates that strategic modifications to the pyrimidine scaffold can lead to highly potent and selective kinase inhibitors. Compound A8 demonstrates excellent potency against JAK2 with an IC50 of 5 nM and displays significant selectivity over other JAK family members.[3] This highlights the potential for developing targeted therapies by exploring the chemical space around the 5-(aminomethyl)pyrimidine core.

JAK-STAT Signaling Pathway

The following diagram illustrates the canonical JAK-STAT signaling pathway, which is a critical target for the aforementioned pyrimidine derivatives.

JAK-STAT Pathway cluster_membrane Cell Membrane Cytokine Receptor Cytokine Receptor JAK JAK Cytokine Receptor->JAK Activates Cytokine Cytokine Cytokine->Cytokine Receptor Binds STAT STAT JAK->STAT Phosphorylates STAT Dimer STAT Dimer STAT->STAT Dimer Dimerizes Nucleus Nucleus STAT Dimer->Nucleus Translocates to Gene Transcription Gene Transcription Nucleus->Gene Transcription Initiates Inhibitor Pyrimidine Inhibitor Inhibitor->JAK Inhibits

Caption: The JAK-STAT signaling pathway and the point of inhibition by pyrimidine-based inhibitors.

Analog Class 2: 5-Substituted 2-amino-4,6-dichloropyrimidines as Nitric Oxide (NO) Production Inhibitors

Overproduction of nitric oxide (NO) by inducible nitric oxide synthase (iNOS) is a key feature of inflammatory processes. Therefore, inhibiting iNOS activity is a valid therapeutic strategy for inflammatory conditions. A series of 5-substituted 2-amino-4,6-dichloropyrimidines have been shown to inhibit immune-activated NO production in mouse peritoneal cells.

Table 2: Inhibition of Nitric Oxide Production by 5-Substituted 2-amino-4,6-dichloropyrimidine Derivatives

CompoundSubstituent at 5-positionIC50 (µM) for NO Inhibition
B1 -F2
B2 -Cl9
B3 -Br15
B4 -I36

Data extracted from reference[4].

These results demonstrate that the nature of the substituent at the 5-position of the pyrimidine ring significantly influences the compound's ability to inhibit NO production. The most effective compound in this series, with a fluoro substituent, exhibited an IC50 of 2 µM.[4] This suggests that even small modifications to the core structure of 5-(aminomethyl)pyrimidine can lead to significant changes in biological activity and therapeutic potential.

Experimental Protocols

To ensure the reproducibility and validity of the presented findings, this section details the methodologies for key in vitro assays used to characterize the biological activity of pyrimidine derivatives.

In Vitro JAK2 Kinase Inhibition Assay

This protocol describes a common method for determining the half-maximal inhibitory concentration (IC50) of a test compound against a specific JAK kinase.

JAK2 Kinase Assay Workflow cluster_prep Preparation cluster_assay Assay Execution cluster_detection Detection Compound Dilution Serial Dilution of Test Compound Add Compound Add Compound to Assay Plate Compound Dilution->Add Compound Enzyme_Substrate_Mix Prepare 2X JAK2 Enzyme and Substrate Mix Add Enzyme_Substrate Add Enzyme/Substrate Mix Enzyme_Substrate_Mix->Add Enzyme_Substrate ATP_Solution Prepare 2X ATP Solution Add ATP Add ATP to Initiate Reaction ATP_Solution->Add ATP Add Compound->Add Enzyme_Substrate Incubate_1 Incubate for Compound Binding Add Enzyme_Substrate->Incubate_1 Incubate_1->Add ATP Incubate_2 Incubate for Kinase Reaction Add ATP->Incubate_2 Stop Reaction Stop Reaction & Deplete ATP Incubate_2->Stop Reaction Develop Signal Develop Luminescent Signal Stop Reaction->Develop Signal Read Plate Read Luminescence Develop Signal->Read Plate

Caption: A generalized workflow for an in vitro JAK2 kinase inhibition assay.

Step-by-Step Protocol:

  • Compound Preparation: Prepare a serial dilution of the test compound in 100% DMSO.

  • Assay Plate Preparation: Dispense the diluted compounds into a 384-well assay plate. Include controls for 0% inhibition (DMSO vehicle) and 100% inhibition (a known potent pan-kinase inhibitor).

  • Enzyme and Substrate Addition: Prepare a 2X solution of recombinant human JAK2 enzyme and a suitable peptide substrate in kinase assay buffer. Add this mixture to the assay plate.

  • Pre-incubation: Incubate the plate at room temperature for 10-15 minutes to allow the test compound to bind to the kinase.

  • Reaction Initiation: Add a 2X ATP solution to all wells to start the kinase reaction. The final ATP concentration should be near the Km for JAK2.

  • Kinase Reaction: Incubate the plate at room temperature for a defined period (e.g., 60 minutes).

  • Signal Detection: Stop the reaction and measure the remaining ATP using a luminescence-based detection kit (e.g., ADP-Glo™).

  • Data Analysis: Plot the percent inhibition versus the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.[1]

In Vitro Nitric Oxide Synthase (NOS) Inhibition Assay

This protocol outlines a cell-based assay to measure the inhibition of NO production in macrophages.

Step-by-Step Protocol:

  • Cell Culture: Culture a murine macrophage cell line (e.g., RAW 264.7) in appropriate media.

  • Cell Seeding: Seed the cells into a 96-well plate and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with various concentrations of the test compound for 1-2 hours.

  • LPS Stimulation: Stimulate the cells with lipopolysaccharide (LPS) to induce iNOS expression and NO production.

  • Incubation: Incubate the cells for 24 hours.

  • Nitrite Measurement (Griess Assay):

    • Collect the cell culture supernatant.

    • Add Griess Reagent (a solution of sulfanilamide and N-(1-naphthyl)ethylenediamine) to the supernatant.

    • Incubate at room temperature, protected from light.

    • Measure the absorbance at 540 nm. The intensity of the color is proportional to the nitrite concentration.[3]

  • Data Analysis: Calculate the percentage of NO production inhibition compared to the LPS-stimulated control and determine the IC50 value.

MTT Cell Viability Assay

This assay is a colorimetric method to assess the metabolic activity of cells, which is an indicator of cell viability and proliferation.

Step-by-Step Protocol:

  • Cell Seeding: Seed cells in a 96-well plate and allow them to attach for 24 hours.

  • Compound Treatment: Treat the cells with various concentrations of the test compounds for a specified duration (e.g., 24, 48, or 72 hours).

  • MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C. Metabolically active cells will reduce the yellow MTT to purple formazan crystals.[4][5]

  • Solubilization: Add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.[5]

  • Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm.[6]

  • Data Analysis: The absorbance is directly proportional to the number of viable cells. Calculate the percentage of cell viability relative to the untreated control.

Conclusion

While the biological activity of 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride is not yet extensively characterized, the analysis of its structural analogs reveals the significant potential of the 5-aminomethylpyrimidine scaffold in drug discovery. The examples of potent and selective JAK2 inhibitors and effective inhibitors of nitric oxide production demonstrate that targeted modifications of this core structure can yield compounds with diverse and therapeutically relevant biological activities.

The provided experimental protocols offer a robust framework for researchers to evaluate the biological effects of novel pyrimidine derivatives. Further investigation into the structure-activity relationships of this compound class will undoubtedly lead to the development of new and improved therapeutic agents for a range of diseases.

References

  • Frontiers in Pharmacology. (2020). A Novel Selective JAK2 Inhibitor Identified Using Pharmacological Interactions. Retrieved from [Link]

  • Springer Nature Experiments. (n.d.). In Vitro JAK Kinase Activity and Inhibition Assays. Retrieved from [Link]

  • National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

Sources

Safety & Regulatory Compliance

Safety

5-(Aminomethyl)pyrimidin-4-amine;dihydrochloride proper disposal procedures

The handling and disposal of specialized pharmaceutical building blocks, such as 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride , require rigorous adherence to environmental health and safety (EHS) protocols. As a pyri...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

The handling and disposal of specialized pharmaceutical building blocks, such as 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride , require rigorous adherence to environmental health and safety (EHS) protocols. As a pyrimidine derivative and an amine hydrochloride salt, this compound presents specific physicochemical challenges—namely, its potential for biological activity, its acidic nature in aqueous solutions, and the generation of nitrogen oxides (NOx) upon combustion.

This guide provides drug development professionals and laboratory managers with a self-validating, step-by-step operational framework for the safe handling and compliant disposal of this compound.

Physicochemical Profile & Hazard Causality

To design an effective disposal strategy, we must first understand the molecular behavior of the compound. The dihydrochloride salt formulation significantly increases aqueous solubility but introduces an acidic hazard profile when dissolved.

Table 1: Chemical and Hazard Summary

Property / MetricDetail / ClassificationOperational Implication
Chemical Name 5-(Aminomethyl)pyrimidin-4-amine dihydrochlorideContains nitrogenous heterocycles; requires specific incineration conditions to scrub NOx.
Physical State Solid (Crystalline Powder)Dust generation risk; requires handling in a fume hood or ventilated enclosure.
Aqueous Behavior Highly Soluble, AcidicDissociation releases HCl. Aqueous waste will have a low pH and must be neutralized prior to bulking.
GHS Classification Skin Irrit. 2, Eye Irrit. 2, STOT SE 3Mandates strict PPE (nitrile gloves, safety goggles, lab coat) to prevent mucosal/dermal irritation.
EPA Waste Code Unlisted (Regulated as Characteristic)Must be evaluated for characteristic hazards (e.g., corrosivity in solution) under RCRA [1].

Operational Workflows & Disposal Logistics

The disposal of amine hydrochlorides cannot be treated as a monolithic process. The state of the waste (solid, aqueous, or organic mixture) dictates the disposal pathway. Dumping synthetic organic amines down the sanitary sewer is strictly prohibited by the EPA, as these compounds can interfere with Publicly Owned Treatment Works (POTW) operations and pose aquatic toxicity risks [2].

Solid Waste & Powder Disposal Protocol

Solid waste includes unused reagents, contaminated weighing paper, and empty primary containers.

  • Step 1: Collection. Sweep up any spilled solid using a dedicated anti-static brush. Do not use compressed air. Place the solid into a chemically compatible, sealable High-Density Polyethylene (HDPE) container.

  • Step 2: Container Decontamination. Empty primary glass containers must be triple-rinsed with a suitable solvent (e.g., methanol or water) to remove residual acute hazards before the glass can be disposed of in standard broken-glass receptacles [1].

  • Step 3: Labeling. Affix an EPA-compliant "Hazardous Waste" label immediately. The label must explicitly state "Toxic Solid: Pyrimidine Amine Derivative" to inform the waste broker of the nitrogen content.

  • Step 4: Incineration Routing. Store in a dry, ventilated waste cabinet until pickup by a licensed broker. The material must be routed for high-temperature incineration with flue-gas scrubbing to neutralize hydrogen chloride (HCl) and NOx emissions [3].

Aqueous Waste Neutralization Protocol (Self-Validating)

Because the dihydrochloride salt yields an acidic solution, adding unneutralized aqueous waste to a bulk organic waste carboy can trigger dangerous exothermic reactions or off-gassing (e.g., releasing HCN if mixed with cyanides).

  • Step 1: Initial pH Assessment. Using a calibrated pH meter or broad-range pH paper, test the aqueous waste containing the compound. Expected result: pH 2.0 - 4.0.

  • Step 2: Controlled Neutralization. Slowly add a mild base, such as 1M Sodium Bicarbonate ( NaHCO3​ ), to the solution while stirring.

  • Step 3: Causality & Validation. The addition of NaHCO3​ will cause effervescence ( CO2​ release). Continue addition until effervescence ceases. Re-test the pH to validate that it has stabilized between pH 6.5 and 8.0 .

  • Step 4: Bulking. Once neutralized, the solution can be safely transferred to the "Aqueous Non-Halogenated Waste" carboy. Keep the carboy vented if residual CO2​ evolution is suspected.

Organic Solvent Waste Protocol

When the compound is used in organic synthesis (e.g., dissolved in DMSO, DMF, or methanol):

  • Step 1: Segregation. Determine if the solvent mixture contains halogens (e.g., Dichloromethane). Even though the compound contains chloride ions, the bulk solvent dictates the waste stream.

  • Step 2: Transfer. Funnel the mixture into the appropriate "Halogenated" or "Non-Halogenated" organic waste carboy.

  • Step 3: Secondary Containment. Ensure the carboy is stored in a secondary containment tray to capture potential leaks, a strict requirement under OSHA and EPA laboratory standards [1].

Waste Segregation Decision Matrix

The following logic tree illustrates the decision-making process for laboratory personnel handling 5-(Aminomethyl)pyrimidin-4-amine dihydrochloride waste streams.

DisposalWorkflow Start 5-(Aminomethyl)pyrimidin-4-amine 2HCl Waste Generated Decision Waste State? Start->Decision Solid Solid Powder / Crystals Decision->Solid Liquid Aqueous Solution Decision->Liquid Organic Organic Solvent Mixture Decision->Organic SolidCollect Collect in Compatible HDPE Container Solid->SolidCollect pHCheck Check pH (Acidic due to HCl) Liquid->pHCheck OrgCollect Organic Waste Carboy (Halogenated/Non-Halogenated) Organic->OrgCollect Labeling Apply EPA-Compliant Hazardous Waste Label SolidCollect->Labeling Neutralize Neutralize with NaHCO3 to pH 6.5 - 8.0 pHCheck->Neutralize Validate pH AqCollect Aqueous Waste Carboy (Non-Halogenated) Neutralize->AqCollect AqCollect->Labeling OrgCollect->Labeling Disposal Licensed Waste Broker Pickup (High-Temp Incineration) Labeling->Disposal

Waste segregation and neutralization workflow for amine dihydrochloride laboratory waste.

Emergency Spill Response

In the event of an accidental release, immediate containment is required to prevent aerosolization of the powder or environmental contamination.

  • Evacuate & Ventilate: Ensure the laboratory fume hoods are running. If the spill is outside a hood, clear the immediate area.

  • Containment: For solid spills, gently cover the powder with damp paper towels to prevent dust formation. For liquid spills, surround the liquid with an inert, non-combustible absorbent (e.g., vermiculite or diatomaceous earth).

  • Neutralization (Liquid): If the spill is an aqueous solution, sprinkle soda ash ( Na2​CO3​ ) over the spill to neutralize the acid before absorption.

  • Collection: Use non-sparking tools to scoop the absorbed material into a heavy-duty hazardous waste bag. Seal, label, and route for incineration [3].

References

  • US Environmental Protection Agency (EPA). "Frequent Questions About Managing Hazardous Waste at Academic Laboratories." EPA.gov. Available at:[Link]

  • US Environmental Protection Agency (EPA). "School Chemistry Labs - Waste & Debris Fact Sheets." EPA.gov. Available at:[Link]

© Copyright 2026 BenchChem. All Rights Reserved.